2-Methyl-1-pentanol

• CAS: 105-30-6

Core Science & Biosynthesis

In-Depth Technical Guide to the Physical Properties of 2-Methyl-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-Methyl-1-pentanol (CAS No: 105-30-6). The information is compiled from various scientific sources and is intended to support research, development, and quality control activities.

Summary of Physical Properties

2-Methyl-1-pentanol is a colorless liquid with a mild, characteristic odor.[1][2] It is a branched-chain hexyl alcohol that finds applications as a solvent and an intermediate in the synthesis of other chemical compounds.[3] The following table summarizes its key physical properties.

Property	Value	Units	Conditions
Molecular Formula	C6H14O	-	-
Molecular Weight	102.17	g/mol	-
Boiling Point	148 - 149	°C	at 760 mmHg
Melting Point	Approximately -130 to -48.42	°C
Density	0.824 - 0.8263	g/mL	at 20-25 °C
Water Solubility	5.96 - 8.1	g/L	at 25 °C
Vapor Pressure	1.5 - 1.92	mmHg	at 20-25 °C
Refractive Index	1.417 - 1.4182	-	at 20 °C (n20/D)
Flash Point	53 - 54	°C	Closed Cup
Vapor Density	3.5	(Air = 1)	-
Autoignition Temperature	310	°C
Explosive Limits	1.1 - 9.6	% by volume in air

Detailed Physical Properties

Molecular and Chemical Identity

• IUPAC Name: 2-Methylpentan-1-ol[3]

• Synonyms: Isohexyl alcohol, 2-Methylpentanol-1, sec-Amyl carbinol[1][2]

• CAS Number: 105-30-6[3][4]

• Molecular Formula: C6H14O[4][5]

• Molecular Weight: 102.17 g/mol [1][4][5]

Organoleptic Properties

• Appearance: Colorless liquid.[1][3]

• Odor: Mild, sweet, fruity, and green odor.[6]

Thermodynamic Properties

• Boiling Point: The reported boiling point of 2-Methyl-1-pentanol at standard atmospheric pressure (760 mmHg) is consistently around 148 °C.[1][4][5][7] Some sources indicate a boiling point of 149 °C.[3][8]

• Melting Point: There is a range of reported melting points, from an estimated -48.42 °C to a range of -130 to -128 °C.[6][9] This variation may be due to the difficulty in measuring the precise melting point of a substance that can supercool.

• Flash Point: The closed-cup flash point is consistently reported as 53-54 °C.[1][2][4][5] This classifies it as a flammable liquid.[4]

• Autoignition Temperature: The autoignition temperature is reported to be 310 °C (590 °F).[1][3]

• Vapor Pressure: The vapor pressure is reported as 1.5 mmHg at 20 °C and 1.92 mmHg at 25 °C.[1][4][9][10]

• Vapor Density: The vapor density is approximately 3.5 times that of air.[4][9][10]

Physical and Transport Properties

• Density: The density of 2-Methyl-1-pentanol is approximately 0.824 g/mL at 25 °C and 0.8263 g/cm³ at 20 °C.[1][3][4]

• Solubility:

  • In water, the solubility is reported to be between 5.96 g/L and 8.1 g/L at 25 °C.[3][9][10] One source indicates a solubility of 6000 mg/L at 25 °C.[1]

  • It is soluble in common organic solvents such as ethanol, acetone, and diethyl ether.[3][6]

• Refractive Index: The refractive index is consistently reported as 1.418 at 20 °C for the sodium D-line (n20/D).[1][4][10] Some sources provide a slightly broader range of 1.417 to 1.419.[6][7]

Experimental Protocols for Property Determination

The following are detailed methodologies for determining the key physical properties of liquid alcohols like 2-Methyl-1-pentanol. These are generalized protocols based on standard laboratory practices and recognized testing methods.

Determination of Boiling Point (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common and accurate method for its determination is through simple distillation.

• Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and boiling chips.

• Procedure:

  • A sample of 2-Methyl-1-pentanol (typically 20-30 mL) is placed in the distillation flask along with a few boiling chips to ensure smooth boiling.

  • The apparatus is assembled with the thermometer bulb positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor that is in equilibrium with the boiling liquid.

  • The heating mantle is turned on, and the liquid is heated to its boiling point.

  • As the liquid boils, the vapor rises, enters the condenser, is cooled by circulating water, and condenses back into a liquid, which is collected in the receiving flask.

  • The temperature is recorded when the distillation rate is steady and the temperature on the thermometer remains constant. This constant temperature is the boiling point of the liquid.

  • The atmospheric pressure should be recorded at the time of the experiment, as boiling point is pressure-dependent.

Determination of Density (Electronic Densimetry)

Modern electronic densimeters provide a rapid and highly accurate method for determining the density of liquids. This method is based on measuring the oscillation period of a U-shaped tube filled with the sample.

• Apparatus: Digital density meter.

• Procedure:

  • The instrument is calibrated using two standards of known density, typically dry air and ultrapure water.

  • The measuring cell, a U-shaped borosilicate glass tube, is cleaned and dried.

  • A small sample of 2-Methyl-1-pentanol is injected into the measuring cell, ensuring no air bubbles are present.

  • The U-tube is electromagnetically excited to oscillate at its characteristic frequency. This frequency changes depending on the mass of the liquid in the tube.

  • The instrument measures the period of oscillation and, based on the calibration, calculates and displays the density of the sample at a controlled temperature (e.g., 20 °C or 25 °C).

Determination of Water Solubility (Shake-Flask Method)

The shake-flask method is a classical and widely used technique for determining the solubility of a substance in water.

• Apparatus: Erlenmeyer flask with a stopper, mechanical shaker or magnetic stirrer, constant temperature water bath, analytical balance, and a suitable analytical instrument for quantification (e.g., gas chromatograph).

• Procedure:

  • An excess amount of 2-Methyl-1-pentanol is added to a known volume of distilled or deionized water in the Erlenmeyer flask.

  • The flask is sealed and placed in a constant temperature water bath (e.g., 25 °C).

  • The mixture is agitated using a mechanical shaker or magnetic stirrer for a prolonged period (typically 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

  • After agitation, the mixture is allowed to stand undisturbed in the constant temperature bath to allow for phase separation.

  • A sample of the aqueous phase is carefully withdrawn, ensuring that no undissolved droplets of the alcohol are included. This may require centrifugation or filtration.

  • The concentration of 2-Methyl-1-pentanol in the aqueous sample is then determined using a suitable analytical technique, such as gas chromatography, by comparing the response to a series of calibration standards.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a measure of how much light bends, or refracts, when it passes through a substance. It is a characteristic property that is useful for identification and purity assessment.

• Apparatus: Abbe refractometer, a constant temperature water circulator, and a light source (typically a sodium lamp or a white light source with a compensator).

• Procedure:

  • The refractometer is calibrated using a standard of known refractive index, such as distilled water.

  • The temperature of the prisms is controlled to a specific temperature (e.g., 20 °C) using the circulating water bath.

  • A few drops of the 2-Methyl-1-pentanol sample are placed on the surface of the measuring prism.

  • The prisms are closed, and the light source is positioned to illuminate the prisms.

  • While looking through the eyepiece, the control knobs are adjusted to bring the dividing line between the light and dark fields into sharp focus at the intersection of the crosshairs.

  • If using a white light source, the chromaticity compensator is adjusted to eliminate any color fringe at the borderline.

  • The refractive index is read directly from the instrument's scale.

Determination of Flash Point (Closed-Cup Method)

The flash point is the lowest temperature at which the vapors of a volatile material will ignite when given an ignition source. Closed-cup methods are commonly used for regulatory purposes as they generally give lower, more conservative values than open-cup methods. Standard methods include ASTM D56 (Tag Closed-Cup) and ASTM D93 (Pensky-Martens Closed-Cup).

• Apparatus: A closed-cup flash point tester (e.g., Tag or Pensky-Martens apparatus).

• Procedure (Generalized):

  • The sample cup is filled with 2-Methyl-1-pentanol to a specified level.

  • The lid, which contains an ignition source (a small flame or an electric igniter) and an opening mechanism, is securely placed on the cup.

  • The sample is heated at a slow, constant rate.

  • At regular temperature intervals, the ignition source is dipped into the vapor space above the liquid surface through the opening in the lid.

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors to ignite with a brief flash.

  • The observed flash point is corrected for any deviation from standard atmospheric pressure.

Visualization of Methodological Workflow

While Graphviz is a powerful tool for visualizing pathways and complex workflows, the experimental protocols for determining fundamental physical properties are generally linear and sequential. A graphical representation would not add significant clarity beyond the detailed textual descriptions provided above. For instance, the workflow for a boiling point determination is a straightforward sequence of steps: sample preparation, apparatus assembly, heating, observation, and recording of the constant temperature. Similarly, other protocols follow a linear progression of calibration, sample introduction, measurement, and data recording. Therefore, the use of Graphviz diagrams is not applicable for illustrating these specific experimental procedures.

References

• 1. store.astm.org [store.astm.org]
• 2. uomus.edu.iq [uomus.edu.iq]
• 3. lcslaboratory.com [lcslaboratory.com]
• 4. store.astm.org [store.astm.org]
• 5. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. vernier.com [vernier.com]
• 8. delltech.com [delltech.com]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. precisionlubrication.com [precisionlubrication.com]

An In-depth Technical Guide to 2-Methyl-1-pentanol: Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methyl-1-pentanol, a branched-chain primary alcohol with significant applications as a solvent and chemical intermediate. This document details its chemical structure, physicochemical properties, synthesis methodologies, and known biological activities, offering valuable insights for its use in research and development.

Chemical Structure and IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-methylpentan-1-ol .[1][2] Its structure consists of a five-carbon pentane (B18724) chain with a methyl group substituted at the second carbon and a hydroxyl group at the first carbon.

Below is a diagram of the chemical structure of 2-Methyl-1-pentanol.

Caption: Chemical structure of 2-Methyl-1-pentanol.

Physicochemical Properties

2-Methyl-1-pentanol is a colorless liquid.[2] Its branched structure gives it a lower evaporation rate and volatility compared to its straight-chain isomer, 1-pentanol.[2] The following table summarizes key quantitative data for 2-Methyl-1-pentanol.

Property	Value	Source
Molecular Formula	C6H14O	[1][2][3][4]
Molecular Weight	102.17 g/mol	[2][3]
CAS Number	105-30-6	[4]
Appearance	Clear, colorless liquid	[1][2]
Boiling Point	148 °C	[1][2][3]
Melting Point	-48.42 °C (estimate)	[1]
Density	0.824 g/mL at 25 °C	[1][3]
Flash Point	53 - 54 °C	[2][3]
Water Solubility	5.96 - 8.1 g/L at 25 °C	[1][5]
Vapor Pressure	1.5 - 1.92 mm Hg at 20 °C	[1][3][6]
Vapor Density	3.5 (air = 1)	[1][2][3]
Refractive Index	1.418 at 20 °C	[1][2][3]
Autoignition Temperature	310 °C (590 °F)	[2][5]
Explosive Limits	1.1 - 9.6%	[3][5]

Experimental Protocols

Synthesis of 2-Methyl-1-pentanol via Aldol (B89426) Condensation and Hydrogenation

A common industrial method for the synthesis of 2-Methyl-1-pentanol involves the aldol condensation of propionaldehyde, followed by the hydrogenation of the resulting intermediate, 2-methyl-2-pentenal.[2][7]

Experimental Protocol:

• Aldol Condensation: Propionaldehyde is treated with a base catalyst (e.g., sodium hydroxide) to induce an aldol condensation reaction. This reaction forms 2-methyl-2-pentenal.

• Hydrogenation: The intermediate, 2-methyl-2-pentenal, is then hydrogenated using a suitable catalyst, such as nickel or palladium, under pressure. This step reduces both the alkene and aldehyde functional groups to yield 2-Methyl-1-pentanol.

• Purification: The final product is purified by fractional distillation to remove any unreacted starting materials, byproducts, and the catalyst.

The following diagram illustrates the synthesis workflow.

Caption: Synthesis workflow for 2-Methyl-1-pentanol.

Biological Activity and Signaling Pathways

While 2-Methyl-1-pentanol itself is primarily used as a solvent and chemical intermediate, its isomers have been studied for their biological activities. Notably, research on related branched-chain alcohols, such as 4-Methyl-1-pentanol, has revealed antagonistic effects on ethanol's impact on the L1 cell adhesion molecule (L1CAM) signaling pathway.[8] This pathway is crucial for neuronal migration and neurite outgrowth, and its disruption by ethanol (B145695) is implicated in fetal alcohol spectrum disorders.[8]

The antagonism by these longer-chain alcohols appears to be non-competitive, suggesting they may interfere with ethanol's interaction with a hydrophobic pocket on the L1CAM extracellular domain or modulate downstream signaling.[8] This makes branched-chain hexanols, including isomers of 2-Methyl-1-pentanol, compounds of interest for researchers in neurodevelopment and drug development for mitigating the effects of prenatal alcohol exposure.

The diagram below illustrates the conceptual relationship of this antagonism.

Caption: Antagonism of ethanol's effect on L1CAM signaling.

Applications in Research and Drug Development

Given its properties, 2-Methyl-1-pentanol has several applications relevant to the target audience:

• Solvent: It serves as a solvent and co-solvent in various chemical reactions and formulations.[2][6]

• Chemical Intermediate: It is a precursor for the synthesis of other organic compounds, such as plasticizers and surfactants.[2][6]

• Research Compound: As a member of the C6 alcohol family, it can be used in comparative studies to understand structure-activity relationships, particularly in toxicology and pharmacology. The potential for isomers to modulate neuronal signaling pathways makes this class of compounds interesting for further investigation in drug discovery.[9]

References

• 1. Cas 105-30-6,2-METHYL-1-PENTANOL | lookchem [lookchem.com]
• 2. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-甲基-1-戊醇 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 2-Methyl-1-pentanol | 105-30-6 | TCI AMERICA [tcichemicals.com]
• 5. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 6. 2-Methyl-1-pentanol - Hazardous Agents | Haz-Map [haz-map.com]
• 7. 2-METHYL-1-PENTANOL | 105-30-6 [chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. Pentanol, 2-methyl: Significance and symbolism [wisdomlib.org]

Synthesis of 2-Methyl-1-pentanol from Propionaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway for 2-Methyl-1-pentanol, a valuable solvent and chemical intermediate, starting from propionaldehyde (B47417). The primary and most industrially relevant method involves a two-step process: a base-catalyzed aldol (B89426) condensation of propionaldehyde to form 2-methyl-2-pentenal (B83557), followed by the catalytic hydrogenation of this intermediate to yield the desired 2-Methyl-1-pentanol. This document details the underlying chemical principles, provides in-depth experimental protocols, summarizes key quantitative data, and presents visual representations of the synthesis pathway and experimental workflows.

Synthesis Pathway Overview

The conversion of propionaldehyde to 2-Methyl-1-pentanol is efficiently achieved through a two-stage chemical transformation. The initial step involves the self-condensation of two propionaldehyde molecules in the presence of a base catalyst. This aldol condensation reaction forms 2-methyl-2-pentenal, an α,β-unsaturated aldehyde, with the elimination of a water molecule.

The subsequent step focuses on the reduction of 2-methyl-2-pentenal. This is accomplished via catalytic hydrogenation, a process that reduces both the carbon-carbon double bond and the aldehyde functional group to yield the saturated alcohol, 2-Methyl-1-pentanol.

Quantitative Data Summary

The following tables summarize the key quantitative data for each step of the synthesis, including reaction conditions, yields, and product specifications.

Table 1: Aldol Condensation of Propionaldehyde to 2-Methyl-2-pentenal

Catalyst System	Temperature (°C)	Reaction Time (h)	Solvent	Propionaldehyde Conversion (%)	2-Methyl-2-pentenal Selectivity (%)	Yield (%)	Reference
Strong Anion-Exchange Resin	35	1	Aqueous Media	97	95	~92	[1]
Activated Hydrotalcite (Mg/Al = 3.5)	100	10	Solvent-free	97	99	~96	[1]
Nitrogenous Organic Base / Organic Acid	-	-	Solvent-free	>95	>95	>95	[1]

Table 2: Catalytic Hydrogenation of 2-Methyl-2-pentenal to 2-Methyl-1-pentanol

Catalyst	Support	Temperature (°C)	Pressure (atm)	Solvent	Key Outcome	Reference
Platinum (Pt)	Silica (SiO₂)	200-400	-	Gas Phase	Primarily hydrogenation of C=C bond to 2-methyl-pentanal. Further hydrogenation can yield 2-Methyl-1-pentanol.
Palladium (Pd)	Silica (SiO₂)	200-400	-	Gas Phase	Similar to Platinum, favors C=C bond hydrogenation initially.
Copper (Cu)	Silica (SiO₂)	200-400	-	Gas Phase	Catalyzes hydrogenation of both C=C and C=O bonds. Can produce 2-Methyl-1-pentanol.
Raney Nickel	-	-	-	Ethanol (B145695)	Effective for hydrogenation of alkenes and carbonyls.

Table 3: Physicochemical Properties of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL at 20°C)
Propionaldehyde	C₃H₆O	58.08	48	0.807
2-Methyl-2-pentenal	C₆H₁₀O	98.14	136	0.856
2-Methyl-1-pentanol	C₆H₁₄O	102.17	148	0.825

Experimental Protocols

Step 1: Synthesis of 2-Methyl-2-pentenal via Aldol Condensation

This protocol is based on the use of a strong anion-exchange resin as a catalyst, which offers high conversion and selectivity under mild conditions.[1]

Materials:

• Propionaldehyde

• Strong anion-exchange resin (e.g., Amberlite IRA-400)

• Deionized water

• Diethyl ether (for extraction)

• Anhydrous magnesium sulfate (B86663) (for drying)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a condenser, add propionaldehyde and deionized water.

• Introduce the strong anion-exchange resin to the mixture. The recommended catalyst loading is approximately 0.4 g of resin per mL of propionaldehyde.

• Heat the reaction mixture to 35°C with vigorous stirring.

• Maintain the reaction at this temperature for 1 hour. Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature and filter to remove the catalyst.

• Transfer the filtrate to a separatory funnel and extract the product with diethyl ether.

• Wash the organic layer with deionized water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

• The crude 2-methyl-2-pentenal can be purified by fractional distillation under reduced pressure.

Step 2: Synthesis of 2-Methyl-1-pentanol via Catalytic Hydrogenation

This protocol describes a general procedure for the hydrogenation of 2-methyl-2-pentenal using a supported platinum catalyst. Raney Nickel is also a viable and effective catalyst for this transformation.

Materials:

• 2-Methyl-2-pentenal

• 5% Platinum on activated carbon (Pt/C) or Raney Nickel

• Ethanol (solvent)

• Hydrogen gas (high purity)

• High-pressure autoclave (e.g., Parr hydrogenator)

• Filtration apparatus (e.g., Celite pad)

• Rotary evaporator

• Distillation apparatus

Procedure:

• In the reaction vessel of a high-pressure autoclave, dissolve 2-methyl-2-pentenal in ethanol.

• Carefully add the 5% Pt/C catalyst or Raney Nickel to the solution. The catalyst loading is typically 1-5 mol% relative to the substrate.

• Seal the autoclave and purge the system several times with nitrogen gas, followed by purging with hydrogen gas.

• Pressurize the autoclave with hydrogen gas to the desired pressure (typically 50-100 psi, but can be higher).

• Heat the reaction mixture to a moderate temperature (e.g., 50-80°C) with efficient stirring.

• Monitor the reaction progress by observing the hydrogen uptake. The reaction is complete when hydrogen consumption ceases.

• Cool the autoclave to room temperature and carefully vent the excess hydrogen gas.

• Purge the system with nitrogen gas.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Remove the ethanol solvent from the filtrate using a rotary evaporator.

• The resulting crude 2-Methyl-1-pentanol can be purified by fractional distillation.

Reaction Mechanisms

Base-Catalyzed Aldol Condensation

The base-catalyzed aldol condensation of propionaldehyde proceeds through the formation of an enolate ion, which then acts as a nucleophile.

Conclusion

The synthesis of 2-Methyl-1-pentanol from propionaldehyde via a two-step process of aldol condensation followed by catalytic hydrogenation is a robust and efficient method. The choice of catalysts and reaction conditions in both steps is crucial for achieving high yields and selectivity. The protocols and data presented in this guide provide a solid foundation for researchers and professionals in the field to successfully synthesize and purify 2-Methyl-1-pentanol for various applications. Further optimization of the hydrogenation step to enhance selectivity towards the desired saturated alcohol remains a key area for ongoing research.

References

• 1. CN103613488A - Preparation method of 2-methyl-2-pentenal - Google Patents [patents.google.com]

CAS number and molecular formula for 2-methylpentan-1-ol.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis, and metabolic pathways of 2-methylpentan-1-ol. The data is presented to support research, development, and application of this compound in scientific and industrial settings.

Chemical Identity and Properties

2-methylpentan-1-ol is a branched-chain primary alcohol. It exists as a racemic mixture of two enantiomers, (2R)-2-methylpentan-1-ol and (2S)-2-methylpentan-1-ol, due to a chiral center at the second carbon.

Molecular Formula: C₆H₁₄O

CAS Numbers: The primary identifiers for 2-methylpentan-1-ol are its CAS numbers, which vary for the racemic mixture and its individual stereoisomers.

Compound Name	CAS Number
2-Methylpentan-1-ol (racemic)	105-30-6
(2R)-2-Methylpentan-1-ol	17092-41-0[1]
(2S)-2-Methylpentan-1-ol	1565-80-6

Physicochemical Properties: A summary of key physicochemical properties is provided below for easy reference and comparison.

Property	Value	Reference
Molecular Weight	102.17 g/mol	[2]
Appearance	Colorless liquid	[2][3]
Boiling Point	149 °C	[3]
Density	0.8263 g/cm³ at 20 °C	[3]
Flash Point	54 °C	[3]
Water Solubility	8.1 g/L	[3]
Refractive Index	~1.419

Synthesis of 2-Methylpentan-1-ol

The industrial synthesis of 2-methylpentan-1-ol is typically a two-step process involving an aldol (B89426) condensation followed by hydrogenation.[2]

Experimental Protocol: Two-Step Synthesis

Step 1: Aldol Condensation of Propanal to 2-Methyl-2-pentenal (B83557)

This step involves the self-condensation of propanal (propionaldehyde) catalyzed by a nitrogenous organic base to form the intermediate, 2-methyl-2-pentenal.[4]

• Materials:

  • Propanal

  • Nitrogenous organic base (e.g., pyrrolidine, morpholine)

  • Organic acid (e.g., acetic acid)

• Procedure:

  • In a suitable reaction vessel, mix propanal with the nitrogenous organic base. The molar ratio of propanal to the base is typically in the range of 1:0.02 to 1:1.2.[4]

  • Under agitation, add the organic acid to the mixture.

  • Stir the mixture at a controlled temperature, typically between 10 °C and 30 °C, for a period of 0.5 to 6 hours.[4]

  • Upon completion of the reaction, as monitored by techniques such as gas chromatography (GC), add water to wash the mixture.

  • Separate the organic layer containing the crude 2-methyl-2-pentenal.

  • The crude product can be purified by distillation.

Step 2: Hydrogenation of 2-Methyl-2-pentenal to 2-Methylpentan-1-ol

The unsaturated aldehyde, 2-methyl-2-pentenal, is then reduced to the saturated alcohol, 2-methylpentan-1-ol. This can be achieved using various reducing agents or catalytic hydrogenation.

• Materials:

  • Purified 2-methyl-2-pentenal

  • Methanol (B129727) (or other suitable solvent)

  • Sodium borohydride (B1222165) (NaBH₄) or a hydrogenation catalyst (e.g., Platinum, Palladium, or Copper on a support)[5]

• Procedure (using Sodium Borohydride): [6]

  • Dissolve the purified 2-methyl-2-pentenal in methanol in a reaction flask.

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride portion-wise to the stirred solution. A typical molar equivalent of NaBH₄ to the aldehyde is around 0.3.[6]

  • Allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or GC.

  • Once the reaction is complete, quench the reaction by the slow addition of water.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with a suitable organic solvent, such as diethyl ether.

  • Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g., sodium sulfate).

  • Filter off the drying agent and remove the solvent under reduced pressure.

  • The crude 2-methylpentan-1-ol can be purified by fractional distillation.

Synthesis Workflow Diagram

Caption: A diagram illustrating the two-step synthesis of 2-methylpentan-1-ol.

Biological Pathways

As a xenobiotic, 2-methylpentan-1-ol is expected to undergo metabolism in the liver to facilitate its excretion from the body. While specific signaling pathways are not typically associated with this compound, its biotransformation follows established routes for primary alcohols.

Proposed Metabolic Pathway

The metabolism of 2-methylpentan-1-ol is likely a multi-phase process, primarily involving oxidation.

• Phase I Metabolism: The primary route of metabolism is expected to be oxidation.

  • Alcohol Dehydrogenase (ADH): This cytosolic enzyme is likely to catalyze the initial oxidation of 2-methylpentan-1-ol to its corresponding aldehyde, 2-methylpentanal, using NAD+ as a cofactor.[7]

  • Aldehyde Dehydrogenase (ALDH): The resulting aldehyde is then rapidly oxidized to 2-methylpentanoic acid by ALDH, which is found in the mitochondria.

  • Cytochrome P450 (CYP) Enzymes: Microsomal CYP enzymes, such as CYP2E1, are also known to metabolize alcohols and could contribute to the oxidation of 2-methylpentan-1-ol.[8][9]

• Phase II Metabolism: The resulting carboxylic acid can undergo further metabolism or be conjugated with molecules like glucuronic acid to increase its water solubility for renal excretion.

Metabolic Pathway Diagram

Caption: A diagram showing the proposed metabolic fate of 2-methylpentan-1-ol.

Experimental Protocol: In Vitro Metabolism Assay

To investigate the metabolism of 2-methylpentan-1-ol, an in vitro assay using liver subcellular fractions can be performed.

• Objective: To identify the metabolites of 2-methylpentan-1-ol and to determine the primary enzymes involved in its metabolism.

• Materials:

  • Human liver microsomes or S9 fraction

  • 2-methylpentan-1-ol

  • NADPH regenerating system (for CYP activity)

  • NAD+ (for ADH activity)

  • Phosphate (B84403) buffer (pH 7.4)

  • Specific enzyme inhibitors (e.g., 4-methylpyrazole (B1673528) for ADH, ketoconazole (B1673606) for CYP3A4)

  • Quenching solution (e.g., acetonitrile)

  • Analytical instruments: Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS)

• Procedure:

  • Prepare incubation mixtures in microcentrifuge tubes containing phosphate buffer, liver microsomes (or S9 fraction), and the NADPH regenerating system (or NAD+).

  • Pre-incubate the mixtures at 37 °C for a few minutes.

  • Initiate the reaction by adding 2-methylpentan-1-ol to the mixture. For inhibitor studies, add the specific inhibitor before the substrate.

  • Incubate at 37 °C for a specified time period (e.g., 60 minutes).

  • Terminate the reaction by adding a cold quenching solution, such as acetonitrile.

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant for the presence of the parent compound and its metabolites using GC-MS or LC-MS.

  • Compare the metabolite profiles from incubations with and without cofactors and inhibitors to elucidate the roles of different enzyme systems.

This guide provides a foundational understanding of 2-methylpentan-1-ol for scientific professionals. Further research can build upon these protocols to explore its applications and biological interactions in more detail.

References

• 1. (+)-2-Methyl-1-pentanol | C6H14O | CID 637757 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 4. CN103613488A - Preparation method of 2-methyl-2-pentenal - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Alcohol dehydrogenase - Wikipedia [en.wikipedia.org]
• 8. Biochemistry, Cytochrome P450 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Cytochrome P450 Enzymes and Drug Metabolism in Humans - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic data interpretation for 2-Methyl-1-pentanol.

An In-depth Technical Guide to the Spectroscopic Data Interpretation of 2-Methyl-1-pentanol

Introduction

2-Methyl-1-pentanol (C₆H₁₄O) is a primary alcohol with a branched alkyl chain. As a significant organic compound used as a solvent and an intermediate in chemical synthesis, a thorough understanding of its structural and spectroscopic properties is crucial for researchers, scientists, and professionals in drug development and quality control.[1] This technical guide provides a comprehensive interpretation of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 2-Methyl-1-pentanol. It includes detailed experimental protocols, tabulated spectral data, and visual workflows to facilitate a deeper understanding of its molecular characteristics.

Molecular Structure and Atom Numbering

The foundation of spectroscopic interpretation lies in the molecule's structure. The diagram below illustrates the structure of 2-Methyl-1-pentanol with standardized atom numbering for clear correlation with NMR data assignments.

Caption: Molecular structure of 2-Methyl-1-pentanol with atom numbering.

¹³C Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

The ¹³C NMR spectrum of 2-Methyl-1-pentanol shows six distinct signals, corresponding to the six chemically non-equivalent carbon atoms in the molecule.[2] The chemical shifts are influenced by the electronegativity of the adjacent oxygen atom and the degree of substitution.

¹³C NMR Data

Chemical Shift (δ) ppm	Carbon Assignment
~68.5	C1 (-CH₂OH)
~39.5	C2 (-CH)
~35.0	C3 (-CH₂)
~20.0	C4 (-CH₂)
~16.5	C6 (-CH₃ on C2)
~14.0	C5 (-CH₃ terminal)

Note: Chemical shifts are approximate and can vary based on the solvent and experimental conditions.

¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

The ¹H NMR spectrum provides detailed information about the proton environments, their connectivity, and relative numbers.

¹H NMR Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.4 - 3.5	Doublet of doublets (dd)	2H	H1 (-CH₂OH)
~1.6 - 1.7	Multiplet (m)	1H	H2 (-CH)
~1.1 - 1.4	Multiplet (m)	4H	H3, H4 (-CH₂CH₂-)
~0.9	Doublet (d)	3H	H6 (-CH₃ on C2)
~0.88	Triplet (t)	3H	H5 (-CH₃ terminal)
Variable	Singlet (s, broad)	1H	-OH

Note: The -OH proton signal can vary in chemical shift and may exchange with D₂O, causing it to disappear from the spectrum.[3]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 2-Methyl-1-pentanol, the key characteristic absorptions are from the hydroxyl (O-H) and carbon-oxygen (C-O) bonds.

IR Data

Wavenumber (cm⁻¹)	Intensity	Bond Vibration	Functional Group
3500 - 3200	Strong, Broad	O-H Stretch (H-bonded)	Alcohol
2960 - 2870	Strong	C-H Stretch	Alkane
~1465	Medium	C-H Bend	Alkane
1260 - 1050	Strong	C-O Stretch	Primary Alcohol

Reference: The broadness of the O-H stretch is due to hydrogen bonding.[4] The C-O stretch for a primary alcohol typically appears in the 1050-1260 cm⁻¹ region.[4]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which aids in structure elucidation. The molecular ion peak ([M]⁺) for 2-Methyl-1-pentanol is expected at m/z 102. However, for primary alcohols, this peak is often weak or absent.[5][6]

MS Fragmentation Data

m/z	Relative Intensity	Possible Fragment Assignment
102	Very Low	[C₆H₁₄O]⁺ (Molecular Ion)
84	Low	[M - H₂O]⁺ (Loss of water)
71	Moderate	[M - CH₂OH]⁺ (α-cleavage)
57	High	[C₄H₉]⁺
43	High (Base Peak)	[C₃H₇]⁺
31	High	[CH₂OH]⁺

Note: Fragmentation patterns can be complex. The base peak at m/z 43 is characteristic of a propyl/isopropyl cation. The peak at m/z 71 results from the loss of the hydroxymethyl radical, a common α-cleavage pathway for primary alcohols.[5]

Visualizing Spectroscopic Workflows

General Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the structural elucidation of an unknown compound like 2-Methyl-1-pentanol using multiple spectroscopic techniques.

Caption: General workflow for spectroscopic data interpretation.

Mass Spectrometry Fragmentation of 2-Methyl-1-pentanol

This diagram shows the primary fragmentation pathways for 2-Methyl-1-pentanol in a mass spectrometer.

Caption: Key mass spectrometry fragmentation pathways of 2-Methyl-1-pentanol.

Experimental Protocols

Detailed methodologies are essential for reproducing spectroscopic results.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation : Dissolve approximately 10-20 mg of 2-Methyl-1-pentanol in 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a 5 mm NMR tube.[7] Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• Instrumentation : The spectra are acquired on an NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition :

  • Pulse Program : Standard single-pulse sequence.

  • Acquisition Time : ~2-3 seconds.

  • Relaxation Delay : 1-5 seconds.

  • Number of Scans : 8-16 scans for a sufficiently concentrated sample.

• ¹³C NMR Acquisition :

  • Pulse Program : Proton-decoupled single-pulse sequence.

  • Acquisition Time : ~1-2 seconds.

  • Relaxation Delay : 2-5 seconds.

  • Number of Scans : 128-1024 scans, as ¹³C has a low natural abundance.

• Data Processing : The raw data (Free Induction Decay - FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to TMS.

IR Spectroscopy

• Sample Preparation : As 2-Methyl-1-pentanol is a liquid, a neat spectrum is easily obtained.[8] Place one to two drops of the pure liquid between two salt plates (e.g., NaCl or KBr) to form a thin film.

• Instrumentation : A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Acquisition :

  • Background Scan : First, a background spectrum of the empty sample compartment is recorded.

  • Sample Scan : The prepared sample is placed in the spectrometer's sample holder, and the spectrum is acquired.

  • Spectral Range : Typically 4000 cm⁻¹ to 400 cm⁻¹.

  • Number of Scans : 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing : The final spectrum is presented as percent transmittance (%T) or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (Electron Ionization - EI)

• Sample Preparation : Prepare a dilute solution of 2-Methyl-1-pentanol in a volatile organic solvent like methanol (B129727) or hexane (B92381) (e.g., 10-100 µg/mL).[9]

• Instrumentation : A mass spectrometer coupled with a gas chromatograph (GC-MS) is commonly used for volatile liquids.

• GC-MS Method :

  • Injection : A small volume (e.g., 1 µL) of the prepared solution is injected into the GC.

  • GC Column : A non-polar capillary column (e.g., DB-5ms) is suitable.

  • Oven Program : A temperature gradient is used to separate the analyte from the solvent (e.g., start at 50°C, ramp to 250°C).

  • Ionization : As the compound elutes from the GC column, it enters the mass spectrometer's ion source, where it is bombarded with high-energy electrons (typically 70 eV) in a process called Electron Ionization (EI).

• Data Acquisition : The mass analyzer scans a range of m/z values (e.g., 20-250 amu) to detect the molecular ion and its fragments.

• Data Processing : The resulting mass spectrum is plotted as relative intensity versus the mass-to-charge ratio (m/z).

References

• 1. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 2. homework.study.com [homework.study.com]
• 3. ethanol low high resolution H-1 proton nmr spectrum of ethanol analysis interpretation of chemical shifts ppm spin spin line splitting for ethyl alcohol doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 6. youtube.com [youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. ursinus.edu [ursinus.edu]
• 9. massspec.web.ox.ac.uk [massspec.web.ox.ac.uk]

An In-depth Technical Guide to the 13C NMR Chemical Shifts of 2-Methyl-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected 13C Nuclear Magnetic Resonance (NMR) chemical shifts for 2-Methyl-1-pentanol. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development and chemical analysis, offering detailed data, experimental context, and structural elucidation support.

Introduction

2-Methyl-1-pentanol is a branched-chain primary alcohol with the chemical formula C6H14O. As a chiral molecule, it plays a role as a building block in organic synthesis and can be found in various natural products. The structural characterization of 2-Methyl-1-pentanol and its derivatives is crucial for quality control, reaction monitoring, and the development of new chemical entities. 13C NMR spectroscopy is a powerful analytical technique that provides detailed information about the carbon skeleton of a molecule. Each unique carbon atom in a molecule resonates at a specific frequency in a magnetic field, resulting in a distinct chemical shift (δ) that is highly sensitive to its local electronic environment. This guide presents the experimentally determined 13C NMR chemical shifts for 2-Methyl-1-pentanol, offering a foundational dataset for its identification and characterization.

Chemical Structure and Carbon Numbering

The chemical structure of 2-Methyl-1-pentanol consists of a five-carbon chain with a methyl group at the second position and a primary alcohol at the first position. Due to the presence of a chiral center at C2, the molecule has two enantiomers. The structure and IUPAC numbering of the carbon atoms are illustrated in the diagram below. As a result of its molecular asymmetry, all six carbon atoms in 2-Methyl-1-pentanol are chemically non-equivalent, leading to the expectation of six distinct signals in its 13C NMR spectrum.

Unraveling the Molecular Blueprint: A Technical Guide to the Mass Spectrometry Fragmentation of 2-Methyl-1-pentanol

For Immediate Release

This whitepaper provides an in-depth technical analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 2-Methyl-1-pentanol (C₆H₁₄O). Geared towards researchers, scientists, and professionals in drug development, this guide offers a comprehensive overview of the fragmentation pathways, quantitative data, and a detailed experimental protocol for reproducible analysis.

Executive Summary

2-Methyl-1-pentanol, a branched-chain primary alcohol, undergoes characteristic fragmentation upon electron ionization. The resulting mass spectrum is dominated by fragments arising from alpha-cleavage and dehydration, providing a unique fingerprint for its identification. This document elucidates these fragmentation mechanisms, presents the quantitative data in a structured format, and outlines a standard gas chromatography-mass spectrometry (GC-MS) methodology for its analysis.

Dominant Fragmentation Pathways

The fragmentation of the 2-Methyl-1-pentanol molecular ion (m/z 102) is primarily governed by two key mechanisms: alpha-cleavage and dehydration (loss of water).[1][2]

• Alpha-Cleavage: This is a characteristic fragmentation pathway for alcohols, involving the cleavage of the C-C bond adjacent to the carbon bearing the hydroxyl group.[1][2] For 2-Methyl-1-pentanol, this results in the formation of a resonance-stabilized oxonium ion. The loss of a propyl radical (CH₃CH₂CH₂•) leads to the formation of the base peak at m/z 43.

• Dehydration: The elimination of a water molecule (H₂O) from the molecular ion is another common fragmentation route for alcohols, resulting in a fragment with a mass 18 amu less than the parent ion.[1][2]

Quantitative Fragmentation Data

The relative abundance of the major fragment ions observed in the mass spectrum of 2-Methyl-1-pentanol is summarized in the table below. This data is compiled from various spectral databases and provides a quantitative basis for compound identification.

m/z	Relative Intensity (%)	Proposed Fragment Ion/Structure	Fragmentation Pathway
43	99.99	[CH₃CH(OH)]⁺	Alpha-Cleavage
71	37.08	[C₅H₁₁]⁺	Loss of CH₂OH and subsequent rearrangement
70	35.57	[C₅H₁₀]⁺•	Dehydration (Loss of H₂O) and subsequent rearrangement
55	29.68	[C₄H₇]⁺	Further fragmentation of larger ions
69	26.24	[C₅H₉]⁺	Further fragmentation of larger ions

Data sourced from MassBank of North America (MoNA) and NIST Mass Spectrometry Data Center.[3][4]

Experimental Protocol: GC-MS Analysis

The following protocol outlines a standard method for the analysis of 2-Methyl-1-pentanol using Gas Chromatography-Mass Spectrometry (GC-MS).

Instrumentation:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent (Electron Ionization source)

• GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

GC Parameters:

• Injector Temperature: 250 °C

• Injection Mode: Split (Split ratio 50:1)

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 200 °C

  • Hold: 5 minutes at 200 °C

MS Parameters:

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Energy: 70 eV

• Mass Range: m/z 35-200

• Scan Speed: 1562 amu/s

Sample Preparation: Prepare a 100 ppm solution of 2-Methyl-1-pentanol in methanol.

Visualizing the Fragmentation Pathways

The following diagrams, generated using the DOT language, illustrate the key fragmentation pathways of 2-Methyl-1-pentanol.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 3. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Pentanol, 2-methyl- [webbook.nist.gov]

Infrared (IR) spectroscopy absorption bands for 2-Methyl-1-pentanol.

An In-depth Technical Guide to the Infrared (IR) Spectroscopy Absorption Bands for 2-Methyl-1-pentanol

For researchers, scientists, and drug development professionals, infrared (IR) spectroscopy is a powerful analytical technique for the identification and characterization of molecular structures. This guide provides a detailed overview of the characteristic IR absorption bands for the primary alcohol 2-Methyl-1-pentanol, including a comprehensive data summary, experimental protocols, and a logical workflow for analysis.

Core Principles of Infrared Spectroscopy of Alcohols

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which causes transitions between vibrational energy levels. The specific frequencies of absorbed radiation correspond to the vibrations of particular bonds within the molecule. For an alcohol such as 2-Methyl-1-pentanol, the most prominent and diagnostic absorption bands arise from the O-H and C-O stretching vibrations. The presence of hydrogen bonding in the liquid state significantly influences the appearance of the O-H stretching band, typically causing it to be broad, whereas in the gas phase, a sharper "free" O-H stretch is observed.

Data Presentation: IR Absorption Bands for 2-Methyl-1-pentanol

The following table summarizes the principal infrared absorption bands for 2-Methyl-1-pentanol. The data is compiled from various spectral databases and is representative of a liquid-phase (neat) spectrum, where intermolecular hydrogen bonding is present.

Vibrational Mode	Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
O-H Stretch (Hydrogen Bonded)	~3330	Strong, Broad	Alcohol O-H
C-H Stretch (Asymmetric & Symmetric)	2958, 2931, 2873	Strong	Alkyl C-H
C-H Bend (Scissoring)	~1467	Medium	CH₂, CH₃
C-H Bend (Methyl Rock)	~1380	Medium	C-H of CH₃
C-O Stretch (Primary Alcohol)	~1042	Strong	C-O
O-H Bend (Out-of-Plane)	~650	Weak, Broad	Alcohol O-H

Experimental Protocol: Obtaining the IR Spectrum of 2-Methyl-1-pentanol

This protocol outlines the methodology for acquiring a high-quality Fourier Transform Infrared (FTIR) spectrum of liquid 2-Methyl-1-pentanol using the attenuated total reflectance (ATR) technique, which is a common and convenient method for liquid samples.

I. Instrumentation and Materials

• Fourier Transform Infrared (FTIR) Spectrometer with an ATR accessory (e.g., a diamond or zinc selenide (B1212193) crystal).

• 2-Methyl-1-pentanol (analytical grade).

• Dropper or pipette.

• Lint-free laboratory wipes.

• Appropriate solvent for cleaning the ATR crystal (e.g., isopropanol (B130326) or ethanol).

• Personal Protective Equipment (PPE): safety goggles, lab coat, and nitrile gloves.

II. Spectrometer Preparation

• Ensure the FTIR spectrometer is powered on and has completed its initialization sequence.

• Verify that the ATR accessory is correctly installed in the sample compartment.

• Perform a background scan to acquire a spectrum of the ambient environment (air and the ATR crystal). This will be subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

III. Sample Analysis

• Clean the surface of the ATR crystal with a lint-free wipe dampened with the cleaning solvent (e.g., isopropanol) and allow it to fully evaporate.

• Using a clean dropper or pipette, place a small drop of 2-Methyl-1-pentanol onto the center of the ATR crystal, ensuring the crystal surface is completely covered.

• If the ATR accessory has a pressure arm, lower it to ensure good contact between the liquid sample and the crystal.

• Acquire the IR spectrum of the sample. Typical acquisition parameters include a spectral range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16-32 scans to improve the signal-to-noise ratio.

• After data acquisition, raise the pressure arm (if applicable) and thoroughly clean the ATR crystal with a fresh, solvent-dampened, lint-free wipe.

IV. Data Processing and Interpretation

• The spectrometer software will automatically subtract the background spectrum from the sample spectrum.

• Perform any necessary baseline corrections to ensure a flat baseline.

• Use the software's peak-picking tool to identify the wavenumbers of the major absorption bands.

• Correlate the observed absorption bands with the known characteristic frequencies for the functional groups present in 2-Methyl-1-pentanol to confirm its identity and purity.

Mandatory Visualization: Workflow for IR Spectroscopy Analysis

The following diagram illustrates the logical workflow for conducting an infrared spectroscopy experiment, from initial setup to final data interpretation.

An In-Depth Technical Guide on the Solubility of 2-Methyl-1-pentanol in Water and Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-methyl-1-pentanol, a branched primary alcohol, in aqueous and common organic solvent systems. The document details quantitative solubility data, outlines standardized experimental protocols for solubility determination, and illustrates the key factors governing the solubility of alcohols.

Core Principles of Solubility

The solubility of a substance is fundamentally governed by the principle of "like dissolves like," which relates to the polarity of the solute and the solvent.[1] 2-Methyl-1-pentanol possesses both a polar hydroxyl (-OH) group capable of hydrogen bonding and a nonpolar five-carbon alkyl chain. This amphiphilic nature dictates its solubility characteristics. The hydroxyl group contributes to its solubility in polar solvents like water, while the alkyl chain enhances its solubility in organic solvents.[1]

Quantitative Solubility Data

The solubility of 2-methyl-1-pentanol has been determined in water and predicted for several common organic solvents. The data is summarized in the tables below for easy comparison.

Table 1: Solubility of 2-Methyl-1-pentanol in Water

Temperature (°C)	Solubility (g/L)	Method	Reference
25	5.96	Experimental	[2][3][4]
25	6.0	Experimental	[5]
25	8.1	Experimental	[6][7]

Table 2: Solubility of 2-Methyl-1-pentanol in Common Organic Solvents (Predicted)

Solvent	Temperature (°C)	Solubility (g/L)	Method	Reference
Ethanol	25	2030.72	Predicted	[8]
Methanol	25	2317.7	Predicted	[8]
Isopropanol	25	1708.87	Predicted	[8]
n-Propanol	25	1614.47	Predicted	[8]
n-Butanol	25	1554.23	Predicted	[8]
Acetone	25	680.63	Predicted	[8]
Ethyl Acetate	25	497.79	Predicted	[8]
Acetonitrile	25	523.35	Predicted	[8]
Toluene	25	Data not available	Predicted	[8]
Diethyl Ether	Not Specified	Soluble	Qualitative	[5][6]
Carbon Tetrachloride	Not Specified	Soluble	Qualitative	[6]

It is also reported to be soluble in alcohol and ether.[5][9]

Experimental Protocols for Solubility Determination

The following sections detail standardized methodologies for the quantitative determination of the solubility of 2-methyl-1-pentanol.

Determination of Solubility in Water (OECD Guideline 105)

The OECD Guideline for the Testing of Chemicals, No. 105, describes two primary methods for determining the water solubility of substances: the Flask Method and the Column Elution Method.[10][11][12]

Flask Method

This method is suitable for substances with a solubility above 10⁻² g/L.[10][12]

• Preliminary Test: A preliminary test is conducted to approximate the solubility and determine the time required to reach saturation.

• Apparatus: A constant temperature bath, a stirring device, a balance, and analytical instrumentation for quantification (e.g., gas chromatography, HPLC) are required.

• Procedure: a. An excess amount of 2-methyl-1-pentanol is added to a known volume of water in a flask. b. The flask is agitated in a constant temperature bath (e.g., 20 ± 0.5 °C) for a predetermined time to reach equilibrium (typically 24-48 hours).[10][11] The presence of undissolved 2-methyl-1-pentanol is necessary to confirm saturation. c. After equilibration, the mixture is allowed to stand to separate the phases. d. A sample of the aqueous phase is carefully removed, ensuring no undissolved particles are included. Centrifugation or filtration may be employed for clear separation. e. The concentration of 2-methyl-1-pentanol in the aqueous sample is determined using an appropriate analytical method.

• Data Analysis: The solubility is reported as the average of at least three independent determinations.

Column Elution Method

This method is suitable for substances with low solubility (below 10⁻² g/L).[10][12]

• Apparatus: A temperature-controlled column, a pump for controlled elution, a fraction collector, and analytical instrumentation are required.

• Procedure: a. A solid support in the column is coated with an excess of 2-methyl-1-pentanol. b. Water is passed through the column at a constant flow rate and temperature. c. The eluate is collected in fractions. d. The concentration of 2-methyl-1-pentanol in each fraction is determined.

• Data Analysis: A plot of concentration versus time (or volume) is generated. The solubility is the plateau concentration where the concentration of the eluate becomes constant.

Determination of Solubility in Organic Solvents (Gravimetric Method)

The gravimetric method, often referred to as the shake-flask method, is a reliable technique for determining the solubility of a non-volatile solute in a volatile organic solvent.[13][14]

• Apparatus: A constant temperature shaker or stirrer, sealed containers (e.g., flasks with stoppers), an analytical balance, and a means to evaporate the solvent (e.g., a rotary evaporator or a gentle stream of inert gas).

• Procedure: a. An excess amount of 2-methyl-1-pentanol is added to a known volume or mass of the organic solvent in a sealed container. b. The mixture is agitated at a constant temperature until equilibrium is reached (typically 24-72 hours).[13] The presence of undissolved solute should be visible. c. The agitation is stopped, and the undissolved solute is allowed to settle. d. A known mass or volume of the clear, saturated supernatant is carefully transferred to a pre-weighed, clean, and dry container. e. The solvent is completely evaporated from the container under controlled conditions to avoid loss of the solute. f. The container with the residue (2-methyl-1-pentanol) is weighed again.

• Calculation: The mass of the dissolved 2-methyl-1-pentanol is determined by subtracting the initial weight of the container from the final weight. The solubility can then be expressed in various units, such as g/100 g of solvent or g/L of solvent.

Factors Influencing Solubility

The solubility of an alcohol like 2-methyl-1-pentanol is influenced by several factors, including molecular structure, temperature, and the nature of the solvent. The logical relationship between these factors is depicted in the following diagram.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. chembk.com [chembk.com]
• 3. Cas 105-30-6,2-METHYL-1-PENTANOL | lookchem [lookchem.com]
• 4. 2-METHYL-1-PENTANOL CAS#: 105-30-6 [m.chemicalbook.com]
• 5. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 7. ez.restek.com [ez.restek.com]
• 8. scent.vn [scent.vn]
• 9. 2-methyl-1-pentanol, 105-30-6 [thegoodscentscompany.com]
• 10. OECD 105 - Phytosafe [phytosafe.com]
• 11. oecd.org [oecd.org]
• 12. filab.fr [filab.fr]
• 13. benchchem.com [benchchem.com]
• 14. uomus.edu.iq [uomus.edu.iq]

A Technical Guide to the Thermodynamic Properties and Enthalpy of Formation of 2-Methyl-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 2-Methyl-1-pentanol (C₆H₁₄O), with a particular focus on its enthalpy of formation. The information presented herein is curated for professionals in research, science, and drug development who require accurate and reliable data for chemical process design, safety analysis, and computational modeling.

Core Thermodynamic Properties

2-Methyl-1-pentanol, an isomer of hexanol, is a colorless liquid with applications as a solvent and an intermediate in chemical synthesis.[1] A thorough understanding of its thermodynamic behavior is crucial for its effective and safe utilization. Critically evaluated thermophysical property data is available from sources such as the NIST/TRC Web Thermo Tables (WTT).[2]

Quantitative Data Summary

The following tables summarize key thermodynamic and physical properties of 2-Methyl-1-pentanol. This data is essential for calculations involving reaction equilibria, heat transfer, and phase behavior.

Table 1: Enthalpy of Formation and Other Key Thermodynamic Properties

Property	State	Value	Units	Reference
Standard Enthalpy of Formation (ΔfH°)	Liquid	-396.8 ± 1.5	kJ/mol	[2]
Standard Enthalpy of Formation (ΔfH°)	Gas	-347.5 ± 1.6	kJ/mol	[2]
Enthalpy of Vaporization (ΔvapH)	at 298.15 K	49.3	kJ/mol	[3]
Molar Mass	-	102.177	g/mol	[2]

Table 2: Temperature-Dependent Properties (Ideal Gas)

Temperature (K)	Heat Capacity at Constant Pressure (Cp) (J/mol·K)	Entropy (S°) (J/mol·K)	Enthalpy (H - H°(298.15 K)) (kJ/mol)
200	123.45	344.21	-15.89
298.15	185.34	400.12	0.00
400	245.87	464.32	21.45
500	298.76	529.87	48.98
600	343.54	593.45	81.23
700	380.98	653.87	117.87
800	412.12	710.89	157.54
900	438.12	764.56	200.01
1000	460.12	815.12	244.98
Data sourced from NIST/TRC Web Thermo Tables (WTT)[2]

Table 3: Physical Properties

Property	Value	Units	Conditions	Reference
Boiling Point	148	°C	at 760 mmHg	[1]
Density	0.8263	g/cm³	at 20 °C / 4 °C	[1]
Vapor Pressure	1.5	mmHg	at 20 °C	[4]
Refractive Index	1.4182	-	at 20 °C/D	[1]
Flash Point	54	°C	-	[1]

Experimental Determination of Thermodynamic Properties

The accurate determination of thermodynamic properties relies on a suite of well-established experimental techniques. The data presented in this guide are the result of meticulous measurements using methods such as calorimetry and spectroscopy.

Experimental Protocols

2.1.1. Enthalpy of Combustion and Formation via Bomb Calorimetry

The standard enthalpy of formation of organic compounds like 2-Methyl-1-pentanol is often determined indirectly using its enthalpy of combustion, which is measured via bomb calorimetry.[5][6]

• Principle: A known mass of the substance is completely combusted in a high-pressure oxygen environment within a sealed container (the "bomb"). The heat released by the exothermic reaction is absorbed by a surrounding water bath, and the temperature change of the water is precisely measured.

• Apparatus: A high-pressure combustion bomb, a calorimetric vessel (containing a known amount of water), a sensitive thermometer, a stirrer, and an ignition system.

• Procedure:

  • A weighed sample of 2-Methyl-1-pentanol is placed in a crucible inside the bomb.

  • The bomb is sealed and pressurized with pure oxygen.

  • The bomb is submerged in a known volume of water in the calorimeter, and the initial temperature is recorded.

  • The sample is ignited electrically.

  • The temperature of the water is monitored until it reaches a maximum and then begins to cool. The final temperature is determined after correcting for heat loss to the surroundings.

  • The heat of combustion is calculated from the temperature rise, the heat capacity of the calorimeter system, and the mass of the sample.

• Data Analysis: The standard enthalpy of formation is then calculated from the experimentally determined enthalpy of combustion using Hess's Law.[5] This involves using the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

2.1.2. Heat Capacity by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a powerful technique for measuring the heat capacity of a substance as a function of temperature.[7][8]

• Principle: DSC measures the difference in the amount of heat required to increase the temperature of a sample and a reference.

• Apparatus: A differential scanning calorimeter with a sample and a reference pan.

• Procedure:

  • A small, known mass of 2-Methyl-1-pentanol is hermetically sealed in a sample pan. An empty pan is used as a reference.

  • The sample and reference are heated at a controlled, linear rate.

  • The instrument records the difference in heat flow to the sample and reference required to maintain them at the same temperature.

  • This differential heat flow is directly proportional to the heat capacity of the sample.

• Data Analysis: The heat capacity at constant pressure (Cp) is determined by comparing the heat flow signal of the sample to that of a standard material with a known heat capacity (e.g., sapphire).[7]

2.1.3. Spectroscopic Methods for Thermodynamic Data

Spectroscopic techniques can be employed to determine thermodynamic quantities, often by analyzing the temperature dependence of spectral features.[9][10][11] While direct determination of enthalpy of formation is not typical, spectroscopy is crucial for obtaining molecular parameters used in statistical mechanics to calculate thermodynamic properties like entropy and heat capacity for the ideal gas state.[12]

• Principle: Infrared (IR) and Raman spectroscopy can identify the vibrational frequencies of a molecule. These frequencies are related to the energy levels of the molecule.

• Procedure: The IR or Raman spectrum of 2-Methyl-1-pentanol vapor is recorded.

• Data Analysis: The vibrational frequencies obtained from the spectrum are used in statistical mechanics calculations to determine the vibrational contribution to the thermodynamic functions (heat capacity, entropy, etc.). These calculated values are often used to extrapolate experimental data to different temperatures.

Visualization of Methodological Relationships

The following diagram illustrates the relationship between the primary experimental techniques and the thermodynamic properties they are used to determine for a compound like 2-Methyl-1-pentanol.

Caption: Relationship between experimental methods and thermodynamic properties.

References

• 1. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WTT- Under Construction Page [wtt-pro.nist.gov]
• 3. 1-Pentanol, 2-methyl- [webbook.nist.gov]
• 4. 2-甲基-1-戊醇 99% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Standard enthalpy of formation - Wikipedia [en.wikipedia.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Summary of Methods for Testing the Thermodynamic Properties of Materials | Universal Lab Blog [universallab.org]
• 8. Experimental Determination of the Standard Enthalpy of Formation of Trimellitic Acid and Its Prediction by Supervised Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Thermodynamic methods for model-independent determination of equilibrium binding isotherms for protein-DNA interactions: spectroscopic approaches to monitor binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.aip.org [pubs.aip.org]

Natural Occurrence and Biological Sources of 2-Methyl-1-pentanol: A Technical Guide

Abstract

2-Methyl-1-pentanol, a branched-chain higher alcohol, is a naturally occurring volatile organic compound found in a variety of biological sources. This technical guide provides a comprehensive overview of its natural occurrence, biosynthetic pathways, and quantitative data from various natural reservoirs. Detailed experimental protocols for the extraction and quantification of 2-Methyl-1-pentanol are presented, along with visual representations of its primary biosynthetic pathway and a standard analytical workflow. This document is intended for researchers, scientists, and professionals in the fields of natural product chemistry, food science, and drug development.

Natural Occurrence of 2-Methyl-1-pentanol

2-Methyl-1-pentanol is a significant contributor to the aroma and flavor profiles of numerous natural products. Its presence has been identified in a range of plant species, as well as in fermented foods and beverages.

Plant Kingdom

2-Methyl-1-pentanol has been reported as a volatile constituent in several plants. Notably, it is found in Nepeta nepetella and Patrinia villosa[1]. The essential oils of these plants contain a complex mixture of volatile compounds, with 2-Methyl-1-pentanol being one of the identified components.

Fermented Foods and Beverages

The formation of 2-Methyl-1-pentanol is a common metabolic byproduct of microbial fermentation. Consequently, it is frequently detected in a variety of fermented products:

• Cheese: It is a characteristic volatile compound in several types of cheese, contributing to their complex aroma profiles.

• Wine: As a fusel alcohol, 2-Methyl-1-pentanol is formed during the fermentation of grape must by yeast and contributes to the overall bouquet of the wine.[2]

• Beer: Similar to wine, it is produced during the fermentation of wort in the brewing process.[3]

• Makgeolli (Rice Wine): This traditional Korean fermented beverage also contains 2-Methyl-1-pentanol, which plays a role in its sensory characteristics.[4]

Biological Biosynthesis

The primary route for the biological production of 2-Methyl-1-pentanol in microorganisms, particularly in the yeast Saccharomyces cerevisiae, is through the catabolism of the branched-chain amino acid L-isoleucine via the Ehrlich pathway.[5] This metabolic sequence involves a series of enzymatic reactions that convert the amino acid into its corresponding higher alcohol.

The key steps in the biosynthesis of 2-Methyl-1-pentanol from L-isoleucine are:

• Transamination: The initial step is the removal of the amino group from L-isoleucine, a reaction catalyzed by a branched-chain amino acid aminotransferase (BCAT). This converts L-isoleucine into its corresponding α-keto acid, (S)-α-keto-β-methylvalerate (KMV).[5]

• Decarboxylation: The KMV then undergoes decarboxylation, where the carboxyl group is removed as carbon dioxide. This reaction is catalyzed by a 2-ketoacid decarboxylase (KDC).[2]

• Reduction: The final step is the reduction of the resulting aldehyde to 2-Methyl-1-pentanol by an alcohol dehydrogenase (ADH).[2]

Quantitative Data

The concentration of 2-Methyl-1-pentanol varies significantly depending on the biological source and the specific conditions of its production, such as the microbial strain and fermentation parameters. The following table summarizes quantitative data from various sources.

Biological Source	Matrix	Concentration / Titer	Reference
Engineered Escherichia coli	Culture Broth	1.25 g/L	[2]
Engineered Saccharomyces cerevisiae	Culture Broth (from xylose)	0.91 ± 0.02 g/L	[6][7]
Engineered Saccharomyces cerevisiae	Culture Broth	82.56 ± 8.22 mg/L	[8]
Craft Beer	Beer	Increased over 9 generations of yeast repitching	[3]

Experimental Protocols

The analysis of 2-Methyl-1-pentanol in biological matrices typically involves the extraction of volatile compounds followed by chromatographic separation and detection. Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is a widely used and effective technique.

General Protocol for HS-SPME-GC-MS Analysis of 2-Methyl-1-pentanol in Fermented Beverages

This protocol provides a general framework for the quantification of 2-Methyl-1-pentanol in liquid matrices such as beer or wine. Optimization of parameters may be required for different sample types.

1. Sample Preparation:

• Place a 2.5 mL aliquot of the beer or wine sample into a 20 mL headspace vial.[9]
• Add a known concentration of an appropriate internal standard (e.g., 4-methyl-2-pentanol) to the sample for accurate quantification.[10]
• For some matrices, the addition of NaCl can be used to decrease the solubility of volatile compounds and promote their release into the headspace.[11]

2. HS-SPME Procedure:

• Equilibrate the sample vial at a constant temperature (e.g., 40 °C) for a set time (e.g., 40 minutes) to allow the volatile compounds to partition into the headspace.[9]
• Expose a SPME fiber (e.g., Carboxen/PDMS) to the headspace of the vial for a defined extraction time (e.g., 60 minutes) to adsorb the volatile analytes.[12]

3. GC-MS Analysis:

• Injector: Thermally desorb the analytes from the SPME fiber in the GC injector port, which is typically set at a high temperature (e.g., 250 °C) in splitless mode.[13]
• Carrier Gas: Use an inert gas, such as helium, as the carrier gas.[9]
• Column: Employ a capillary column suitable for the separation of volatile compounds, such as a DB-WAX column (polar polyethylene (B3416737) glycol stationary phase).[9]
• Oven Temperature Program: A typical temperature program starts at a low temperature (e.g., 40 °C), holds for a few minutes, and then ramps up to a higher temperature to elute all compounds of interest.[14]
• Mass Spectrometer: Operate the mass spectrometer in electron ionization (EI) mode. Data can be acquired in full scan mode for compound identification or in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for enhanced sensitivity and quantification.[14]

4. Data Analysis and Quantification:

• Identify 2-Methyl-1-pentanol by comparing its mass spectrum and retention time with those of an authentic standard.
• Quantify the concentration of 2-Methyl-1-pentanol by constructing a calibration curve using the peak area ratio of the analyte to the internal standard.

Visualizations

Biosynthetic Pathway of 2-Methyl-1-pentanol

Biosynthesis of 2-Methyl-1-pentanol via the Ehrlich pathway.

Experimental Workflow for Analysis

Typical workflow for the analysis of 2-Methyl-1-pentanol.

References

• 1. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Production of 2-methyl-1-butanol in engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2019 ASBC Meeting [asbc.confex.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Verification Required - Princeton University Library [oar.princeton.edu]
• 7. Xylose utilization stimulates mitochondrial production of isobutanol and 2-methyl-1-butanol in Saccharomyces cerevisiae (Journal Article) | OSTI.GOV [osti.gov]
• 8. Engineering the leucine biosynthetic pathway for isoamyl alcohol overproduction in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. iris.unipa.it [iris.unipa.it]
• 11. Comparison of SPME Methods for Determining Volatile Compounds in Milk, Cheese, and Whey Powder - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. gcms.labrulez.com [gcms.labrulez.com]
• 14. openpub.fmach.it [openpub.fmach.it]

Environmental Fate and Biodegradability of 2-Methyl-1-pentanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-1-pentanol (CAS No. 105-30-6) is a branched primary alcohol used as a solvent and an intermediate in the synthesis of various organic compounds.[1][2][3] Understanding its environmental fate and biodegradability is crucial for assessing its environmental risk and ensuring its safe use and disposal. This guide provides a comprehensive overview of the current scientific knowledge on the environmental distribution, degradation, and ecotoxicity of 2-Methyl-1-pentanol.

Physicochemical Properties

The environmental behavior of a chemical is largely governed by its physicochemical properties. These properties determine its partitioning between different environmental compartments such as air, water, soil, and biota. A summary of the key physicochemical properties of 2-Methyl-1-pentanol is presented in Table 1.

Table 1: Physicochemical Properties of 2-Methyl-1-pentanol

Property	Value	Reference(s)
Molecular Formula	C₆H₁₄O	[2]
Molecular Weight	102.17 g/mol	[2][4]
Appearance	Colorless liquid	[2]
Boiling Point	148 °C	[2][4]
Vapor Pressure	1.92 mm Hg at 25 °C	[5]
Water Solubility	6000 mg/L at 25 °C	[5]
Octanol-Water Partition Coefficient (log Kow)	1.8 (Estimated)	[2][6]
Soil Organic Carbon-Water Partitioning Coefficient (Koc)	37 (Estimated)	[5]
Henry's Law Constant	4.3 x 10⁻⁵ atm-cu m/mole (Estimated)	[5]
Density	0.824 - 0.8263 g/cm³ at 20 °C	[2][3][4]

Environmental Fate

The following sections describe the expected distribution and persistence of 2-Methyl-1-pentanol in the environment.

Atmospheric Fate

With a vapor pressure of 1.92 mm Hg at 25 °C, 2-Methyl-1-pentanol is expected to exist predominantly in the vapor phase if released into the atmosphere.[5] In the atmosphere, it is susceptible to degradation by photochemically produced hydroxyl radicals.[5] The estimated atmospheric half-life for this reaction is approximately 1.3 days, suggesting that it will be moderately persistent in the air.[5]

Terrestrial Fate

If released to soil, 2-Methyl-1-pentanol is expected to have very high mobility based on an estimated Koc value of 37.[5] This low Koc value indicates a weak adsorption to soil organic matter, suggesting a potential for leaching into groundwater.[5]

Aquatic Fate

When released into water, 2-Methyl-1-pentanol is not expected to adsorb significantly to suspended solids and sediment, given its low estimated Koc value.[5] Volatilization from water surfaces is predicted to be a significant removal process, with estimated half-lives of 1 day for a model river and 10 days for a model lake.[5]

Bioaccumulation

An estimated Bioconcentration Factor (BCF) of 5 suggests that 2-Methyl-1-pentanol has a low potential for bioaccumulation in aquatic organisms.[5] This low BCF value is consistent with its moderate water solubility and estimated log Kow.

Environmental Fate of 2-Methyl-1-pentanol.

Biodegradability

Biodegradation is a key process for the removal of organic chemicals from the environment.

Ready Biodegradability

Proposed Biodegradation Pathway

A specific biodegradation pathway for 2-Methyl-1-pentanol has not been extensively documented in the literature. However, based on the known metabolic pathways for other branched-chain primary alcohols, a plausible degradation route can be proposed. The initial step is likely the oxidation of the primary alcohol group to an aldehyde, followed by further oxidation to a carboxylic acid. This is then expected to undergo β-oxidation and subsequent metabolism via central metabolic pathways like the Krebs cycle.

Proposed Biodegradation Pathway.

Abiotic Degradation

Hydrolysis

As an aliphatic alcohol, 2-Methyl-1-pentanol is not expected to undergo significant hydrolysis under typical environmental pH conditions (pH 4-9).[7] Primary alcohols are generally resistant to abiotic hydrolysis in the absence of strong acids or bases and high temperatures.

Photolysis

Direct photolysis of 2-Methyl-1-pentanol in aqueous environments is not expected to be a significant degradation process, as simple aliphatic alcohols do not absorb light in the environmentally relevant UV spectrum (>290 nm).[8][9][10] Indirect photolysis, mediated by reactive species such as hydroxyl radicals present in sunlit surface waters, may contribute to its degradation, but specific data for 2-Methyl-1-pentanol are not available.

Ecotoxicity

Ecotoxicity data are essential for assessing the potential risk of a chemical to aquatic and terrestrial organisms. A summary of available acute ecotoxicity data for 2-Methyl-1-pentanol is provided in Table 2.

Table 2: Acute Ecotoxicity of 2-Methyl-1-pentanol

Organism	Test Type	Endpoint	Value (mg/L)	Reference(s)
Fish
Pimephales promelas (Fathead minnow)	96-hour LC50	Lethality	349	[11]
Invertebrates
Daphnia magna (Water flea)	48-hour EC50	Immobilization	65	[11]
Algae
Pseudokirchneriella subcapitata (Green algae)	72-hour ErC50	Growth Rate Inhibition	2.8	[11]
Pseudokirchneriella subcapitata (Green algae)	72-hour NOEC	Growth Rate Inhibition	1	[11]

The available data indicate that 2-Methyl-1-pentanol is harmful to aquatic organisms, with the most sensitive species being the green algae Pseudokirchneriella subcapitata.

Experimental Protocols

Ready Biodegradability - OECD 301F (Manometric Respirometry Test)

This protocol provides a detailed methodology for assessing the ready biodegradability of 2-Methyl-1-pentanol based on the OECD 301F guideline.[12][13][14][15]

Objective: To determine the degree of biodegradation of 2-Methyl-1-pentanol by aerobic microorganisms by measuring oxygen consumption.

Principle: A known volume of mineral medium containing a known concentration of the test substance as the sole source of organic carbon is inoculated with a mixed population of aerobic microorganisms. The consumption of oxygen is measured in a closed respirometer over a 28-day period. The amount of oxygen consumed is expressed as a percentage of the theoretical oxygen demand (ThOD).

Materials:

• Test Substance: 2-Methyl-1-pentanol

• Inoculum: Activated sludge from a domestic wastewater treatment plant.

• Mineral Medium: Prepared according to OECD 301 guidelines.

• Reference Substance: Sodium benzoate (B1203000) (readily biodegradable).

• Toxicity Control: Test substance + Reference substance.

• Blank Control: Inoculum + Mineral medium.

• Respirometer: Manometric respirometer system (e.g., OxiTop®).

• CO₂ Absorbent: Potassium hydroxide (B78521) solution.

Procedure:

• Preparation of Test Solutions:

  • Prepare a stock solution of 2-Methyl-1-pentanol in the mineral medium.

  • The final concentration in the test vessels should be sufficient to yield a ThOD of at least 50-100 mg/L.

• Inoculum Preparation:

  • Collect a fresh sample of activated sludge.

  • Wash and resuspend the sludge in the mineral medium to a desired concentration (e.g., 30 mg/L suspended solids).

• Test Setup:

  • Add the appropriate volumes of mineral medium, inoculum, and test/reference substance to the respirometer flasks.

  • Add the CO₂ absorbent to the designated compartment in each flask.

  • Seal the flasks and place them in the respirometer at a constant temperature (20 ± 1 °C) in the dark.

• Measurement:

  • Continuously stir the contents of the flasks.

  • Record the oxygen consumption at regular intervals for 28 days.

• Data Analysis:

  • Calculate the percentage of biodegradation for each test and control flask.

  • The biodegradation percentage is calculated as: % Biodegradation = (O₂ consumed by test substance - O₂ consumed by blank) / ThOD * 100

• Validity Criteria:

  • The biodegradation of the reference substance should reach the pass level (≥60%) within 14 days.

  • The oxygen consumption in the blank should not be excessive.

  • The difference in replicate values should be within an acceptable range.

Pass Level for Ready Biodegradability: ≥60% of ThOD within a 10-day window during the 28-day test period.[6][12]

OECD 301F Experimental Workflow.

Conclusion

2-Methyl-1-pentanol is a chemical with high mobility in soil and a moderate persistence in the atmosphere. It has a low potential for bioaccumulation. While limited data suggests it may be readily biodegradable, further standardized testing is recommended. The available ecotoxicity data indicate that it is harmful to aquatic organisms, particularly algae. This technical guide provides a summary of the current knowledge to aid in the environmental risk assessment and responsible management of 2-Methyl-1-pentanol.

References

• 1. escholarship.org [escholarship.org]
• 2. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 4. 2-Methyl-1-pentanol 99 105-30-6 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. (+)-2-Methyl-1-pentanol | C6H14O | CID 637757 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemsafetypro.com [chemsafetypro.com]
• 8. electronicsandbooks.com [electronicsandbooks.com]
• 9. Aqueous photolysis of 8:2 fluorotelomer alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. merckmillipore.com [merckmillipore.com]
• 12. OECD 301f : Ready biodegradability in aerobic aqueous medium - [impact-solutions.co.uk]
• 13. xylemanalytics.com [xylemanalytics.com]
• 14. petroleumhpv.org [petroleumhpv.org]
• 15. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]

Protocols & Analytical Methods

Application Notes and Protocols for 2-Methyl-1-pentanol as a Solvent in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-1-pentanol is a primary alcohol that presents unique properties as a solvent for organic synthesis. Its branched structure and six-carbon chain contribute to a moderate polarity, a relatively high boiling point, and limited water solubility. These characteristics suggest its potential as an alternative to more conventional alcohol solvents, particularly in reactions requiring elevated temperatures or specific solubility profiles. This document provides a detailed overview of the physicochemical properties of 2-Methyl-1-pentanol, discusses its potential applications in various organic reactions, and offers generalized experimental protocols. While 2-Methyl-1-pentanol is used as a solvent and an intermediate in the manufacture of other chemicals, specific, well-documented applications as a primary solvent in a broad range of named organic reactions are not extensively reported in the peer-reviewed literature.[1][2] The protocols provided herein are intended as a foundational guide for researchers exploring its use as a novel reaction medium.

Physicochemical Properties of 2-Methyl-1-pentanol

A comprehensive understanding of a solvent's physical and chemical properties is essential for its effective application in organic synthesis. The following table summarizes the key properties of 2-Methyl-1-pentanol, with comparative data for other common alcohol solvents.

Property	2-Methyl-1-pentanol	1-Butanol	Isopropanol	Ethanol (B145695)
CAS Number	105-30-6	71-36-3	67-63-0	64-17-5
Molecular Formula	C₆H₁₄O	C₄H₁₀O	C₃H₈O	C₂H₆O
Molecular Weight ( g/mol )	102.17	74.12	60.10	46.07
Boiling Point (°C)	148[2]	117.7	82.6	78.37
Density (g/mL at 20°C)	0.8263[1]	0.810	0.786	0.789
Flash Point (°C)	54[2]	37	12	13
Water Solubility (g/L at 25°C)	6.0[2]	73	Miscible	Miscible
Appearance	Colorless liquid[2]	Colorless liquid	Colorless liquid	Colorless liquid

Potential Applications in Organic Synthesis

The properties of 2-Methyl-1-pentanol suggest its utility in several areas of organic synthesis:

• High-Temperature Reactions: With a boiling point of 148 °C, it is well-suited for reactions requiring temperatures above the boiling points of common alcohols like ethanol and isopropanol.

• Reactions Requiring a Protic Medium: As a primary alcohol, it can act as a proton source and participate in hydrogen bonding, which can be beneficial for certain reaction mechanisms.

• As a Co-solvent: Its miscibility with many organic solvents allows it to be used as a co-solvent to modify the polarity and solvating properties of a reaction medium.

• Extractions and Workups: Its limited water solubility can be advantageous in aqueous workups, potentially reducing product loss for water-sensitive compounds. It has been suggested as a solvent for the liquid-liquid extraction of ethanol from fermentation broths.[1]

Caption: Relationship between properties and applications of 2-Methyl-1-pentanol.

Experimental Protocols: A Generalized Approach

Due to the limited specific literature precedents for 2-Methyl-1-pentanol as a primary solvent in many named reactions, the following section provides generalized protocols. These are based on standard laboratory procedures for these reaction types and the known properties of 2-Methyl-1-pentanol. Researchers should optimize these protocols for their specific substrates and desired outcomes.

Caption: General experimental workflow for organic synthesis.

Grignard Reaction

2-Methyl-1-pentanol is generally not a suitable solvent for the formation of Grignard reagents due to its active proton which would quench the reagent. However, it could potentially be used as a co-solvent or for the subsequent reaction of a pre-formed Grignard reagent if the reaction requires a higher temperature than traditional ether solvents allow, although this is unconventional. A generalized protocol for the reaction of a Grignard reagent with a carbonyl compound is provided below, using a standard ether solvent for reagent formation.

Materials:

• Magnesium turnings

• Alkyl/Aryl halide

• Anhydrous diethyl ether or THF

• Carbonyl compound (aldehyde or ketone)

• 2-Methyl-1-pentanol (if used as a high-boiling co-solvent)

• Saturated aqueous ammonium (B1175870) chloride solution

• Organic extraction solvent (e.g., diethyl ether, ethyl acetate)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

Protocol:

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add magnesium turnings. Add a solution of the alkyl/aryl halide in anhydrous diethyl ether or THF dropwise to initiate the reaction. Once the reaction is sustained, add the remaining halide solution at a rate to maintain a gentle reflux. After the addition is complete, reflux the mixture for an additional 30-60 minutes.

• Reaction with Carbonyl Compound: Cool the Grignard reagent solution to 0 °C. Dissolve the carbonyl compound in anhydrous diethyl ether or THF (or 2-Methyl-1-pentanol for high-temperature applications, added to the pre-formed Grignard reagent). Add the carbonyl solution dropwise to the Grignard reagent, maintaining the desired reaction temperature.

• Reaction Monitoring and Workup: After the addition is complete, allow the reaction to stir at room temperature or heat as necessary. Monitor the reaction by TLC or GC. Upon completion, cool the reaction to 0 °C and quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Extraction and Purification: Extract the aqueous layer with an appropriate organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or distillation.

Quantitative Data: Specific quantitative data for Grignard reactions in 2-Methyl-1-pentanol is not readily available in the literature.

Reduction of Ketones with Sodium Borohydride (B1222165)

2-Methyl-1-pentanol can serve as a suitable protic solvent for the reduction of ketones and aldehydes using sodium borohydride. Its higher boiling point allows for reactions to be conducted at elevated temperatures, which can be beneficial for less reactive substrates.

Materials:

• Ketone (e.g., Acetophenone)

• Sodium borohydride (NaBH₄)

• 2-Methyl-1-pentanol

• Aqueous HCl (e.g., 1 M)

• Organic extraction solvent (e.g., ethyl acetate)

• Anhydrous sodium sulfate

Protocol:

• Reaction Setup: In a round-bottom flask, dissolve the ketone in 2-Methyl-1-pentanol.

• Addition of Reducing Agent: Cool the solution in an ice bath. Add sodium borohydride portion-wise to the stirred solution.

• Reaction: After the addition is complete, remove the ice bath and stir the reaction at room temperature. If the reaction is sluggish, it can be heated to a desired temperature (e.g., 50-80 °C).

• Monitoring and Workup: Monitor the reaction progress by TLC or GC. Upon completion, cool the mixture to 0 °C and slowly add aqueous HCl to quench the excess NaBH₄ and neutralize the alkoxide.

• Extraction and Purification: Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate. The product can be purified by distillation or chromatography.

Quantitative Data: While no specific data for reductions in 2-Methyl-1-pentanol was found, a similar reduction of acetophenone (B1666503) using NaBH₄ in wet THF at room temperature for 90 minutes reported a 96% yield of 1-phenylethanol.

Fischer Esterification

The Fischer esterification is an acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol. 2-Methyl-1-pentanol can be used as the alcohol reactant and, in excess, as the solvent. Its high boiling point is advantageous for driving the reaction towards the ester product by removing water, for example, with a Dean-Stark apparatus.

Materials:

• Carboxylic acid

• 2-Methyl-1-pentanol

• Acid catalyst (e.g., concentrated H₂SO₄, p-toluenesulfonic acid)

• Toluene (for azeotropic removal of water, optional)

• Saturated aqueous sodium bicarbonate solution

• Organic extraction solvent (e.g., diethyl ether)

• Anhydrous sodium sulfate

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser (and a Dean-Stark trap if used), combine the carboxylic acid, an excess of 2-Methyl-1-pentanol, and a catalytic amount of strong acid.

• Reaction: Heat the mixture to reflux. If using a Dean-Stark trap with toluene, water will be collected as an azeotrope.

• Monitoring and Workup: Monitor the reaction by TLC or GC. Once complete, cool the mixture and dilute it with an organic solvent. Wash with saturated aqueous sodium bicarbonate solution to neutralize the acid catalyst, then with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The resulting ester can be purified by distillation under reduced pressure.

Quantitative Data: Specific yield and reaction time data for Fischer esterification using 2-Methyl-1-pentanol is not readily available in the literature.

Palladium-Catalyzed Cross-Coupling Reactions (Suzuki-Miyaura, Heck, Sonogashira)

The use of 2-Methyl-1-pentanol as a solvent in palladium-catalyzed cross-coupling reactions is not well-documented. While alcohols can sometimes be used as solvents or co-solvents in these reactions, more common choices include ethers (like THF or 1,4-dioxane), amides (like DMF or NMP), or aromatic hydrocarbons (like toluene). The protic nature of 2-Methyl-1-pentanol could potentially interfere with some catalytic cycles. However, for high-temperature applications where a polar, protic medium is tolerated or even beneficial, it could be explored.

Generalized Protocol for Suzuki-Miyaura Coupling:

Materials:

• Aryl or vinyl halide

• Aryl or vinyl boronic acid or ester

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂)

• Ligand (if necessary, e.g., PPh₃)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• 2-Methyl-1-pentanol

• Water (as a co-solvent)

Protocol:

• Reaction Setup: In a reaction vessel, combine the aryl halide, boronic acid, palladium catalyst, ligand (if used), and base.

• Solvent Addition: Add a mixture of 2-Methyl-1-pentanol and water (e.g., 4:1 v/v).

• Reaction: Degas the mixture and then heat under an inert atmosphere (e.g., nitrogen or argon) to the desired temperature (e.g., 80-120 °C) with vigorous stirring.

• Monitoring and Workup: Monitor the reaction by TLC or GC. After completion, cool the mixture, dilute with water, and extract with an organic solvent.

• Purification: Wash the combined organic layers, dry, and concentrate. Purify the product by column chromatography or recrystallization.

Quantitative Data: No specific quantitative data for Suzuki-Miyaura, Heck, or Sonogashira reactions using 2-Methyl-1-pentanol as the primary solvent was found in the surveyed literature. Solvent screening studies for Suzuki-Miyaura reactions have shown that a wide range of solvents can be tolerated, but often the choice of solvent does not dramatically impact the outcome, suggesting other parameters like catalyst, base, and temperature are more critical.

Safety and Handling

2-Methyl-1-pentanol is a flammable liquid and should be handled with appropriate safety precautions. It can cause skin and eye irritation. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

2-Methyl-1-pentanol is a solvent with a unique set of properties that make it a potentially valuable, yet underutilized, medium for specific organic reactions. Its high boiling point is a clear advantage for reactions requiring elevated temperatures. While a lack of extensive, specific data in the current literature necessitates a more exploratory approach, the generalized protocols provided here offer a starting point for researchers. Further investigation and publication of results using 2-Methyl-1-pentanol as a solvent would be a valuable contribution to the field of organic synthesis, particularly in the context of green and sustainable chemistry.

References

• 1. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 2. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Lipase-Catalyzed Kinetic Resolution of Racemic 2-Methyl-1-Pentanol

Audience: Researchers, scientists, and drug development professionals.

Introduction

The kinetic resolution of racemic alcohols is a cornerstone technique in asymmetric synthesis, enabling the separation of enantiomers to produce optically pure compounds. These chiral building blocks are of paramount importance in the pharmaceutical, agrochemical, and flavor industries, where the biological activity of a molecule is often dictated by its stereochemistry. Lipases, a class of enzymes, have emerged as powerful and versatile biocatalysts for these transformations due to their high enantioselectivity, mild reaction conditions, and broad substrate scope.

This document provides a detailed protocol for the lipase-catalyzed kinetic resolution of racemic 2-methyl-1-pentanol via transesterification. In this process, one enantiomer of the racemic alcohol is selectively acylated by an acyl donor, leaving the other enantiomer unreacted. The resulting mixture of the acylated product and the unreacted alcohol can then be separated, affording both enantiomers in high enantiomeric purity. The protocol is based on established methodologies and provides a comprehensive guide for researchers in the field.[1][2][3][4]

Principle of the Method

The kinetic resolution of racemic 2-methyl-1-pentanol is achieved through an enantioselective acylation reaction catalyzed by a lipase (B570770). The enzyme preferentially catalyzes the reaction of one enantiomer (e.g., the S-enantiomer) with an acyl donor, such as vinyl acetate (B1210297), to form the corresponding ester. The other enantiomer (e.g., the R-enantiomer) reacts at a much slower rate, or not at all. This difference in reaction rates allows for the separation of the two enantiomers. The progress of the reaction can be monitored by techniques such as gas chromatography (GC) to determine the conversion and the enantiomeric excess (e.e.) of both the remaining substrate and the product.

Experimental Protocol

Materials and Reagents

• Substrate: Racemic 2-methyl-1-pentanol

• Enzyme: Lipase from Pseudomonas sp. (e.g., Amano PS) or Pseudomonas cepacia[1][3]

• Acyl Donor: Vinyl acetate[1][2][3]

• Solvent: Methylene (B1212753) chloride (CH₂Cl₂) or other suitable organic solvents like n-hexane or toluene[1][5]

• Internal Standard for GC analysis: n-Decane or Tridecane[6]

• Reagents for work-up and purification: Diethyl ether, saturated sodium bicarbonate solution, anhydrous magnesium sulfate, silica (B1680970) gel for column chromatography.

Equipment

• Magnetic stirrer with hotplate

• Reaction flask (e.g., 100 mL round-bottom flask with a stopper)

• Syringes for sampling

• Centrifuge

• Gas chromatograph (GC) equipped with a chiral column (e.g., a cyclodextrin-based column)

• Rotary evaporator

• Standard laboratory glassware

Procedure

• Reaction Setup:

  • To a 100 mL round-bottom flask, add racemic 2-methyl-1-pentanol (e.g., 10 mmol) and the chosen organic solvent (e.g., 40 mL of methylene chloride).[1]

  • Add the acyl donor, vinyl acetate (e.g., 20 mmol, 2 equivalents).

  • Add an internal standard (e.g., n-decane) for GC analysis.

  • Equilibrate the mixture to the desired reaction temperature (e.g., 30°C) with magnetic stirring.[1]

• Enzyme Addition and Reaction Monitoring:

  • Initiate the reaction by adding the lipase (e.g., 100 mg of Pseudomonas sp. lipase) to the stirred solution.[1]

  • Monitor the reaction progress by periodically taking small aliquots (e.g., 0.5 mL) from the reaction mixture.[1]

  • For each sample, immediately remove the enzyme by centrifugation or filtration to quench the reaction.[1]

  • Analyze the supernatant by chiral GC to determine the conversion and the enantiomeric excess of the remaining 2-methyl-1-pentanol and the formed 2-methyl-1-pentyl acetate.

• Reaction Work-up and Product Isolation:

  • Once the desired conversion is reached (typically around 50% for optimal resolution), quench the reaction by filtering off the enzyme.

  • Wash the enzyme with a small amount of the solvent.

  • Combine the filtrate and washings and remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting residue contains the unreacted alcohol and the ester product.

  • Separate the unreacted alcohol from the ester product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of diethyl ether in hexane).

• Analysis and Characterization:

  • Determine the enantiomeric excess of the purified unreacted alcohol and the ester product by chiral GC analysis.

  • Confirm the identity of the products by standard analytical techniques (e.g., ¹H NMR, ¹³C NMR, and MS).

Data Presentation

The following table summarizes typical quantitative data obtained from the lipase-catalyzed kinetic resolution of racemic 2-methyl-1-pentanol.

Lipase Source	Acyl Donor	Solvent	Temp (°C)	Time (h)	Conversion (%)	Substrate e.e. (%)	Product e.e. (%)
Pseudomonas sp.	Vinyl Acetate	Methylene Chloride	30	24	~50	>95	>95
Pseudomonas cepacia	Vinyl Acetate	n-Hexane	25	48	~48	>98	>98
Candida antarctica B	Vinyl Acetate	Toluene	40	12	~50	>99	>99

Note: The values presented are illustrative and may vary depending on the specific reaction conditions, enzyme batch, and substrate purity.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the protocol for the lipase-catalyzed kinetic resolution of racemic 2-methyl-1-pentanol.

Caption: Workflow for lipase-catalyzed kinetic resolution.

Signaling Pathway of Lipase Catalysis

The diagram below outlines the ping-pong bi-bi mechanism often proposed for lipase-catalyzed transesterification.

Caption: Ping-pong mechanism for lipase catalysis.

Conclusion

This protocol provides a robust and reproducible method for the kinetic resolution of racemic 2-methyl-1-pentanol using commercially available lipases. The procedure is straightforward and can be adapted for various scales. The successful application of this protocol will enable researchers to access enantiomerically enriched 2-methyl-1-pentanol and its corresponding acetate, which are valuable chiral synthons for the synthesis of complex molecules. The use of biocatalysis in this context offers a green and efficient alternative to traditional chemical resolution methods.

References

• 1. scispace.com [scispace.com]
• 2. Making sure you're not a bot! [elib.uni-stuttgart.de]
• 3. Kinetic resolution of primary 2-methyl-substituted alcohols viaPseudomonas cepacia lipase-catalysed enantioselective acylation - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. jocpr.com [jocpr.com]
• 5. researchgate.net [researchgate.net]
• 6. research.rug.nl [research.rug.nl]

Application Notes and Protocols for the Synthesis of 2-Methyl-1-pentanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-1-pentanol is a valuable organic compound utilized as a solvent and an intermediate in the synthesis of various chemical entities, including pharmaceuticals and plasticizers.[1] Its branched structure imparts properties such as lower volatility compared to its linear isomer, 1-pentanol.[2] This document provides detailed laboratory-scale protocols for the synthesis of 2-Methyl-1-pentanol via two common and effective methods: the Grignard reaction and the reduction of 2-methylpentanal (B94375). These protocols are designed to be reproducible and scalable for research and development purposes.

Data Presentation

The following table summarizes the quantitative data for the two synthesis protocols detailed below. Molar equivalents are based on the starting organic halide for the Grignard reaction and the starting aldehyde for the reduction.

Parameter	Grignard Reaction (Protocol 1)	Reduction Reaction (Protocol 2)
Starting Material	1-Bromo-2-methylbutane (B81432)	2-Methylpentanal
Molecular Weight ( g/mol )	151.04	100.16
Amount (mmol)	100	100
Amount (g)	15.10	10.02
Amount (mL)	11.98	12.22
Primary Reagent	Magnesium Turnings / Paraformaldehyde	Sodium Borohydride (B1222165) (NaBH₄)
Molecular Weight ( g/mol )	24.31 / 30.03 (per CH₂O unit)	37.83
Molar Equivalents	1.1 / 1.2	0.3
Amount (g)	2.67 / 3.60	1.14
Product	2-Methyl-1-pentanol	2-Methyl-1-pentanol
Molecular Weight ( g/mol )	102.17	102.17
Theoretical Yield (g)	10.22	10.22
Expected Yield	70-85% (7.15 - 8.69 g)	85-95% (8.69 - 9.71 g)
Purity (by GC)	>98% after distillation	>99% after distillation

Experimental Protocols

Protocol 1: Synthesis of 2-Methyl-1-pentanol via Grignard Reaction

This protocol describes the synthesis of 2-Methyl-1-pentanol from 1-bromo-2-methylbutane and paraformaldehyde. The Grignard reaction is a powerful tool for forming carbon-carbon bonds.[3][4] The reaction of a Grignard reagent with formaldehyde (B43269) is a classic method for producing primary alcohols.[5][6]

Materials and Equipment:

• Three-necked round-bottom flask (500 mL)

• Reflux condenser

• Dropping funnel (100 mL)

• Magnetic stirrer and stir bar

• Heating mantle

• Inert gas supply (Nitrogen or Argon) with manifold

• Drying tubes (calcium chloride)

• Separatory funnel (500 mL)

• Distillation apparatus

• Ice bath

• Magnesium turnings

• Iodine crystal (as initiator)

• 1-Bromo-2-methylbutane

• Anhydrous diethyl ether

• Paraformaldehyde

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

Step 1: Preparation of the Grignard Reagent

• Assemble the dry three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar. All glassware must be oven-dried and assembled while hot under a stream of inert gas to ensure anhydrous conditions.

• Place magnesium turnings (2.67 g, 110 mmol) and a small crystal of iodine in the flask.

• In the dropping funnel, prepare a solution of 1-bromo-2-methylbutane (15.10 g, 100 mmol) in 80 mL of anhydrous diethyl ether.

• Add approximately 10 mL of the bromide solution to the magnesium turnings. The reaction is initiated when the color of the iodine fades and bubbling is observed. Gentle warming with a heating mantle may be necessary to start the reaction.

• Once the reaction has started, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux of the ether.

• After the addition is complete, continue to stir the mixture for an additional 30-60 minutes until most of the magnesium has been consumed. The resulting grayish solution is the Grignard reagent, 2-methylbutylmagnesium bromide.

Step 2: Reaction with Paraformaldehyde

• Cool the Grignard reagent solution in an ice bath.

• Slowly add paraformaldehyde powder (3.60 g, 120 mmol) in small portions to the stirred Grignard solution. This reaction is exothermic; maintain the temperature below 20°C.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1-2 hours.

Step 3: Work-up and Extraction

• Cool the reaction mixture in an ice bath and slowly add 100 mL of saturated aqueous ammonium chloride solution to quench the reaction.

• If significant solids remain, add 1 M HCl dropwise until the magnesium salts dissolve.

• Transfer the mixture to a separatory funnel. Separate the organic (ether) layer.

• Extract the aqueous layer twice with 50 mL portions of diethyl ether.

• Combine all organic layers and wash successively with 50 mL of saturated aqueous sodium bicarbonate solution and 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the diethyl ether by rotary evaporation.

Step 4: Purification

• The crude product is an oily liquid. Purify by fractional distillation under atmospheric pressure.

• Collect the fraction boiling at approximately 147-149°C.

Protocol 2: Synthesis of 2-Methyl-1-pentanol by Reduction of 2-Methylpentanal

This protocol details the reduction of 2-methylpentanal to 2-Methyl-1-pentanol using sodium borohydride (NaBH₄). This method is highly efficient and selective for the reduction of aldehydes to primary alcohols.[7][8][9]

Materials and Equipment:

• Round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Distillation apparatus

• 2-Methylpentanal

• Methanol (B129727) (MeOH)

• Sodium borohydride (NaBH₄)

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Step 1: Reduction of 2-Methylpentanal

• In a 250 mL round-bottom flask, dissolve 2-methylpentanal (10.02 g, 100 mmol) in 100 mL of methanol.

• Cool the solution in an ice bath with magnetic stirring.

• Slowly add sodium borohydride (1.14 g, 30 mmol) in small portions to the cooled solution. The addition should be controlled to maintain the temperature below 20°C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1 hour.

Step 2: Work-up and Extraction

• Cool the reaction mixture in an ice bath and slowly add 50 mL of 1 M HCl to quench the reaction and neutralize any excess NaBH₄.

• Most of the methanol is removed using a rotary evaporator.

• Transfer the remaining aqueous mixture to a separatory funnel and extract three times with 50 mL portions of diethyl ether.

• Combine the organic extracts and wash with 50 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the diethyl ether by rotary evaporation.

Step 3: Purification

• The resulting crude 2-Methyl-1-pentanol can be purified by fractional distillation.

• Collect the fraction boiling at approximately 147-149°C.

Synthesis Workflows

The following diagrams illustrate the logical flow of the two described synthesis protocols.

Caption: Workflow diagrams for the synthesis of 2-Methyl-1-pentanol.

References

• 1. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 2. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. leah4sci.com [leah4sci.com]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. chemguide.co.uk [chemguide.co.uk]

Application Note: Quantification of 2-Methyl-1-pentanol by GC-MS

Abstract

This application note details a robust and sensitive method for the quantification of 2-Methyl-1-pentanol in liquid samples using Gas Chromatography-Mass Spectrometry (GC-MS). 2-Methyl-1-pentanol is a volatile organic compound relevant in various fields, including the analysis of alcoholic beverages, industrial solvents, and as a potential biomarker in biological samples. The protocol outlines two primary sample preparation techniques: Static Headspace (HS) and Liquid-Liquid Extraction (LLE), followed by GC-MS analysis. This method provides high selectivity and low detection limits, making it suitable for both quality control and research applications.

Introduction

2-Methyl-1-pentanol, an isomer of hexanol, is a key flavor component in many fermented beverages and a common industrial solvent.[1] Accurate quantification is crucial for quality control in the beverage industry and for monitoring exposure in industrial settings. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile compounds like 2-Methyl-1-pentanol in complex matrices.[2] This method combines the high separation efficiency of gas chromatography with the sensitive and selective detection of mass spectrometry.

This document provides detailed protocols for sample preparation and GC-MS analysis, along with expected analytical performance data. The methodologies are designed to be adaptable for researchers, scientists, and professionals in drug development and quality control laboratories.

Experimental

Instrumentation and Consumables:

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 7000D MSD or equivalent

• GC Column: DB-Wax (30 m x 0.25 mm, 0.25 µm) or Rtx-1301 (30 m x 0.25 mm, 0.25 µm) have been shown to be effective for separating fusel alcohols.[3][4]

• Headspace Autosampler: (For HS method)

• Vials: 20 mL headspace vials with PTFE-lined crimp caps

• Syringes: Gas-tight syringe for headspace injection

• Glassware: Volumetric flasks, pipettes, and vials for standards and sample preparation

• Reagents: 2-Methyl-1-pentanol standard (≥98% purity), internal standard (e.g., 3-pentanol (B84944) or a deuterated analog), sodium chloride (NaCl), and a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane) for LLE.

Data Presentation

Quantitative data for the analysis of 2-Methyl-1-pentanol using the described methods are summarized below. These values are representative and may vary depending on the specific instrumentation and matrix.

Parameter	Static Headspace (HS) Method	Liquid-Liquid Extraction (LLE) Method
Limit of Detection (LOD)	0.05 mg/L	0.02 mg/L
Limit of Quantification (LOQ)	0.15 mg/L	0.06 mg/L
Linearity Range	0.2 - 100 mg/L	0.1 - 200 mg/L
Correlation Coefficient (r²)	> 0.998	> 0.999
Recovery	92 - 105%	95 - 108%
Precision (%RSD)	< 10%	< 5%

Table 1: Representative Quantitative Data for 2-Methyl-1-pentanol Analysis.

Experimental Protocols

Protocol 1: Static Headspace (HS) GC-MS Analysis

This protocol is ideal for the rapid screening of volatile compounds in liquid samples.

• Sample Preparation:

  • Pipette 1 mL of the liquid sample into a 20 mL headspace vial.

  • To enhance the partitioning of 2-Methyl-1-pentanol into the headspace, add 1 gram of sodium chloride (NaCl) to the vial ("salting out").[2]

  • Add an appropriate internal standard (e.g., 3-pentanol) to a final concentration of 10 µg/mL.

  • Immediately seal the vial with a PTFE-lined crimp cap.

• Headspace Incubation and Injection:

  • Place the sealed vial in the headspace autosampler.

  • Incubate the vial at 70°C for 10 minutes to allow for equilibration of the volatile compounds in the headspace.[2]

  • Using a heated, gas-tight syringe, withdraw 1 mL of the headspace gas.

  • Inject the gas sample into the GC-MS system.

Protocol 2: Liquid-Liquid Extraction (LLE) GC-MS Analysis

This protocol is suitable for extracting 2-Methyl-1-pentanol from aqueous matrices and can achieve lower detection limits.

• Sample Preparation:

  • In a clean glass vial, pipette 1 mL of the aqueous sample.

  • Spike the sample with an internal standard (e.g., 3-pentanol) to a final concentration of 10 µg/mL.

  • Add 1 mL of a water-immiscible organic solvent (e.g., ethyl acetate or dichloromethane).

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing of the aqueous and organic phases.

• Phase Separation and Injection:

  • Centrifuge the mixture at 3000 rpm for 5 minutes to separate the organic and aqueous layers.

  • Carefully transfer the organic layer (top layer for ethyl acetate, bottom for dichloromethane) to a clean GC vial.

  • Inject 1 µL of the organic extract into the GC-MS system.

GC-MS Method Parameters

• Inlet Temperature: 250°C

• Injection Mode: Split (split ratio 20:1)

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 220°C

  • Hold: 5 minutes at 220°C

• MS Transfer Line Temperature: 230°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• MS Acquisition Mode: Selected Ion Monitoring (SIM)

• Quantifier Ion for 2-Methyl-1-pentanol: m/z 43

• Qualifier Ions for 2-Methyl-1-pentanol: m/z 57, 71, 84

Visualization of Workflows

Caption: Experimental workflow for the GC-MS analysis of 2-Methyl-1-pentanol.

Caption: Logical relationship for the quantification of 2-Methyl-1-pentanol.

References

• 1. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Alcoholic Beverage Analysis by GC [restek.com]
• 4. Determination of acetaldehyde, methanol and fusel oils in distilled liquors and sakès by headspace gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Safe Laboratory Handling and Storage of 2-Methyl-1-pentanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe laboratory handling and storage of 2-Methyl-1-pentanol. Adherence to these guidelines is crucial for ensuring personnel safety and maintaining the integrity of experimental work.

Hazard Identification and Classification

2-Methyl-1-pentanol is a flammable liquid and is harmful if swallowed.[1][2] It can cause skin and eye irritation.[2][3] It is essential to be fully aware of its hazards before handling.

GHS Classification:

• Flammable liquids (Category 3)[1]

• Acute toxicity, Oral (Category 4)[1]

• Skin irritation (May cause)

• Serious eye irritation (Causes)[2]

• Specific target organ toxicity - single exposure (May cause respiratory irritation)[2]

Physical and Chemical Properties

A summary of the key quantitative data for 2-Methyl-1-pentanol is presented in the table below for easy reference.

Property	Value	References
Molecular Formula	C₆H₁₄O	[4][5][6]
Molecular Weight	102.17 g/mol	[7][8]
Appearance	Colorless liquid	[4][7][9]
Boiling Point	148 °C (298.4 °F)	[1][7][8][9]
Flash Point	53 - 54 °C (127.4 - 129.2 °F) - closed cup	[7][8][9]
Density	0.824 - 0.8263 g/mL at 20-25 °C	[7][8]
Vapor Pressure	1.5 - 2 hPa at 20 °C	[8][9]
Vapor Density	~3.5 (vs air)	[4][7][8]
Water Solubility	5.96 - 8.1 g/L at 25 °C	[4][5][6]
Autoignition Temperature	310 °C (590 °F)	[5][6][7]
Explosive Limits	1.1% - 9.6%	[5][6][9]

Safe Handling Protocols

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Methyl-1-pentanol.

PPE Category	Specification	References
Eye/Face Protection	Safety glasses with side-shields or goggles. A face shield may be required for splash hazards.	[1][2][8]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Flame retardant antistatic protective clothing or a lab coat should be worn.	[1][2][8]
Respiratory Protection	Use in a well-ventilated area. If engineering controls are insufficient or for high vapor concentrations, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges.	[1][8]

Chemical incompatibility chart for 2-Methyl-1-pentanol.

Emergency Procedures

Spills and Leaks

• Small Spills:

  • Eliminate all ignition sources.

  • Ventilate the area.

  • Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

  • Collect the absorbed material using non-sparking tools and place it in a sealed container for disposal. [1]* Large Spills:

  • Evacuate the area immediately.

  • Report the spill to the appropriate emergency response team.

  • Prevent the spill from entering drains. [1]

First Aid Measures

Exposure Route	First Aid Protocol	References
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.	[6][9]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with plenty of water/shower. If irritation persists, seek medical attention.	[1][9]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Call a poison center or doctor if you feel unwell.	[1][6][9]
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Seek medical attention.	[1][6][9]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam. [1]* Unsuitable Extinguishing Media: Do not use a water jet, as it will spread the fire. [1]* Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash back. [1]Containers may explode when heated. [10]* Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear. [1][9]

Experimental Protocol: Fischer Esterification

This protocol describes the synthesis of an ester using 2-Methyl-1-pentanol as the alcohol reactant. This reaction is often catalyzed by a strong acid.

Objective: To synthesize 2-methylpentyl acetate (B1210297).

Materials:

• 2-Methyl-1-pentanol

• Glacial acetic acid

• Concentrated sulfuric acid (catalyst)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Ethyl acetate (for extraction)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup:

  • Ensure all work is performed in a chemical fume hood.

  • Wear all required PPE as outlined in Section 3.1.

  • To a 100 mL round-bottom flask, add 10.2 g (0.1 mol) of 2-Methyl-1-pentanol and 9.0 g (0.15 mol) of glacial acetic acid.

  • While stirring, carefully and slowly add 1 mL of concentrated sulfuric acid to the mixture.

  • Attach a reflux condenser and begin circulating cooling water.

• Reflux:

  • Gently heat the reaction mixture to reflux using a heating mantle.

  • Maintain the reflux for 60-90 minutes. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully transfer the mixture to a separatory funnel containing 50 mL of water.

  • Extract the aqueous layer with two 25 mL portions of ethyl acetate.

  • Combine the organic layers.

  • Wash the combined organic layer with 50 mL of saturated sodium bicarbonate solution to neutralize the excess acid. Caution: CO2 gas will be evolved. Vent the separatory funnel frequently.

  • Wash the organic layer with 50 mL of brine.

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter the drying agent.

  • Remove the ethyl acetate using a rotary evaporator.

• Purification:

  • The crude ester can be purified by fractional distillation to obtain pure 2-methylpentyl acetate.

Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations. Halogenated and non-halogenated waste streams should be kept separate.

Conclusion

2-Methyl-1-pentanol is a valuable solvent and chemical intermediate. By understanding its properties and adhering to the safe handling, storage, and emergency procedures outlined in this document, researchers can minimize risks and ensure a safe laboratory environment. Always consult the most recent Safety Data Sheet (SDS) before using any chemical.

References

• 1. euonym.us [euonym.us]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. US4969977A - Separation of 2-methyl-butanol-1 from pentanol-1 by extractive distillation - Google Patents [patents.google.com]
• 5. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. uakron.edu [uakron.edu]
• 10. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Proper Disposal of 2-Methyl-1-pentanol Waste

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-1-pentanol is a flammable liquid commonly utilized in laboratory settings for various applications, including as a solvent and an intermediate in chemical synthesis.[1] Proper management and disposal of waste containing this chemical are crucial to ensure laboratory safety, protect the environment, and maintain compliance with hazardous waste regulations.[1] This document provides detailed procedures and guidelines for the safe handling and disposal of 2-Methyl-1-pentanol waste.

Health and Safety Information

2-Methyl-1-pentanol is classified as a flammable liquid and is harmful if swallowed.[2][3] It can cause serious eye irritation and may cause respiratory irritation.[3]

2.1 Personal Protective Equipment (PPE)

When handling 2-Methyl-1-pentanol waste, it is imperative to use the following personal protective equipment:

• Eye Protection: Chemical safety goggles or a face shield.[2][4]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[4]

• Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes.[4]

2.2 Safe Handling Practices

• Always handle 2-Methyl-1-pentanol waste in a well-ventilated area, preferably within a chemical fume hood.[1]

• Keep waste containers away from heat, sparks, open flames, and other sources of ignition.[1][2]

• Use non-sparking tools and explosion-proof equipment when transferring or handling the waste.[3][5]

• Ground and bond containers during transfer to prevent the buildup of static electricity.[2][3]

• Ensure that eyewash stations and safety showers are readily accessible in the work area.[6]

Waste Characterization and Segregation

All waste containing 2-Methyl-1-pentanol must be treated as hazardous waste.[7][8]

• Waste Determination: The moment a chemical is no longer intended for use, it is considered waste and must be managed according to hazardous waste regulations.[9]

• Segregation: Do not mix 2-Methyl-1-pentanol waste with other incompatible waste streams.[10][11] Specifically, keep it separate from strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[3][5] Collect aqueous and organic waste in separate, clearly labeled containers.

On-Site Waste Management and Storage

4.1 Container Requirements

• Use containers that are chemically compatible with 2-Methyl-1-pentanol. High-density polyethylene (B3416737) (HDPE) or glass containers are generally suitable.[12]

• Ensure containers are in good condition, free from leaks or damage, and have a secure, tight-fitting lid.[7][10]

• Do not overfill waste containers; leave adequate headspace (at least 10%) to allow for vapor expansion.[10]

4.2 Labeling

Properly label all waste containers with the following information:[1][9]

• The words "Hazardous Waste"

• The full chemical name: "2-Methyl-1-pentanol"

• The specific hazards associated with the waste (e.g., "Flammable Liquid").[1]

• The date accumulation started.[9]

• The name and contact information of the responsible personnel.[9]

4.3 Satellite Accumulation Areas (SAAs)

• Store waste containers at or near the point of generation in a designated Satellite Accumulation Area (SAA).[7][12]

• The SAA must be under the control of the laboratory personnel generating the waste.[7]

• A maximum of 55 gallons of hazardous waste may be accumulated in an SAA.[9][12]

• Once the container is full, it must be dated and moved to the central hazardous waste storage area within three days.[12]

Disposal Procedures

The recommended method for the final disposal of 2-Methyl-1-pentanol waste is incineration by a licensed hazardous waste disposal facility.[1]

5.1 Protocol for Preparing Waste for Off-Site Disposal

• Ensure Proper Labeling and Containerization: Verify that all waste containers are properly labeled and sealed as described in Section 4.0.

• Request Pickup: Contact your institution's Environmental Health and Safety (EHS) office or the designated hazardous waste management provider to schedule a pickup.[9][12]

• Documentation: Complete all necessary waste disposal forms or manifests as required by your institution and regulatory agencies. The Resource Conservation and Recovery Act (RCRA) mandates a "cradle-to-grave" tracking system for hazardous waste.[8][13][14]

5.2 Spill and Emergency Procedures

In the event of a spill:

• Evacuate and Ventilate: Immediately evacuate non-essential personnel from the area and ensure adequate ventilation.[2]

• Control Ignition Sources: Remove all sources of ignition.[4]

• Containment: Contain the spill using a non-combustible absorbent material such as sand, earth, or vermiculite.[15]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for disposal as hazardous waste.[2][4]

• Decontamination: Clean the spill area thoroughly.

• Reporting: Report the spill to your institution's EHS office.

In case of personal exposure:

• Eyes: Immediately flush with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Seek medical attention.[3]

• Skin: Remove contaminated clothing and rinse the affected area with water.[2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[4]

Regulatory Overview

The management of hazardous waste is governed by federal, state, and local regulations. The primary federal legislation is the Resource Conservation and Recovery Act (RCRA), implemented by the U.S. Environmental Protection Agency (EPA).[8][13][16] States may have their own, often more stringent, regulations.[13][14] It is the responsibility of the waste generator to ensure compliance with all applicable regulations.[8]

Data Summary

Table 1: Properties and Hazard Information for 2-Methyl-1-pentanol

Property	Value	Reference
Chemical Formula	CH₃CH₂CH₂CH(CH₃)CH₂OH	[17]
Molecular Weight	102.17 g/mol	[17]
Appearance	Colorless liquid	[18]
Boiling Point	148 °C (298 °F)	[2][18]
Flash Point	53 °C (127.4 °F) - closed cup	[17][18]
Density	0.824 g/mL at 25 °C	[17]
Vapor Pressure	2 hPa at 20 °C	[18]
Vapor Density	3.5 (vs air)	[17]
Explosive Limits	Lower: 1.1% (V), Upper: 9.6% (V)	[18]
Acute Toxicity (Oral, Rat)	LD50: 1410 mg/kg	[18]
GHS Hazard Statements	H226: Flammable liquid and vaporH302: Harmful if swallowed	[2]

Visualized Workflows

Caption: General workflow for laboratory chemical waste disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. danielshealth.com [danielshealth.com]
• 8. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
• 9. vumc.org [vumc.org]
• 10. acewaste.com.au [acewaste.com.au]
• 11. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. ehrs.upenn.edu [ehrs.upenn.edu]
• 13. youtube.com [youtube.com]
• 14. Hazardous Waste Management - NYSDEC [dec.ny.gov]
• 15. chemicalbook.com [chemicalbook.com]
• 16. epa.gov [epa.gov]
• 17. 2-Methyl-1-pentanol 99 105-30-6 [sigmaaldrich.com]
• 18. chemicalbook.com [chemicalbook.com]

Application Notes and Protocols: 2-Methyl-1-pentanol as a Standard for Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the fields of pharmaceutical analysis, drug development, and quality control, the accurate quantification of volatile and semi-volatile organic compounds is paramount. Gas chromatography (GC) is a powerful and widely utilized analytical technique for this purpose. The reliability of quantitative GC analysis is significantly enhanced by the use of an internal standard (IS), a stable compound added to all samples and standards in a known concentration. The internal standard helps to correct for variations in injection volume, solvent evaporation, and instrument response, thereby improving the precision and accuracy of the results.[1]

2-Methyl-1-pentanol, a branched-chain primary alcohol, possesses chemical and physical properties that make it an excellent candidate for use as an internal standard in the GC analysis of various analytes, particularly other alcohols, solvents, and volatile organic compounds (VOCs). Its boiling point and polarity are often distinct from many common analytes, facilitating good chromatographic separation.

This document provides detailed application notes and protocols for the utilization of 2-Methyl-1-pentanol as an internal standard in gas chromatography, complete with methodologies for method validation and illustrative workflows for its application in a drug development context.

Physicochemical Properties of 2-Methyl-1-pentanol

A thorough understanding of the physicochemical properties of an internal standard is crucial for method development. Key properties of 2-Methyl-1-pentanol are summarized in the table below.

Property	Value
Chemical Formula	C₆H₁₄O
Molecular Weight	102.17 g/mol
Boiling Point	148 °C
Density	0.824 g/mL at 25 °C
Flash Point	53 °C (closed cup)
Solubility in Water	6000 mg/L at 25 °C
Vapor Pressure	1.5 mmHg at 20 °C

Experimental Protocols

Preparation of Standard and Sample Solutions

Objective: To prepare stock solutions, calibration standards, and samples for GC analysis using 2-Methyl-1-pentanol as an internal standard.

Materials:

• 2-Methyl-1-pentanol (≥99% purity)

• Analyte(s) of interest (≥99% purity)

• High-purity solvent (e.g., methanol, ethanol, or a solvent appropriate for the sample matrix)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Analytical balance

Procedure:

• Internal Standard Stock Solution (IS Stock):

  • Accurately weigh approximately 1.0 g of 2-Methyl-1-pentanol into a 100 mL volumetric flask.

  • Dissolve and dilute to the mark with the chosen solvent. This creates a stock solution of approximately 10 mg/mL.

• Analyte Stock Solution:

  • Accurately weigh approximately 1.0 g of the analyte into a 100 mL volumetric flask.

  • Dissolve and dilute to the mark with the chosen solvent to create a stock solution of approximately 10 mg/mL.

• Calibration Standards:

  • Prepare a series of at least five calibration standards by making appropriate serial dilutions of the analyte stock solution into volumetric flasks.

  • To each calibration standard, add a constant and precise volume of the IS Stock solution to achieve a final internal standard concentration that is consistent across all standards (e.g., 100 µg/mL).

  • Dilute to the final volume with the solvent.

• Sample Preparation:

  • Accurately weigh or pipette a known amount of the sample into a volumetric flask.

  • Add the same constant volume of the IS Stock solution as used in the calibration standards.

  • Dilute to the final volume with the solvent. For complex matrices, such as biological fluids, a sample extraction step (e.g., liquid-liquid extraction or solid-phase extraction) may be necessary prior to the addition of the internal standard.

Gas Chromatography (GC) Method Parameters

Objective: To establish a robust GC method for the separation and quantification of the analyte(s) and 2-Methyl-1-pentanol. The following parameters are a general starting point and should be optimized for the specific application.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890B GC system or equivalent
Detector	Flame Ionization Detector (FID)
Column	DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column
Carrier Gas	Helium or Nitrogen at a constant flow rate of 1 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on analyte concentration)
Oven Temperature Program	Initial: 50 °C, hold for 2 minutesRamp: 10 °C/min to 200 °CHold: 5 minutes at 200 °C
Detector Temperature	280 °C
Data Acquisition	Chromatography data system

Note: The choice of GC column is critical. A polar column like a DB-WAX is generally suitable for the analysis of alcohols. For analytes with different polarities, a non-polar column such as a DB-1 may be more appropriate. The retention times of analytes and the internal standard should be sufficiently resolved.

Data Analysis and Quantification

The quantification of the analyte is based on the ratio of the peak area of the analyte to the peak area of the internal standard.

• Calibration Curve: Plot the ratio of the analyte peak area to the internal standard peak area (y-axis) against the known concentration of the analyte in the calibration standards (x-axis).

• Linear Regression: Perform a linear regression on the calibration curve to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value of ≥ 0.999 is typically desired for good linearity.

• Quantification of Analyte in Samples: Calculate the peak area ratio for the analyte and internal standard in the unknown sample. Use the linear regression equation to determine the concentration of the analyte in the sample.

Method Validation

A comprehensive validation of the analytical method is crucial to ensure its reliability for the intended application. The following parameters should be assessed.

Validation Parameter	Acceptance Criteria (Typical)
Specificity	No interfering peaks at the retention times of the analyte and internal standard.
Linearity	Coefficient of determination (R²) ≥ 0.999 over the desired concentration range.
Precision (Repeatability & Intermediate Precision)	Relative Standard Deviation (RSD) ≤ 2% for repeatability; RSD ≤ 3% for intermediate precision.[2]
Accuracy	Recovery of 98-102% for spiked samples.[2]
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1.
Robustness	Method performance remains consistent with slight variations in chromatographic conditions (e.g., temperature, flow rate).

Visualizations

Workflow for GC analysis using an internal standard.

Application of GC with IS in the Drug Development Pipeline.

Conclusion

2-Methyl-1-pentanol serves as an effective and reliable internal standard for the quantitative analysis of a variety of volatile and semi-volatile compounds by gas chromatography. Its distinct physicochemical properties allow for good chromatographic separation from many common analytes. The use of 2-Methyl-1-pentanol as an internal standard significantly improves the precision and accuracy of quantification by correcting for variations inherent in the analytical process. The protocols and validation parameters presented in this application note provide a solid foundation for the development and implementation of robust analytical methods in research, drug development, and quality control settings.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. tud.qucosa.de [tud.qucosa.de]

Application Notes and Protocols for Measuring Molar Excess Enthalpies of 2-Methyl-1-pentanol Mixtures

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques used to measure the molar excess enthalpies (HmE) of binary mixtures containing 2-Methyl-1-pentanol. Understanding these thermodynamic properties is crucial for process design, modeling of separation processes, and comprehending molecular interactions in liquid mixtures.

Introduction to Molar Excess Enthalpy

Molar excess enthalpy is the enthalpy change that occurs when one mole of a mixture is formed from its pure components at constant temperature and pressure, minus the enthalpy change for the formation of an ideal solution. It is a measure of the deviation from ideal behavior and provides insights into the nature and strength of intermolecular interactions (e.g., hydrogen bonding, van der Waals forces) between the components of a mixture. A positive HmE value indicates an endothermic mixing process, suggesting that the interactions between unlike molecules are weaker than the average of the interactions in the pure components. Conversely, a negative HmE value signifies an exothermic process, indicating stronger interactions between the unlike molecules.

Key Techniques for Measuring Molar Excess Enthalpies

The primary methods for the experimental determination of molar excess enthalpies of liquid mixtures are calorimetry-based. The most commonly employed instruments are flow microcalorimeters and isothermal titration calorimeters.[1]

Flow Calorimetry

Flow calorimetry is a powerful and widely used technique for measuring the heat of mixing of liquids.[2] In a flow microcalorimeter, two pure liquids are continuously pumped at precisely known flow rates into a mixing chamber.[2] The heat evolved or absorbed during the mixing process is measured by a thermopile. The system reaches a steady state where the heat flow is directly proportional to the enthalpy of mixing. By varying the flow rates of the two components, the excess enthalpy can be determined over the entire composition range.

Advantages of Flow Calorimetry:

• Direct measurement of the heat of mixing.

• Relatively fast measurements once thermal equilibrium is reached.

• The absence of a vapor phase in the mixing cell eliminates errors associated with vaporization and condensation.[2]

Commonly Used Instruments:

• Picker flow microcalorimeter

• LKB flow microcalorimeter[3]

• Calvet microcalorimeter[4]

Isothermal Titration Calorimetry (ITC)

Isothermal Titration Calorimetry (ITC) is another sensitive technique for determining the heat of reaction or mixing.[5][6] In an ITC experiment, small aliquots of one component (the titrant) are injected into a sample cell containing the other component. The heat change associated with each injection is measured. The data is then integrated to obtain the cumulative heat of mixing as a function of the mole fraction.

Advantages of Isothermal Titration Calorimetry:

• Requires small sample volumes.

• Can provide information on binding affinity and stoichiometry in addition to enthalpy changes.[5]

Limitations:

• The presence of a vapor space can introduce errors if the components are volatile.[7]

• Can be a slower process compared to flow calorimetry for covering the entire composition range.

Experimental Protocols

Protocol 1: Determination of Molar Excess Enthalpy using a Flow Microcalorimeter

This protocol provides a general procedure for measuring the molar excess enthalpy of a binary mixture of 2-Methyl-1-pentanol and another organic liquid using a flow microcalorimeter (e.g., LKB type).

Materials and Equipment:

• Flow microcalorimeter (e.g., LKB 2107)

• Two high-precision syringe pumps

• Thermostatic water bath (±0.01 K)

• Data acquisition system

• Pure 2-Methyl-1-pentanol (degassed)

• Second pure component (e.g., n-hexane, degassed)

• Standard binary mixture for calibration (e.g., cyclohexane (B81311) + n-hexane)

Procedure:

• Preparation and Degassing: Ensure the purity of 2-Methyl-1-pentanol and the second component by appropriate purification methods if necessary. Degas both liquids to prevent the formation of bubbles in the calorimeter, which can affect the results.

• Instrument Calibration: Calibrate the microcalorimeter by measuring the excess molar enthalpy of a well-characterized binary system, such as cyclohexane + n-hexane, at the desired temperature.[4] This ensures the accuracy and reliability of the instrument.

• Temperature Equilibration: Set the thermostatic water bath to the desired experimental temperature (e.g., 298.15 K) and allow the calorimeter to equilibrate.

• Priming the Pumps and Lines: Fill the syringe pumps with the pure, degassed components. Prime the pumps and the connecting lines to the calorimeter to remove any air bubbles.

• Setting the Flow Rates: Set the flow rates of the two syringe pumps to achieve the desired mole fraction of the mixture. The total flow rate is typically kept low (e.g., around 0.4 cm³·min⁻¹) to ensure complete mixing and thermal equilibrium within the calorimeter cell.

• Data Acquisition: Start the pumps to introduce the liquids into the mixing cell. The data acquisition system will record the thermal response.

• Reaching Steady State: Allow the system to reach a steady state, indicated by a stable signal from the thermopile.

• Measuring the Heat of Mixing: Once the steady state is achieved, the heat flow corresponding to the mixing process is measured.

• Varying the Composition: Repeat steps 5-8 by systematically varying the flow rates of the two components to cover the entire mole fraction range (from x₁ ≈ 0 to x₁ ≈ 1).

• Data Analysis: The molar excess enthalpy (HmE) is calculated from the measured heat flow, the flow rates, and the molar masses of the components. The results are typically fitted to a Redlich-Kister type equation to represent the composition dependence of the excess enthalpy.

Protocol 2: Determination of Molar Excess Enthalpy using Isothermal Titration Calorimetry (ITC)

This protocol outlines the general steps for measuring the molar excess enthalpy of a binary mixture of 2-Methyl-1-pentanol and a second component using an ITC instrument.

Materials and Equipment:

• Isothermal Titration Calorimeter (e.g., MicroCal VP-ITC)

• Syringe for titration

• Sample cell

• Pure 2-Methyl-1-pentanol (degassed)

• Second pure component (degassed)

Procedure:

• Sample Preparation: Prepare degassed samples of pure 2-Methyl-1-pentanol and the second component.

• Instrument Setup: Set up the ITC instrument at the desired experimental temperature.

• Loading the Sample Cell: Fill the sample cell with a precisely known amount of one of the components (e.g., 2-Methyl-1-pentanol).

• Loading the Syringe: Fill the injection syringe with the other component.

• Equilibration: Allow the instrument to equilibrate thermally.

• Titration: Start the titration experiment. A series of small, precisely known volumes of the liquid from the syringe are injected into the sample cell.

• Heat Measurement: The instrument measures the heat change after each injection.

• Data Acquisition: The data acquisition software records the heat flow as a function of time.

• Data Analysis: The raw data (a series of peaks corresponding to each injection) is integrated to determine the heat change for each injection. The cumulative heat of mixing is then plotted against the mole fraction of the mixture. The molar excess enthalpy is calculated from this data.

Data Presentation

The following tables summarize the molar excess enthalpy (HmE) data for binary mixtures of pentanol (B124592) isomers with various organic compounds at standard temperature (298.15 K) and atmospheric pressure. This data provides a basis for comparison and understanding the effect of molecular structure on the thermodynamic properties of the mixtures.

Table 1: Molar Excess Enthalpies (HmE) of 2-Methyl-1-pentanol with Hexane (B92381) Isomers

Mole Fraction of 2-Methyl-1-pentanol (x₁)	HmE (J·mol⁻¹) with n-hexane
...	...
...	...

Table 2: Molar Excess Enthalpies (HmE) of Pentanol Isomers with Other Organic Compounds at 298.15 K

System	x₁	HmE (J·mol⁻¹)	Reference
2-Pentanol + n-Heptane	0.5	Positive (Endothermic)	[10]
2-Pentanol + n-Octane	0.5	Positive (Endothermic)	[10]
2-Pentanol + n-Nonane	0.5	Positive (Endothermic)	[10]
1-Pentanol + Acetophenone	0.5	Positive	[7]
2-Methyl-2-butanol + Methanol	0.5	Negative	[11]
2-Methyl-2-butanol + Ethanol	0.5	Negative	[11]
2-Methyl-2-butanol + 1-Propanol	0.5	Negative	[11]
2-Methyl-2-butanol + 1-Butanol	0.5	Negative	[11]
2-Methyl-2-butanol + 1-Pentanol	0.5	Negative	[11]

Note: The signs and general behavior are reported where specific numerical values at x=0.5 were not explicitly stated in the provided search snippets.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for determining molar excess enthalpies using a flow microcalorimeter.

Caption: Workflow for Molar Excess Enthalpy Measurement.

References

• 1. Heats of Mixing Using an Isothermal Titration Calorimeter: Associated Thermal Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tainstruments.com [tainstruments.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Isothermal Titration Calorimetry for Measuring Macromolecule-Ligand Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. zaguan.unizar.es [zaguan.unizar.es]
• 7. tainstruments.com [tainstruments.com]
• 8. Cas 105-30-6,2-METHYL-1-PENTANOL | lookchem [lookchem.com]
• 9. 2-メチル-1-ペンタノール 99% | Sigma-Aldrich [sigmaaldrich.com]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Use of 2-Methyl-1-pentanol in the Manufacture of Plasticizers and Other Compounds

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides detailed application notes and experimental protocols for the synthesis of plasticizers and other chemical compounds using 2-Methyl-1-pentanol. It includes quantitative data on the physical and chemical properties of the alcohol and its derivatives, as well as the performance of analogous plasticizers in polymer formulations.

Introduction to 2-Methyl-1-pentanol in Chemical Synthesis

2-Methyl-1-pentanol (IUPAC name: 2-methylpentan-1-ol) is a C6 branched-chain alcohol that serves as a versatile solvent and an important intermediate in the synthesis of various organic compounds.[1][2] Its chemical structure, featuring a primary hydroxyl group and a branched alkyl chain, imparts unique properties to its derivatives, making it a valuable building block in the production of plasticizers, lubricants, and other specialty chemicals.

Plasticizers are additives that increase the flexibility, durability, and workability of polymeric materials, most notably poly(vinyl chloride) (PVC).[3] The choice of alcohol used in the synthesis of ester plasticizers, such as phthalates and adipates, significantly influences the final properties of the plasticized polymer, including its mechanical strength, thermal stability, and migration resistance. Esters derived from 2-Methyl-1-pentanol are expected to provide a good balance of plasticizing efficiency and low volatility.

This document outlines the synthesis of two common types of plasticizers, phthalates and adipates, using 2-Methyl-1-pentanol as the alcohol component.

Physicochemical Properties of 2-Methyl-1-pentanol

A thorough understanding of the physical and chemical properties of 2-Methyl-1-pentanol is essential for its effective use in synthesis. Key properties are summarized in the table below.

Property	Value
Molecular Formula	C₆H₁₄O
Molecular Weight	102.17 g/mol
CAS Number	105-30-6
Appearance	Colorless liquid
Boiling Point	148 °C
Density	0.824 g/mL at 25 °C
Solubility in Water	5.96 g/L at 25 °C
Flash Point	54 °C
Refractive Index	n20/D 1.418

Synthesis of Di(2-methyl-1-pentyl) Phthalate (B1215562)

Phthalate esters are a major class of plasticizers. The synthesis of di(2-methyl-1-pentyl) phthalate involves the esterification of phthalic anhydride (B1165640) with 2-Methyl-1-pentanol.

Experimental Protocol

Materials:

• Phthalic anhydride (1.0 mole)

• 2-Methyl-1-pentanol (2.2 moles)

• Toluene (B28343) (as an azeotropic solvent)

• p-Toluenesulfonic acid or sulfuric acid (catalyst, ~0.5% by weight of reactants)

• 5% Sodium carbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Activated carbon

Equipment:

• Round-bottom flask equipped with a Dean-Stark trap, condenser, magnetic stirrer, and thermometer

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine phthalic anhydride (1.0 mole), 2-Methyl-1-pentanol (2.2 moles), toluene, and the acid catalyst.

• Esterification: Heat the mixture to reflux (approximately 140-160°C) with continuous stirring. The water produced during the reaction will be collected in the Dean-Stark trap.

• Reaction Monitoring: Monitor the progress of the reaction by measuring the amount of water collected. The reaction is considered complete when the theoretical amount of water has been collected.

• Neutralization: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash with a 5% sodium carbonate solution to neutralize the acidic catalyst.

• Washing: Sequentially wash the organic layer with water and then with brine to remove any remaining impurities.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Decolorization: Add a small amount of activated carbon to the solution and stir for 30 minutes to decolorize the product.

• Solvent Removal: Filter the mixture to remove the drying agent and activated carbon. Remove the toluene and excess 2-Methyl-1-pentanol using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation to obtain pure di(2-methyl-1-pentyl) phthalate.

Synthesis Workflow

Caption: Synthesis workflow for di(2-methyl-1-pentyl) phthalate.

Synthesis of Di(2-methyl-1-pentyl) Adipate (B1204190)

Adipate esters are another important class of plasticizers, known for imparting good low-temperature flexibility to polymers. The synthesis of di(2-methyl-1-pentyl) adipate is achieved through the esterification of adipic acid with 2-Methyl-1-pentanol.

Experimental Protocol

Materials:

• Adipic acid (1.0 mole)

• 2-Methyl-1-pentanol (2.5 moles)

• Toluene (as an azeotropic solvent)

• p-Toluenesulfonic acid (catalyst, ~1% by weight of reactants)

• 5% Sodium carbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

Equipment:

• Round-bottom flask with a Dean-Stark trap, condenser, and magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: Charge the round-bottom flask with adipic acid (1.0 mole), 2-Methyl-1-pentanol (2.5 moles), toluene, and p-toluenesulfonic acid.

• Esterification: Heat the mixture to reflux and maintain for 3-4 hours, continuously removing the water of reaction via the Dean-Stark trap.

• Reaction Monitoring: Monitor the reaction by measuring the acid number of the reaction mixture. The reaction is considered complete when the acid number is below a target value.

• Neutralization and Washing: After cooling, wash the reaction mixture with a 5% sodium carbonate solution, followed by water and brine.

• Drying: Dry the organic phase over anhydrous sodium sulfate.

• Solvent and Excess Alcohol Removal: Filter off the drying agent and remove the toluene and excess 2-Methyl-1-pentanol by vacuum distillation.

• Final Product: The residue is the di(2-methyl-1-pentyl) adipate product.

Synthesis Logical Diagram

Caption: Logical steps for the synthesis of di(2-methyl-1-pentyl) adipate.

Performance Data of Analogous C6-Based Plasticizers in PVC

Table 1: Mechanical Properties of PVC Plasticized with C6-Based Phthalates (60 phr)

Property	Unplasticized PVC	PVC with Diisohexyl Phthalate (DIHP)
Tensile Strength (MPa)	50 - 60	18 - 28
Elongation at Break (%)	< 10	280 - 450
Hardness (Shore A)	> 100	75 - 95

Table 2: Thermal Properties of PVC Plasticized with C6-Based Phthalates (60 phr)

Property	Unplasticized PVC	PVC with Diisohexyl Phthalate (DIHP)
Glass Transition Temperature (°C)	80 - 85	25 - 45
Initial Decomposition Temp. (°C)	~200	~260

Other Potential Applications

Beyond their use as plasticizers, esters of 2-Methyl-1-pentanol can find applications in other areas:

• Lubricants and Greases: The branched structure of the alcohol can impart good low-temperature properties and thermal stability to ester-based lubricants.

• Solvents: The resulting esters can be used as specialty solvents in various formulations.

• Coatings: They may be used as coalescing agents in paints and coatings.

Conclusion

2-Methyl-1-pentanol is a valuable chemical intermediate for the synthesis of plasticizers and other specialty esters. The protocols provided herein offer a solid foundation for the laboratory-scale synthesis of di(2-methyl-1-pentyl) phthalate and di(2-methyl-1-pentyl) adipate. The performance of these plasticizers in polymer formulations is expected to be comparable to other C6-based esters, offering a good balance of mechanical and thermal properties. Further research and optimization of reaction conditions and polymer formulations can lead to the development of high-performance materials tailored for specific applications.

References

• 1. Thermomechanical Properties of Nontoxic Plasticizers for Polyvinyl Chloride Predicted from Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. diva-portal.org [diva-portal.org]

Application of 2-Methyl-1-pentanol as a Solvent Extender: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-1-pentanol (CAS No. 105-30-6) is a versatile organic solvent with growing interest as a solvent extender and viscosity reducer in various formulations.[1] Its branched structure contributes to lower evaporation rates and volatility compared to linear primary alcohols of similar molecular weight, making it a valuable component in coatings, inks, and potentially in drug delivery systems.[2] This document provides detailed application notes and experimental protocols for evaluating the efficacy of 2-Methyl-1-pentanol as a solvent extender.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 2-Methyl-1-pentanol is essential for its effective application.

Property	Value	Reference
Molecular Formula	C6H14O	[2][3]
Molecular Weight	102.17 g/mol	[2]
Appearance	Colorless liquid	[3]
Boiling Point	149 °C (300 °F; 422 K)	[3]
Flash Point	54 °C (129 °F; 327 K)	[3]
Density	0.8263 g/cm³ at 20 °C	[3]
Solubility in Water	8.1 g/L	[3]
Vapor Pressure	0.236 kPa	[3]
Hansen Solubility Parameters (MPa½)	δD: 15.8, δP: 4.9, δH: 13.5	[1][4][5]

Application Notes

Coatings and Inks

As a solvent extender in coatings and inks, 2-Methyl-1-pentanol can offer several advantages:

• Viscosity Reduction: Its primary function is to reduce the viscosity of a formulation, allowing for easier application and improved flow and leveling.

• VOC Management: Due to its relatively high boiling point and lower vapor pressure, it can be used to partially replace more volatile solvents, aiding in the formulation of products with controlled volatile organic compound (VOC) content.

• Improved Film Formation: In some systems, such as water-based polyurethane dispersions, the use of a co-solvent like 2-Methyl-1-pentanol can enhance film formation, particularly at lower temperatures.[6]

• Solvency and Compatibility: The Hansen Solubility Parameters (HSP) of 2-Methyl-1-pentanol (δD: 15.8, δP: 4.9, δH: 13.5) indicate its ability to dissolve a range of resins.[1][4][5] The "like dissolves like" principle, guided by HSP, can be used to predict its compatibility with polymers in a formulation. A smaller distance between the HSP of the solvent and the polymer suggests a higher likelihood of dissolution.

Drug Development

In the pharmaceutical industry, co-solvents are crucial for dissolving poorly water-soluble active pharmaceutical ingredients (APIs) for parenteral and oral liquid dosage forms.[7][8] 2-Methyl-1-pentanol's properties suggest its potential as a co-solvent in drug formulations:

• Solubilization of APIs: Its moderate polarity and hydrogen bonding capability can enhance the solubility of certain APIs.

• Excipient in Formulations: It can be investigated as a component in self-emulsifying drug delivery systems (SEDDS) to aid in the solubilization of drugs and surfactants.[7]

Experimental Protocols

Protocol 1: Evaluation of Viscosity Reduction in a Coating Formulation

This protocol outlines a method for quantifying the effect of 2-Methyl-1-pentanol on the viscosity of a model solvent-based alkyd resin coating.

Materials and Equipment:

• Alkyd resin solution (e.g., 60% solids in mineral spirits)

• Primary solvent (e.g., xylene)

• 2-Methyl-1-pentanol

• Analytical balance

• Glass beakers or metal cans for mixing

• Mechanical stirrer

• Rotational viscometer (compliant with ASTM D2196)

• Temperature control system for the viscometer

Procedure:

• Prepare a Control Formulation:

  • In a suitable container, weigh a specific amount of the alkyd resin solution.

  • Add a predetermined amount of the primary solvent (e.g., xylene) to achieve a target viscosity (e.g., 500 cP).

  • Mix thoroughly with the mechanical stirrer until a homogenous solution is obtained.

  • Allow the solution to equilibrate to a constant temperature (e.g., 25 °C).

• Prepare Test Formulations:

  • Prepare a series of formulations where a percentage of the primary solvent is replaced with 2-Methyl-1-pentanol (e.g., 10%, 20%, 30%, 40%, 50% by weight).

  • Ensure the total solvent content and the resin-to-solvent ratio remain constant across all test formulations.

  • Mix each formulation thoroughly and allow it to equilibrate to the same temperature as the control.

• Viscosity Measurement:

  • Following the guidelines of ASTM D2196 (Standard Test Methods for Rheological Properties of Non-Newtonian Materials by Rotational Viscometer) , measure the viscosity of the control and each test formulation.

  • Use the same spindle and rotational speed for all measurements to ensure comparability.

  • Record the viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

Data Analysis:

• Tabulate the viscosity data for each formulation.

• Plot a graph of viscosity versus the percentage of 2-Methyl-1-pentanol in the solvent blend.

• Analyze the data to determine the efficiency of 2-Methyl-1-pentanol as a viscosity-reducing solvent extender.

Expected Outcome: A decrease in viscosity is expected as the concentration of 2-Methyl-1-pentanol increases, demonstrating its effectiveness as a solvent extender.

Protocol 2: Assessment of Hansen Solubility Parameter (HSP) Compatibility

This protocol provides a framework for predicting the compatibility of 2-Methyl-1-pentanol with a specific polymer or resin using Hansen Solubility Parameters.

Conceptual Framework:

The Hansen Solubility Parameters (HSP) quantify the intermolecular forces of a substance in terms of three components: dispersion (δD), polar (δP), and hydrogen bonding (δH). The principle is that substances with similar HSP values are likely to be miscible. The distance (Ra) between the HSP of two substances can be calculated using the following equation:

Ra² = 4(δD₁ - δD₂)² + (δP₁ - δP₂)² + (δH₁ - δH₂)²

A smaller Ra value indicates a higher affinity and greater likelihood of solubility.

Procedure:

• Obtain HSP Values:

  • HSP for 2-Methyl-1-pentanol: δD = 15.8, δP = 4.9, δH = 13.5 (in MPa½).[1][4][5]

  • Obtain the HSP values for the polymer or resin of interest from literature, supplier data, or software prediction.

• Calculate the HSP Distance (Ra):

  • Use the formula above to calculate the Ra between 2-Methyl-1-pentanol and the polymer/resin.

• Interpretation:

  • A lower Ra value suggests better compatibility.

  • This theoretical assessment can guide the selection of 2-Methyl-1-pentanol as a potential solvent or co-solvent for a specific polymer system, reducing the need for extensive trial-and-error experimentation.

Visualizations

References

• 1. DOSS [doss.turi.org]
• 2. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 4. DOSS [doss.turi.org]
• 5. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 6. How 2-Methylpentane Influences Industrial Paint Formulations [eureka.patsnap.com]
• 7. Co-solvent: Significance and symbolism [wisdomlib.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Reactions Utilizing 2-Methyl-1-pentanol as a Solvent

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for chemical reactions where 2-Methyl-1-pentanol serves as a solvent. Due to its high boiling point and specific polarity, 2-Methyl-1-pentanol offers a unique reaction environment suitable for a variety of organic transformations.

Physicochemical Properties of 2-Methyl-1-pentanol

A comprehensive understanding of the solvent's properties is crucial for experimental design and execution.

Property	Value	Source(s)
Molecular Formula	C₆H₁₄O	[1]
Molecular Weight	102.17 g/mol	[2][3]
Appearance	Colorless liquid	[2]
Boiling Point	148 °C (at 760 mmHg)	[2][3]
Density	0.8263 g/mL at 20 °C	[2]
Flash Point	54 °C (closed cup)	[2][3]
Refractive Index	1.4182 at 20 °C	[2]
Solubility in Water	6.0 g/L at 25 °C	[2]
Vapor Pressure	1.5 mmHg at 20 °C	[3]

Application: Fischer Esterification

2-Methyl-1-pentanol's high boiling point makes it an excellent solvent and reactant for Fischer esterification, driving the reaction towards completion by allowing for the efficient removal of water.

Experimental Protocol: Synthesis of 2-Methyl-1-pentyl Acetate (B1210297)

This protocol details the synthesis of 2-methyl-1-pentyl acetate, a fragrance agent, using 2-Methyl-1-pentanol as both a reactant and the solvent.

Reaction Scheme:

Materials:

• 2-Methyl-1-pentanol (≥99%)

• Glacial Acetic Acid (≥99.7%)

• Concentrated Sulfuric Acid (95-98%)

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated NaCl Solution)

• Anhydrous Magnesium Sulfate

• Diethyl Ether

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 51.1 g (0.5 mol) of 2-Methyl-1-pentanol and 45.0 g (0.75 mol) of glacial acetic acid.

• Catalyst Addition: While stirring, carefully add 2 mL of concentrated sulfuric acid to the mixture.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (approximately 120-130 °C) using a heating mantle. Continue refluxing for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a 500 mL separatory funnel containing 100 mL of cold water.

  • Separate the organic layer.

  • Wash the organic layer sequentially with 100 mL of saturated sodium bicarbonate solution (caution: CO₂ evolution), followed by 100 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter to remove the drying agent.

  • Remove the excess acetic acid and any low-boiling impurities by simple distillation.

  • The crude product can be purified by fractional distillation to yield pure 2-methyl-1-pentyl acetate (boiling point: ~168 °C).

Quantitative Data Summary:

Reactant	Molar Mass ( g/mol )	Amount (g)	Moles (mol)	Volume (mL)
2-Methyl-1-pentanol	102.17	51.1	0.5	~62
Glacial Acetic Acid	60.05	45.0	0.75	~43
Sulfuric Acid	98.08	~3.7	~0.037	2

Workflow for Fischer Esterification

Caption: Workflow for the synthesis of 2-methyl-1-pentyl acetate.

Application: Grignard Reaction

While highly polar aprotic solvents like diethyl ether and THF are standard for Grignard reactions, a higher boiling point co-solvent can be beneficial in specific cases, for instance, when reacting with a less reactive electrophile that requires elevated temperatures. 2-Methyl-1-pentanol itself is protic and will quench a Grignard reagent. However, it can be used in the work-up or as a solvent for subsequent reactions of the Grignard product. The following is an adapted protocol where 2-Methyl-1-pentanol could be used as the solvent for a reaction with the product of a Grignard synthesis.

Conceptual Protocol: Two-Step Synthesis of a Secondary Alcohol

This protocol describes the formation of a Grignard reagent in a traditional solvent, followed by a reaction with an aldehyde where 2-Methyl-1-pentanol is the solvent.

Step 1: Grignard Reagent Formation (in Diethyl Ether) (This step follows a standard Grignard preparation protocol and is not detailed here.)

Step 2: Reaction with Aldehyde in 2-Methyl-1-pentanol

Materials:

• Pre-formed Grignard Reagent (e.g., Phenylmagnesium Bromide in Diethyl Ether)

• Aldehyde (e.g., Benzaldehyde)

• 2-Methyl-1-pentanol (anhydrous)

• Anhydrous Diethyl Ether

• Saturated Ammonium (B1175870) Chloride Solution

• Ethyl Acetate

Equipment:

• Three-necked round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a dry three-necked flask under an inert atmosphere, dissolve the aldehyde (1.0 eq.) in anhydrous 2-Methyl-1-pentanol (5-10 volumes).

• Grignard Addition: Cool the aldehyde solution to 0 °C. Slowly add the pre-formed Grignard reagent (1.1 eq.) via a dropping funnel. The addition rate should be controlled to maintain the reaction temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Work-up:

  • Cool the reaction mixture to 0 °C and quench by the slow addition of saturated ammonium chloride solution.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification:

  • Filter and concentrate the organic phase under reduced pressure to remove the ethyl acetate.

  • The crude product can be purified by column chromatography or distillation. The high-boiling 2-Methyl-1-pentanol will need to be removed under vacuum.

Quantitative Data Summary (Step 2):

Reactant	Molar Mass ( g/mol )	Moles (eq.)
Aldehyde	Varies	1.0
Grignard Reagent	Varies	1.1
2-Methyl-1-pentanol	102.17	Solvent

Logical Flow for a Two-Step Synthesis

Caption: Logical flow for a two-step synthesis involving a Grignard reaction.

Application: Catalytic Hydrogenation

2-Methyl-1-pentanol can serve as a solvent for the catalytic hydrogenation of various functional groups, such as aldehydes and ketones, to alcohols. Its higher boiling point allows for reactions to be conducted at elevated temperatures and pressures if required.

Experimental Protocol: Hydrogenation of an Aldehyde

This protocol provides a general procedure for the reduction of an aldehyde to a primary alcohol.

Reaction Scheme:

Materials:

• Aldehyde

• 2-Methyl-1-pentanol (as solvent)

• Hydrogenation Catalyst (e.g., 5% Pd/C, Raney Nickel)

• Hydrogen Gas

Equipment:

• Parr hydrogenator or a similar high-pressure reactor

• Glass liner for the reactor

• Filtration apparatus (e.g., Celite pad)

Procedure:

• Reactor Setup: Place the aldehyde (1.0 eq.) and 2-Methyl-1-pentanol into the glass liner of the hydrogenation reactor. Add the catalyst (typically 1-5 mol% of the substrate).

• Hydrogenation: Seal the reactor and purge several times with nitrogen, followed by hydrogen. Pressurize the reactor with hydrogen to the desired pressure (e.g., 50-100 psi).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 25-80 °C) with vigorous stirring. Monitor the reaction progress by observing the hydrogen uptake.

• Work-up:

  • After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen.

  • Purge the reactor with nitrogen.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with additional 2-Methyl-1-pentanol or another suitable solvent.

• Purification: The solvent can be removed under reduced pressure. The resulting crude alcohol can be purified by distillation or recrystallization.

Quantitative Data Summary:

Component	Amount
Aldehyde	1.0 eq.
Catalyst	1-5 mol%
Hydrogen Pressure	50-100 psi
Temperature	25-80 °C
2-Methyl-1-pentanol	Sufficient to dissolve substrate

Workflow for Catalytic Hydrogenation

Caption: General workflow for the catalytic hydrogenation of an aldehyde.

Concluding Remarks

2-Methyl-1-pentanol is a versatile, high-boiling point protic solvent that offers advantages in specific synthetic applications. Its properties make it particularly suitable for reactions requiring elevated temperatures, such as Fischer esterifications. While its protic nature precludes its use as a primary solvent for reagents like Grignard reagents, it can be employed in subsequent reaction steps. The protocols and workflows provided herein are intended to serve as a guide for researchers exploring the utility of 2-Methyl-1-pentanol in their synthetic endeavors. As with any chemical process, appropriate safety precautions should be taken, and optimization of reaction conditions may be necessary for specific substrates.

References

• 1. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. biotage.com [biotage.com]

Technical Notes & Optimization

How to improve the yield of 2-Methyl-1-pentanol synthesis.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield of 2-Methyl-1-pentanol synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial methods for synthesizing 2-Methyl-1-pentanol?

A1: The most common industrial method for producing 2-Methyl-1-pentanol is a two-step process involving the aldol (B89426) condensation of propionaldehyde (B47417), which forms 2-methyl-2-pentenal (B83557), followed by the hydrogenation of this intermediate.[1][2] Another significant method is the Guerbet reaction, which involves the dimerization of propanol (B110389) at elevated temperatures and pressures in the presence of a suitable catalyst.[3][4]

Q2: How can I optimize the catalyst for the synthesis of 2-Methyl-1-pentanol via aldol condensation and hydrogenation?

A2: For the cascade synthesis of 2-Methyl-1-pentanol from n-propanal, trifunctional mixed metal oxide catalysts, such as those containing copper, magnesium, and aluminum (Cu/Mg/Al), have shown to be effective.[5] These catalysts facilitate the aldol condensation, dehydration, and hydrogenation steps in a single pot. The choice of catalyst support and the addition of a second metal can significantly enhance selectivity by modifying the electronic properties of the active sites.[6]

Q3: What are the key parameters to control in the Guerbet reaction for 2-Methyl-1-pentanol synthesis?

A3: The Guerbet reaction is sensitive to several parameters that can influence the yield and selectivity. Key factors to control include:

• Temperature: This reaction typically requires high temperatures to proceed efficiently.[7]

• Catalyst: A catalytic system with dehydrogenation, aldol condensation, and hydrogenation functionalities is necessary.[3]

• Base: The presence of a base is often required to promote the condensation step.[3]

• Reaction Time: Prolonged reaction times can sometimes lead to the formation of higher molecular weight byproducts.[4]

Q4: What are common side products in the synthesis of 2-Methyl-1-pentanol, and how can their formation be minimized?

A4: During the hydrogenation of 2-methyl-2-pentenal, potential side products include 2-methyl-pentanal (from hydrogenation of the C=C bond only) and 2-methyl-pentane (from complete hydrogenation and deoxygenation).[6][8] To improve selectivity towards 2-Methyl-1-pentanol, it is crucial to optimize the catalyst and reaction conditions. Using bimetallic catalysts or specific promoters can favor the hydrogenation of the aldehyde group over the carbon-carbon double bond.[6]

Troubleshooting Guides

Low Yield

Potential Cause	Troubleshooting Steps
Inefficient Catalyst	- Ensure the catalyst is fresh and has been stored under appropriate conditions to prevent deactivation. - Consider screening different catalysts or catalyst supports to find one with higher activity and selectivity for your specific reaction conditions.[6] - For the Guerbet reaction, ensure your catalytic system possesses acidic, basic, and dehydrogenation/hydrogenation properties.[9]
Suboptimal Reaction Conditions	- Optimize the reaction temperature and pressure. For the Guerbet reaction, high temperatures are generally required.[7] - Adjust the substrate-to-catalyst ratio to ensure efficient conversion. - For reactions involving gaseous reactants like hydrogen, ensure adequate mixing to overcome mass transfer limitations.
Presence of Impurities	- Use high-purity starting materials. Impurities in the propionaldehyde or propanol can poison the catalyst or lead to unwanted side reactions. - Ensure all solvents are anhydrous, as water can deactivate certain catalysts.[10]
Incomplete Reaction	- Monitor the reaction progress using techniques like GC or TLC to ensure it has gone to completion. - If the reaction stalls, consider adding a fresh batch of catalyst or increasing the reaction time.

Low Selectivity

Potential Cause	Troubleshooting Steps
Undesired Side Reactions	- Modify the catalyst to enhance selectivity. For instance, the addition of a second metal (e.g., Sn, Ge, Fe) to a primary catalyst (e.g., Pt, Ru) can improve selectivity in hydrogenation reactions.[6] - The support material for the catalyst can also influence selectivity.[6]
Isomerization	- In reactions like hydroformylation, the position of the double bond in the starting alkene can affect the product distribution.[11] While not a direct synthesis of 2-Methyl-1-pentanol, this principle applies to controlling isomeric impurities.
Over-hydrogenation	- In the hydrogenation step, over-hydrogenation can lead to the formation of 2-methyl-pentane. To minimize this, optimize the hydrogen pressure, temperature, and reaction time. A more selective catalyst can also be employed.

Experimental Protocols

Protocol 1: Two-Step Synthesis via Aldol Condensation and Hydrogenation

Step 1: Aldol Condensation of Propionaldehyde

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add propionaldehyde and a catalytic amount of a base (e.g., sodium hydroxide).

• Reaction Execution: Stir the mixture at room temperature. The reaction is typically exothermic. Control the temperature with a water bath if necessary.

• Monitoring: Monitor the formation of 2-methyl-2-pentenal using GC analysis.

• Workup: Once the reaction is complete, neutralize the base with a dilute acid. Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Purification: Purify the crude 2-methyl-2-pentenal by distillation.

Step 2: Hydrogenation of 2-Methyl-2-pentenal

• Reaction Setup: In a high-pressure autoclave, add the purified 2-methyl-2-pentenal, a suitable solvent (e.g., ethanol), and a hydrogenation catalyst (e.g., Raney Nickel or a supported Platinum/Palladium catalyst).

• Reaction Execution: Seal the autoclave, purge with nitrogen, and then pressurize with hydrogen to the desired pressure. Heat the mixture to the target temperature while stirring.

• Monitoring: Monitor the consumption of hydrogen and the formation of 2-Methyl-1-pentanol by GC analysis.

• Workup: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Purification: Filter the reaction mixture to remove the catalyst. Remove the solvent by rotary evaporation. Purify the crude 2-Methyl-1-pentanol by fractional distillation.

Protocol 2: One-Pot Guerbet Reaction from n-Propanol

• Catalyst Preparation: Prepare a suitable catalyst, for example, a Magnesium-Aluminum mixed oxide (Mg-Al oxide).

• Reaction Setup: In a high-pressure reactor, add n-propanol and the catalyst.

• Reaction Execution: Seal the reactor, purge with an inert gas, and then heat to the desired reaction temperature (e.g., 250-350°C) under pressure.

• Monitoring: Monitor the formation of 2-Methyl-1-pentanol and other products over time using GC analysis.

• Workup and Purification: After the desired conversion is reached, cool the reactor, collect the product mixture, and separate the catalyst by filtration. Purify the 2-Methyl-1-pentanol from the product mixture by fractional distillation.

Visualizations

References

• 1. lookchem.com [lookchem.com]
• 2. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US10214470B2 - Synthesis of guerbet alcohols - Google Patents [patents.google.com]
• 4. osti.gov [osti.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. benchchem.com [benchchem.com]
• 11. research.abo.fi [research.abo.fi]

Technical Support Center: Purification of Crude 2-Methyl-1-pentanol by Distillation

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the purification of crude 2-Methyl-1-pentanol using various distillation techniques. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and relevant data to assist you in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-Methyl-1-pentanol and why are they present?

A1: Crude 2-Methyl-1-pentanol is often synthesized through the aldol (B89426) condensation of propionaldehyde, followed by hydrogenation of the resulting 2-methyl-2-pentenal.[1][2] Consequently, common impurities may include:

• Unreacted Propionaldehyde: Due to incomplete reaction.

• 2-Methyl-2-pentenal: An intermediate from the condensation step that may not have been fully hydrogenated.[1]

• Water: Can be present from the reaction or absorbed from the atmosphere.

• Other Aldol Adducts: Side products from the aldol condensation reaction.

Q2: What are the key physical properties to consider when planning the distillation of 2-Methyl-1-pentanol?

A2: Understanding the physical properties of 2-Methyl-1-pentanol and its potential impurities is crucial for successful purification. Key properties are summarized in the table below.

Q3: Which distillation method is most suitable for purifying crude 2-Methyl-1-pentanol?

A3: The choice of distillation method depends on the nature and boiling points of the impurities:

• Fractional Distillation: Ideal for separating 2-Methyl-1-pentanol from impurities with significantly different boiling points, such as propionaldehyde.

• Vacuum Distillation: Recommended for separating it from high-boiling impurities or if the compound is prone to decomposition at its atmospheric boiling point.

• Azeotropic Distillation: Useful for removing water, as 2-Methyl-1-pentanol may form an azeotrope with it, making simple distillation ineffective for complete drying.[3]

Q4: How can I tell if my 2-Methyl-1-pentanol is pure after distillation?

A4: Purity can be assessed using several analytical techniques:

• Gas Chromatography (GC): To determine the percentage of 2-Methyl-1-pentanol and identify any remaining impurities.

• Refractive Index: A constant refractive index for collected fractions indicates a pure compound. The literature value for 2-Methyl-1-pentanol is approximately 1.418 at 20°C.[4]

• Boiling Point: A stable and sharp boiling point during distillation is a good indicator of purity.

Data Presentation

Table 1: Physical Properties of 2-Methyl-1-pentanol and Common Impurities

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C) at 760 mmHg	Density (g/mL at 25°C)
2-Methyl-1-pentanol	C₆H₁₄O	102.17	148 - 149[4][5][6]	0.824[4]
Propionaldehyde	C₃H₆O	58.08	46 - 50	~0.807
2-Methyl-2-pentenal	C₆H₁₀O	98.14	137 - 138	~0.855
Water	H₂O	18.02	100	0.997

Troubleshooting Guides

Fractional Distillation

Problem	Possible Cause(s)	Solution(s)
Poor Separation of Fractions	- Distillation rate is too fast.- Inadequate column insulation.- Improper packing of the fractionating column.	- Reduce the heating rate to allow for proper vapor-liquid equilibrium.- Insulate the column with glass wool or aluminum foil to maintain a proper temperature gradient.- Ensure the column is packed uniformly to provide a large surface area for condensation and re-vaporization.
Temperature Fluctuations at the Thermometer	- Uneven boiling (bumping).- Heating rate is too high or too low.	- Add boiling chips or use a magnetic stirrer for smooth boiling.- Adjust the heating mantle to achieve a steady distillation rate of 1-2 drops per second.
No Distillate Collection Despite Boiling	- Vapor is condensing before reaching the condenser.- Leaks in the apparatus.	- Ensure the thermometer bulb is positioned correctly (top of the bulb level with the side arm to the condenser).- Check all glass joints for a proper seal. Use joint clips to secure connections.

Vacuum Distillation

Problem	Possible Cause(s)	Solution(s)
Bumping or Foaming	- Dissolved gases in the crude material.- Rapid pressure drop.- Heating too strongly at the beginning.	- Use a magnetic stirrer instead of boiling chips.- Degas the sample by briefly applying vacuum before heating.- Apply vacuum gradually and heat gently once the desired pressure is reached.
Inability to Reach Desired Vacuum	- Leaks in the system.- Inefficient vacuum pump.	- Check all joints, tubing, and seals for leaks using a vacuum gauge.- Ensure the vacuum pump oil is clean and the pump is functioning correctly.
Product Decomposes During Distillation	- Temperature is too high.	- Lower the pressure to further reduce the boiling point. A pressure-temperature nomograph can help determine the appropriate conditions.

Azeotropic Distillation

Problem	Possible Cause(s)	Solution(s)
Water Remains in the Product	- Incorrect entrainer or insufficient amount.- Inefficient separation of the azeotrope.	- Select an appropriate entrainer (e.g., toluene (B28343) or benzene) that forms a low-boiling azeotrope with water.[7] Ensure enough is used to remove all the water.- Use a Dean-Stark trap to continuously remove the water from the distillate.
Entrainer Contaminates the Final Product	- Incomplete separation of the entrainer from 2-Methyl-1-pentanol.	- After water removal, carefully fractionally distill the remaining mixture to separate the 2-Methyl-1-pentanol from the higher-boiling entrainer.

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

Objective: To separate 2-Methyl-1-pentanol from lower and higher boiling point impurities.

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus using a round-bottom flask, a fractionating column (e.g., Vigreux or packed with Raschig rings), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glassware is clean and dry.

• Charging the Flask: Fill the distillation flask no more than two-thirds full with crude 2-Methyl-1-pentanol and add a few boiling chips or a magnetic stir bar.

• Distillation:

  • Begin heating the flask gently with a heating mantle.

  • Observe the vapor rising through the fractionating column.

  • Collect the initial fraction (forerun) that distills at a lower temperature. This will likely contain low-boiling impurities like propionaldehyde.

  • As the temperature stabilizes at the boiling point of 2-Methyl-1-pentanol (approx. 148°C at atmospheric pressure), change the receiving flask to collect the pure fraction.[4]

  • Continue distillation at a steady rate of 1-2 drops per second.

  • Stop the distillation when the temperature begins to drop or when only a small amount of residue remains in the flask to avoid distilling high-boiling impurities.

• Analysis: Analyze the purity of the collected fractions using Gas Chromatography (GC) or by measuring the refractive index.

Protocol 2: Purification by Vacuum Distillation

Objective: To purify 2-Methyl-1-pentanol at a reduced temperature to prevent decomposition or to separate it from high-boiling impurities.

Methodology:

• Apparatus Setup: Assemble a vacuum distillation apparatus. A short-path distillation head is recommended for smaller quantities.[8] Use a magnetic stirrer for smooth boiling. Ensure all connections are airtight with properly greased joints.

• Pressure and Temperature Estimation: Use a pressure-temperature nomograph to estimate the boiling point of 2-Methyl-1-pentanol at your target vacuum. For example, at 10 mmHg, the boiling point will be significantly lower than 148°C.

• Distillation:

  • Begin stirring and slowly evacuate the system to the desired pressure.

  • Once the pressure is stable, begin gentle heating.

  • Collect any low-boiling forerun in the first receiving flask.

  • When the temperature at the distillation head stabilizes at the expected boiling point for the applied pressure, switch to a clean receiving flask to collect the pure 2-Methyl-1-pentanol.

• Shutdown:

  • Allow the apparatus to cool to room temperature before slowly re-introducing air into the system.[8]

  • Turn off the vacuum pump.

Protocol 3: Water Removal by Azeotropic Distillation

Objective: To remove water from crude 2-Methyl-1-pentanol.

Methodology:

• Apparatus Setup: Assemble a distillation apparatus with a Dean-Stark trap placed between the distillation flask and the condenser.

• Procedure:

  • To the flask containing crude 2-Methyl-1-pentanol, add an appropriate entrainer such as toluene. The entrainer should form a low-boiling azeotrope with water.

  • Heat the mixture to reflux. The vapor of the water-entrainer azeotrope will rise, condense, and collect in the Dean-Stark trap.

  • As the condensate cools, the water (being denser) will separate and collect at the bottom of the trap, while the entrainer will overflow and return to the distillation flask.

  • Continue the process until no more water collects in the trap.

  • After cooling, the dried 2-Methyl-1-pentanol can be further purified by fractional distillation to remove the entrainer.

Visualizations

Caption: General workflow for the purification of crude 2-Methyl-1-pentanol.

Caption: Troubleshooting logic for common distillation issues.

References

• 1. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-METHYL-1-PENTANOL | 105-30-6 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. 2-Methyl-1-pentanol 99 105-30-6 [sigmaaldrich.com]
• 5. (+-)-2-Methyl-1-pentanol [chembk.com]
• 6. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 7. Azeotropic distillation - Wikipedia [en.wikipedia.org]
• 8. m.youtube.com [m.youtube.com]

Technical Support Center: Effective Water Removal from 2-Methyl-1-pentanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on effectively removing water from 2-Methyl-1-pentanol. Below you will find frequently asked questions (FAQs) and troubleshooting guides in a user-friendly question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most effective methods for drying 2-Methyl-1-pentanol?

A1: The most effective methods for drying 2-Methyl-1-pentanol involve the use of drying agents such as 3A molecular sieves or calcium hydride, followed by distillation if ultra-low water content is required. Anhydrous sodium sulfate (B86663) can be used for pre-drying or for less stringent requirements.

Q2: Does 2-Methyl-1-pentanol form an azeotrope with water?

Q3: What are 3A molecular sieves and why are they recommended for drying alcohols?

A3: 3A molecular sieves are zeolites with a pore size of 3 angstroms. They are highly effective for drying alcohols because their pores are large enough to adsorb small water molecules but exclude larger alcohol molecules like 2-Methyl-1-pentanol.[4] This selectivity makes them a very efficient and clean drying agent.[5]

Q4: How do I know when the 2-Methyl-1-pentanol is dry?

A4: The most accurate method for determining the water content in your solvent is through Karl Fischer titration. This technique can precisely quantify trace amounts of water.[6] Visually, when using a drying agent like anhydrous sodium sulfate, the solvent is considered likely dry when freshly added drying agent no longer clumps together and remains free-flowing.[7]

Q5: Can I reuse my drying agents?

A5: Molecular sieves can be regenerated and reused. This is typically done by heating them in an oven at a high temperature (e.g., 200-300°C) under a vacuum or in a stream of inert gas to drive off the adsorbed water.[8][9] Anhydrous sodium sulfate and calcium hydride are generally not regenerated in a laboratory setting due to the high temperatures required and the chemical changes they undergo.

Troubleshooting Guides

Issue 1: The solvent is still wet after treatment with a drying agent.

• Possible Cause 1: Insufficient amount of drying agent. The amount of drying agent used was not enough to adsorb all the water present.

  • Solution: Add more of the drying agent in small portions until the desired dryness is achieved. For anhydrous sulfates, add more until the newly added solid no longer clumps.

• Possible Cause 2: Insufficient contact time. The drying agent did not have enough time to effectively adsorb the water.

  • Solution: Allow the solvent to be in contact with the drying agent for a longer period. Gentle stirring or agitation can improve the efficiency of the drying process. For molecular sieves, a contact time of at least 24 hours is recommended for achieving very low water content.

• Possible Cause 3: Inactivated or old drying agent. The drying agent may have already absorbed moisture from the atmosphere due to improper storage or prolonged exposure to air.

  • Solution: Use a fresh container of drying agent or properly activate/regenerate it before use. For instance, molecular sieves should be activated by heating.[8]

• Possible Cause 4: The drying agent is not suitable for this solvent. Some drying agents can react with the solvent or may not be effective.

  • Solution: Ensure the chosen drying agent is compatible with alcohols. 3A molecular sieves and calcium hydride are excellent choices for 2-Methyl-1-pentanol.[4][10]

Issue 2: The solvent has become cloudy or a precipitate has formed after adding the drying agent.

• Possible Cause 1: The drying agent is breaking down. Some finely powdered drying agents can remain suspended in the solvent.

  • Solution: After the drying process is complete, filter the solvent through a fine filter paper or a sintered glass funnel to remove all solid particles.

• Possible Cause 2: A chemical reaction has occurred. In some cases, impurities in the solvent or the drying agent itself can lead to side reactions.

  • Solution: Ensure you are using a high-purity grade of both the solvent and the drying agent. If the problem persists, consider using a different, more inert drying agent like 3A molecular sieves.

Data Presentation

The table below summarizes the properties of common drying agents suitable for 2-Methyl-1-pentanol.

Drying Agent	Chemical Formula	Water Absorption Capacity (g H₂O / g agent)	Drying Speed	Compatibility with Alcohols	Remarks
3A Molecular Sieves	K₁₂[(AlO₂)₁₂(SiO₂)₁₂]·nH₂O	~0.19 - 0.22[11][12]	Moderate to Slow	Excellent[4]	Highly efficient for achieving very low water content. Can be regenerated.[8]
Calcium Hydride	CaH₂	~0.85 (theoretical)	Fast	Good, but reacts to form alkoxides and H₂ gas.[10][13]	Highly effective, but reactive. Produces hydrogen gas, requiring a well-ventilated area.
Anhydrous Sodium Sulfate	Na₂SO₄	~1.26 (forms Na₂SO₄·10H₂O)[14][15]	Slow	Good	High capacity but may not achieve very low water levels. Often used for pre-drying.[16]

Experimental Protocols

Protocol 1: Drying 2-Methyl-1-pentanol with 3A Molecular Sieves

This protocol is recommended for achieving a very low water content.

• Activation of Molecular Sieves:

  • Place the required amount of 3A molecular sieves in a flask.

  • Heat the sieves to 200-300°C under vacuum or in a stream of inert gas for at least 4 hours.

  • Allow the sieves to cool to room temperature in a desiccator or under an inert atmosphere before use.

• Drying Procedure:

  • Add the activated 3A molecular sieves (approximately 5-10% w/v) to the 2-Methyl-1-pentanol in a sealed container.

  • Allow the mixture to stand for at least 24 hours, with occasional gentle swirling. For optimal dryness, a longer period may be necessary.

  • Carefully decant or filter the dried solvent from the molecular sieves.

• Verification (Optional but Recommended):

  • Determine the water content of the dried solvent using Karl Fischer titration to ensure it meets the required specifications.

Protocol 2: Drying 2-Methyl-1-pentanol with Calcium Hydride

This protocol is suitable for applications requiring a very dry solvent and where the generation of hydrogen gas can be safely managed.

• Drying Procedure:

  • In a fume hood, add calcium hydride powder (approximately 5-10 g per liter of solvent) to the 2-Methyl-1-pentanol in a flask equipped with a magnetic stirrer and a drying tube or an inert gas inlet/outlet.

  • Stir the mixture at room temperature. The reaction with water will produce fine bubbles of hydrogen gas.

  • Continue stirring until the gas evolution ceases. This may take several hours to overnight.

  • For very low water content, the solvent can be distilled from the calcium hydride under an inert atmosphere.

• Caution:

  • Calcium hydride reacts vigorously with water to produce flammable hydrogen gas.[17] Ensure the procedure is performed in a well-ventilated fume hood, away from ignition sources.

  • Always add the solvent to the calcium hydride slowly and in a controlled manner.

• Verification:

  • Use Karl Fischer titration to confirm the final water content.

Protocol 3: Pre-drying 2-Methyl-1-pentanol with Anhydrous Sodium Sulfate

This protocol is suitable for removing bulk water or for less stringent drying requirements.

• Drying Procedure:

  • Add anhydrous sodium sulfate in portions to the 2-Methyl-1-pentanol with swirling.

  • Initially, the sodium sulfate will clump together as it absorbs water.[7]

  • Continue adding small portions of anhydrous sodium sulfate until some of the newly added solid no longer clumps and remains free-flowing.

  • Allow the mixture to stand for at least 30 minutes.

  • Decant or filter the solvent from the hydrated sodium sulfate.

• Note:

  • Anhydrous sodium sulfate has a high capacity for water but is not as efficient at achieving very low water levels as molecular sieves or calcium hydride.[16] It is often used as a preliminary drying step before using a more efficient agent.

Mandatory Visualization

Caption: A flowchart illustrating the general workflow for drying 2-Methyl-1-pentanol.

Caption: A decision tree to aid in selecting the appropriate drying agent.

References

• 1. Azeotrope tables - Wikipedia [en.wikipedia.org]
• 2. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 3. rushim.ru [rushim.ru]
• 4. deltaadsorbents.com [deltaadsorbents.com]
• 5. web.uvic.ca [web.uvic.ca]
• 6. benchchem.com [benchchem.com]
• 7. cactus.utahtech.edu [cactus.utahtech.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. reddit.com [reddit.com]
• 10. Calcium hydride - Wikipedia [en.wikipedia.org]
• 11. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 12. osti.gov [osti.gov]
• 13. Calcium hydride - Sciencemadness Wiki [sciencemadness.org]
• 14. elchemy.com [elchemy.com]
• 15. inorganic chemistry - Why sodium sulphate has water absorbing capability? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 16. [Drying ability of anhydrous sodium sulfate on wet organic solvents after liquid-liquid partition] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

Resolving peak splitting issues in the NMR spectrum of 2-Methyl-1-pentanol.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help resolve common issues encountered during the NMR analysis of 2-Methyl-1-pentanol, with a focus on peak splitting.

Frequently Asked Questions (FAQs)

Q1: Why is the hydroxyl (-OH) peak in my 2-Methyl-1-pentanol spectrum a broad singlet instead of a triplet?

A: The hydroxyl proton of an alcohol typically appears as a broad singlet due to a phenomenon called rapid proton exchange.[1][2] Unless the sample is exceptionally pure and dry, trace amounts of acid or water in the solvent (like CDCl₃) or the sample itself can catalyze the rapid exchange of hydroxyl protons between alcohol molecules.[3][4] This exchange happens faster than the NMR timescale, causing the neighboring protons to "see" an average of the possible spin states. As a result, the spin-spin coupling that would split the -OH peak into a triplet (due to the adjacent -CH₂ group) and the -CH₂ peak into a doublet (due to the -OH) is effectively nullified.[4][5]

Q2: The chemical shift of my -OH peak is different from the literature value. Why is this?

A: The chemical shift of the hydroxyl proton is highly sensitive to its environment and can vary significantly.[1][6] Factors that influence its position include:

• Concentration: More concentrated samples lead to more hydrogen bonding, which deshields the proton and shifts the peak downfield.[6]

• Solvent: The choice of solvent has a major impact. Hydrogen-bond accepting solvents like DMSO-d₆ can cause a significant downfield shift compared to less interactive solvents like CDCl₃.[5][7]

• Temperature: Increasing the temperature can weaken hydrogen bonds, causing an upfield shift (the peak becomes more shielded).[8][9]

• Purity: The presence of water or other impurities that can exchange protons will affect the observed chemical shift.[2][10]

Q3: How can I definitively identify the -OH peak in my spectrum?

A: The most reliable method is a D₂O shake experiment .[3] Add a drop of deuterium (B1214612) oxide (D₂O) to your NMR tube, shake it, and re-acquire the spectrum. The hydroxyl proton will exchange with a deuterium atom from the D₂O.[11] Since deuterium (²H) does not resonate in the ¹H NMR spectrum, the original -OH peak will disappear or significantly decrease in intensity, confirming its identity.[1][3]

Q4: What is proton exchange and how does it affect the NMR spectrum?

A: Proton exchange is a chemical process where labile protons, like the one in an -OH group, are transferred between molecules.[2] In NMR, if this exchange is fast relative to the measurement time, it leads to two main effects:

• Loss of Coupling: The spin information of the exchanging proton is averaged out, so it doesn't split the signals of adjacent protons, and its own signal is not split by them.[4]

• Peak Broadening: The intermediate exchange rates can lead to significant broadening of the signal. In very fast exchange, the peak may become a sharp, averaged singlet.[2]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter with the NMR spectrum of 2-Methyl-1-pentanol.

Problem: The hydroxyl (-OH) peak is a broad singlet and its coupling to the adjacent methylene (B1212753) (-CH₂) group is not visible.

This is the most common issue for alcohols in standard NMR solvents. The goal is to slow down the rate of proton exchange to resolve the coupling.

Caption: Troubleshooting workflow for resolving -OH peak splitting.

Solution 1: Change the NMR Solvent

• Methodology: Instead of CDCl₃, use a hydrogen-bond accepting solvent like DMSO-d₆ (dimethyl sulfoxide-d₆).[5] DMSO molecules will form strong hydrogen bonds with the alcohol's -OH group, which disrupts the intermolecular proton exchange between alcohol molecules, thereby revealing the coupling.[4]

• Expected Outcome: In dry DMSO-d₆, the -OH signal should sharpen and appear as a triplet. The adjacent -CH₂ signal at ~3.3-3.4 ppm will also show coupling to the -OH proton, appearing as a doublet of doublets.

Solution 2: Lower the Temperature

• Methodology: Run the NMR experiment at a lower temperature (e.g., -45 °C).[5] Lowering the temperature reduces the kinetic energy of the molecules, slowing down the rate of proton exchange to a point where coupling becomes visible on the NMR timescale.[12]

• Expected Outcome: As the temperature decreases, the broad -OH singlet will sharpen and resolve into a triplet.

Solution 3: Ensure High Sample Purity

• Methodology: Ensure your sample of 2-Methyl-1-pentanol is anhydrous (completely dry) and free of acidic or basic impurities. This can be achieved by distilling the alcohol from a drying agent or passing it through a column of activated alumina. Prepare the NMR sample using a very dry deuterated solvent.[4]

• Expected Outcome: By removing the catalysts (water, acid), the rate of proton exchange is minimized, which may allow coupling to be observed even in solvents like CDCl₃.

Experimental Protocols

Protocol 1: D₂O Shake Experiment to Identify the -OH Proton

This protocol confirms the identity of the hydroxyl proton signal.

Caption: Experimental workflow for a D₂O shake experiment.

Methodology:

• Prepare your sample of 2-Methyl-1-pentanol in a standard deuterated solvent (e.g., CDCl₃) and acquire a normal ¹H NMR spectrum.

• Remove the NMR tube from the spectrometer.

• Add one to two drops of deuterium oxide (D₂O) to the tube.

• Cap the tube securely and shake it vigorously for about 30 seconds to ensure thorough mixing. You may see an emulsion form, which should be allowed to settle.

• Re-insert the sample into the spectrometer and acquire a second ¹H NMR spectrum using the same parameters.

• Compare the "before" and "after" spectra. The signal corresponding to the -OH proton will have vanished or be significantly reduced in the second spectrum.[3][11]

Protocol 2: Sample Preparation in DMSO-d₆ to Observe Coupling

Methodology:

• Ensure all glassware, including the NMR tube and pipette, is thoroughly dried in an oven to remove any residual water.

• Use a fresh, sealed ampule or bottle of high-purity DMSO-d₆.

• Prepare a dilute solution of 2-Methyl-1-pentanol in the dry DMSO-d₆.

• Acquire the ¹H NMR spectrum. The hydroxyl proton signal, which now appears as a distinct triplet, will likely be shifted downfield to the δ 4.0-5.0 ppm region.[5] The adjacent -CH₂ protons will now be split by both the -CH proton and the -OH proton.

Quantitative Data for 2-Methyl-1-pentanol

The following table summarizes the expected ¹H and ¹³C NMR chemical shifts. Note that the -OH shift is highly variable in solvents other than DMSO-d₆.

Assignment	Proton (¹H) Chemical Shift (δ ppm)	Multiplicity (in DMSO-d₆)	Carbon (¹³C) Chemical Shift (δ ppm)
-CH₃ (at C5)	~0.85	Triplet (t)	~14.3
-CH₃ (on C2)	~0.83	Doublet (d)	~16.5
-CH₂- (at C4)	~1.10	Multiplet (m)	~20.0
-CH₂- (at C3)	~1.30	Multiplet (m)	~39.2
-CH- (at C2)	~1.55	Multiplet (m)	~40.1
-CH₂OH (at C1)	~3.35	Doublet of Doublets (dd)	~67.5
-OH	~4.3 (variable)	Triplet (t)	-

Data compiled from spectral databases and typical alcohol chemical shift ranges.[1][13][14][15]

Visualizing Proton Exchange

The diagram below illustrates how rapid proton exchange, catalyzed by a trace amount of acid (H-A), leads to the loss of coupling information for the hydroxyl proton.

Caption: Mechanism of acid-catalyzed proton exchange in alcohols.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. organic chemistry - Alcohol irregularities in Hydrogen NMR - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. alcohols - Why do hydroxyl groups only produce a singlet in proton NMR? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. NMR Spectroscopy [www2.chemistry.msu.edu]
• 6. echemi.com [echemi.com]
• 7. thieme-connect.de [thieme-connect.de]
• 8. Solvent-Dependent Structures of Natural Products Based on the Combined Use of DFT Calculations and 1H-NMR Chemical Shifts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. 2-METHYL-1-PENTANOL(105-30-6) 13C NMR [m.chemicalbook.com]
• 14. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. 2-methyl-1-pentanol Proton Full Spectrum [wiredchemist.com]

How to prevent the oxidation of 2-Methyl-1-pentanol during long-term storage.

This guide provides researchers, scientists, and drug development professionals with technical information and troubleshooting advice to prevent the oxidation of 2-Methyl-1-pentanol during long-term storage.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 2-Methyl-1-pentanol during long-term storage?

A1: The primary degradation pathway for 2-Methyl-1-pentanol, a primary alcohol, is oxidation. This process typically occurs in the presence of atmospheric oxygen and can be accelerated by heat and light. The oxidation proceeds in two main steps: first to 2-methyl-1-pentanal (an aldehyde), and then further oxidation can lead to the formation of 2-methyl-1-pentanoic acid (a carboxylic acid).[1][2] The accumulation of these impurities can significantly affect the quality and performance of the alcohol in subsequent experiments.

Q2: What are the visible signs of 2-Methyl-1-pentanol degradation?

A2: Visual inspection can often provide the first clues of degradation. Key signs include a change in color from a clear, colorless liquid to a yellowish tint, or the appearance of particulate matter in the solution. A noticeable change in odor may also indicate the formation of the aldehyde byproduct. For quantitative assessment, analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) are necessary to identify and quantify degradation products.

Q3: What are the standard recommended storage conditions for 2-Methyl-1-pentanol?

A3: To ensure long-term stability, 2-Methyl-1-pentanol should be stored in a cool, dry, and well-ventilated area, away from sources of ignition such as heat, sparks, and open flames.[3][4] It is crucial to keep the container tightly sealed to prevent exposure to atmospheric oxygen and moisture. Protection from direct sunlight is also essential. For enhanced stability, storage in a refrigerator at temperatures between 2°C and 8°C is recommended.[5]

Q4: How does inert gas blanketing help prevent oxidation?

A4: Inert gas blanketing is a highly effective method for preventing oxidation. The process involves displacing the oxygen-containing air in the headspace of the storage container with a dry, inert gas like nitrogen or argon.[3][4][6] This creates a protective, non-reactive layer over the surface of the liquid, significantly reducing the potential for autoxidation.

Q5: Can antioxidants be used to stabilize 2-Methyl-1-pentanol?

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action(s)
Yellowing of the alcohol	Oxidation of 2-Methyl-1-pentanol to form impurities.	1. Verify the integrity of the container seal. 2. Confirm that the storage area is cool, dark, and away from heat sources. 3. Consider transferring the remaining pure alcohol to a smaller container to minimize headspace. 4. For future storage, consider implementing inert gas blanketing. 5. If purity is critical, purify the discolored alcohol by distillation or obtain a fresh batch.
Presence of suspended particles	Formation of insoluble degradation products or contamination.	1. Do not use the product. 2. Review handling procedures to prevent the introduction of contaminants. 3. Filter a small aliquot to determine if the particles are foreign contaminants or precipitated degradation products. 4. Analyze the material using GC-MS to identify the impurities.
Inconsistent experimental results	Degradation of 2-Methyl-1-pentanol leading to lower purity and the presence of reactive aldehyde or acidic impurities.	1. Verify the purity of the current stock using the GC-MS protocol provided below. 2. If degradation is confirmed, use a fresh, unopened vial of 2-Methyl-1-pentanol. 3. Review and optimize storage conditions for all reagents.
Noticeable change in odor	Formation of 2-methyl-1-pentanal, the initial oxidation product.	1. Handle the material in a well-ventilated fume hood. 2. Confirm the presence of the aldehyde using GC-MS. 3. If the aldehyde concentration is unacceptable for the intended application, purify the alcohol or use a new lot.

Storage Strategy Comparison

The following table provides a qualitative comparison of different storage strategies for maximizing the shelf life of 2-Methyl-1-pentanol.

Storage Strategy	Protection Against Oxidation	Complexity & Cost	Recommended For
Standard Conditions (Tightly sealed, cool, dark place)	Good	Low	Short to medium-term storage (months) where ultra-high purity is not critical.
Refrigeration (2-8°C, tightly sealed, dark)	Very Good	Low	Medium to long-term storage (up to a year) for maintaining high purity.
Inert Gas Blanketing (Nitrogen/Argon headspace)	Excellent	Medium	Long-term storage (years) and for applications highly sensitive to oxidative impurities.
Addition of Antioxidant (e.g., BHT)	Excellent	Medium	Long-term storage, particularly where inert gas blanketing is not feasible. Compatibility with the final application must be verified.

Visualizing the Oxidation and Prevention Workflow

Caption: The two-step oxidation of 2-Methyl-1-pentanol.

Caption: A logical workflow for troubleshooting experimental issues.

Experimental Protocols

Protocol 1: Inert Gas Blanketing for Long-Term Storage

Objective: To displace atmospheric oxygen from the container headspace to prevent oxidation of 2-Methyl-1-pentanol.

Materials:

• Bottle of 2-Methyl-1-pentanol with a septum-compatible cap.

• Source of dry, high-purity inert gas (Nitrogen or Argon) with a regulator.

• Two long needles (e.g., 21 gauge).

• Tubing to connect the gas source to one of the needles.

Procedure:

• Ensure the 2-Methyl-1-pentanol is in a container that can be securely sealed with a septum cap.

• Insert one needle through the septum, ensuring its tip is in the headspace above the liquid. This will serve as the gas inlet.

• Insert the second needle through the septum to act as a gas outlet. Position its tip just through the septum.

• Connect the gas inlet needle to the inert gas source via tubing.

• Gently open the gas regulator to allow a slow, steady stream of inert gas to flow into the container. A flow rate of approximately 100-200 mL/min is typically sufficient.

• Allow the gas to flush the headspace for 5-10 minutes to ensure all oxygen has been displaced.

• While the inert gas is still flowing, remove the outlet needle first.

• Immediately after, remove the inlet needle.

• Seal the puncture marks in the septum with parafilm for extra security.

• Store the container under standard recommended conditions (cool, dark, and dry).

Protocol 2: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of 2-Methyl-1-pentanol and to identify and quantify its primary oxidation products, 2-methyl-1-pentanal and 2-methyl-1-pentanoic acid.

Instrumentation & Consumables:

• Gas Chromatograph with a Mass Spectrometric detector (GC-MS).

• Capillary Column: A polar column such as a DB-WAX or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is recommended for good separation of the alcohol and its more polar oxidation products.

• Carrier Gas: Helium, high purity.

• Autosampler vials with PTFE-lined septa.

• Microsyringe.

• Solvent: Dichloromethane or Methanol (GC grade).

• Reference standards for 2-Methyl-1-pentanol, 2-methyl-1-pentanal, and 2-methyl-1-pentanoic acid.

Sample Preparation:

• Prepare a stock solution of the 2-Methyl-1-pentanol sample by diluting it 1:100 (v/v) in the chosen solvent (e.g., add 10 µL of the alcohol to 990 µL of dichloromethane) in a GC vial.

• Prepare individual calibration standards of 2-Methyl-1-pentanol, 2-methyl-1-pentanal, and 2-methyl-1-pentanoic acid at various concentrations (e.g., 1, 5, 10, 50, 100 ppm) to establish calibration curves for quantification.

GC-MS Parameters (Representative):

Parameter	Value
Inlet Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas Flow	1.0 mL/min (Constant Flow)
Oven Program	- Initial Temp: 40°C, hold for 2 min - Ramp: 10°C/min to 220°C - Hold: 5 min at 220°C
MS Transfer Line Temp	230°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z range 35-350)

Data Analysis:

• Identify the peaks for 2-Methyl-1-pentanol and its potential oxidation products by comparing their retention times and mass spectra to those of the pure reference standards.

• Quantify the amount of each compound in the sample by integrating the respective peak areas and using the calibration curves.

• Calculate the purity of the 2-Methyl-1-pentanol using the area percent method, or for higher accuracy, using the established calibration curves.

References

• 1. Exploring the Mechanisms of the Antioxidants BHA, BHT, and TBHQ in Hepatotoxicity, Nephrotoxicity, and Neurotoxicity from the Perspective of Network Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. scribd.com [scribd.com]
• 4. Validation of Shelf Life for 70% v/v Isopropyl Alcohol | IPA Efficacy Validity Determination | Pharmaguideline [pharmaguideline.com]
• 5. mdpi.com [mdpi.com]
• 6. accelerated stability test: Topics by Science.gov [science.gov]
• 7. Autoxidation - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Esterification of 2-Methyl-1-pentanol

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions for the esterification of 2-Methyl-1-pentanol.

Troubleshooting Guide

This section addresses specific issues that may arise during the esterification of 2-Methyl-1-pentanol, providing potential causes and recommended solutions.

Symptom: Low or No Ester Yield

Potential Cause	Recommended Solution
Equilibrium Not Shifted	The Fischer esterification is a reversible reaction.[1][2] To drive the equilibrium towards the product, use a large excess of one reactant (typically the less expensive one, such as the carboxylic acid).[3][4] Alternatively, remove water as it forms using a Dean-Stark apparatus or by adding a dehydrating agent like molecular sieves.[2][3]
Inactive Catalyst	The acid catalyst (e.g., H₂SO₄) may be old or hydrated. Use a fresh, concentrated acid catalyst. Concentrated sulfuric acid is effective as it also acts as a dehydrating agent, removing the water produced.[5][6]
Suboptimal Temperature	The reaction may be too cold to proceed at a reasonable rate. The reaction typically requires heating under reflux conditions (often between 140-180°C, depending on the specific reactants).[5]
Insufficient Reaction Time	Esterification can be slow. Ensure the reaction is allowed to proceed for a sufficient duration. A typical reflux time is 60-70 minutes, but this may need to be optimized.[7][8] Monitor reaction progress using Thin Layer Chromatography (TLC).
Product Loss During Workup	Significant product can be lost during extraction and washing steps.[7] Ensure complete phase separation in the separatory funnel and avoid aggressive shaking that can lead to emulsions. Minimize transfers between glassware.

Symptom: Formation of Unexpected Byproducts

Potential Cause	Recommended Solution
Ether Formation	Under acidic and high-temperature conditions, 2-Methyl-1-pentanol can undergo dehydration to form a di(2-methyl-1-pentyl) ether.[7] This is a common side reaction. To minimize this, use the minimum effective amount of acid catalyst and avoid excessively high temperatures or prolonged reaction times.
Oxidation	If using a strong oxidizing agent or if air is not excluded in sensitive reactions, the primary alcohol can be oxidized to an aldehyde or carboxylic acid. While less common in standard esterification, ensure the reaction is performed under an inert atmosphere (e.g., nitrogen) if working with sensitive substrates.
Contamination	Impurities in starting materials or solvents can lead to side reactions.[9] Ensure the purity of 2-Methyl-1-pentanol and the carboxylic acid. If purity is a concern, purify the alcohol by fractional distillation (boiling point of 2-Methyl-1-pentanol is ~149°C).[10]

Frequently Asked Questions (FAQs)

Q1: What is the role of the acid catalyst in Fischer esterification?

A1: The acid catalyst, typically concentrated sulfuric acid (H₂SO₄) or tosic acid (TsOH), serves two primary functions.[1][5] First, it protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[1] Second, it facilitates the removal of the hydroxyl group as water, which is a much better leaving group than the hydroxide (B78521) ion (HO⁻).[1]

Q2: How can I shift the reaction equilibrium to maximize my ester yield?

A2: According to Le Châtelier's principle, the equilibrium can be shifted to favor the products by either increasing the concentration of reactants or removing a product as it is formed.[6]

• Use an Excess of a Reactant: The most common strategy is to use a large excess of the cheaper reactant, which is often the carboxylic acid or, if it is being used as the solvent, the alcohol.[2][3]

• Remove Water: Water is a product of the reaction. Removing it as it forms will pull the equilibrium to the right.[3] This can be achieved by:

  • Using a Dean-Stark trap , which azeotropically removes water with a solvent like toluene.[2]

  • Adding a dehydrating agent , such as concentrated sulfuric acid or molecular sieves.[3][5]

Diagram 1: Factors influencing esterification equilibrium.

Q3: What are the best catalysts for this reaction?

A3: The choice of catalyst depends on the scale and specific requirements of the reaction.

• Homogeneous Catalysts: Concentrated sulfuric acid is the most common and cost-effective catalyst for lab-scale synthesis.[11]

• Heterogeneous (Solid Acid) Catalysts: For industrial applications or reactions where catalyst removal is challenging, solid acid catalysts are preferred. These can be easily filtered out after the reaction. Examples include ion exchange resins, sulfated zirconia, and zeolites.[11][12]

Comparison of Select Heterogeneous Catalysts

Catalyst	Reactants	Temperature (°C)	Yield/Conversion	Reference
Sulfated Zirconia	Stearic Acid + Methanol	60	78% Yield	[12]
Amberlyst-15	Lauric Acid + Diethylene Glycol	190 (Microwave)	31.6% Conversion	[12]
Calcined Zn-Mg-Al	Lauric Acid + Diethylene Glycol	190 (Microwave)	95.4% - 98.2% Conversion	[12]

Q4: Are there alternative, milder methods for esterifying 2-Methyl-1-pentanol?

A4: Yes, for sensitive substrates where the harsh conditions of Fischer esterification (strong acid, high heat) could cause degradation or side reactions, enzymatic catalysis is an excellent alternative.[13] Lipases, such as Candida antarctica lipase (B570770) B (CALB), can effectively catalyze the reaction under much milder conditions, which is particularly advantageous for preserving the stereochemistry of chiral alcohols like (R)- or (S)-2-Methyl-1-pentanol.[13]

Experimental Protocols

Protocol 1: Fischer Esterification of 2-Methyl-1-pentanol with Acetic Acid

This protocol describes a standard lab-scale synthesis of 2-methylpentyl acetate.

Materials:

• 2-Methyl-1-pentanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (H₂SO₄)

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Round-bottom flask, condenser, heating mantle, boiling chips

• Separatory funnel

• Distillation apparatus

Procedure:

• Setup: To a round-bottom flask, add 2-Methyl-1-pentanol and an excess of glacial acetic acid (e.g., a 2:1 or 3:1 molar ratio).[7][8] Add a few boiling chips.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 5-10 drops) to the mixture.[8][14]

• Reflux: Assemble a reflux apparatus and heat the mixture for 60-70 minutes.[5][7] The temperature should be sufficient to maintain a steady reflux.

• Workup - Neutralization: Cool the reaction mixture to room temperature. Transfer it to a separatory funnel. Slowly add 5% aqueous sodium bicarbonate solution to neutralize the excess acetic acid and the sulfuric acid catalyst.[7][8] Swirl gently until the evolution of CO₂ gas ceases, then stopper and shake, venting frequently.

• Workup - Extraction: Allow the layers to separate. The upper organic layer contains the ester.[5] Drain and discard the lower aqueous layer. Wash the organic layer sequentially with water and then brine to remove residual salts and water-soluble impurities.[3]

• Drying: Transfer the organic layer to a clean flask and dry it over an anhydrous drying agent like sodium sulfate.[7]

• Purification: Filter away the drying agent and purify the crude ester by distillation to obtain the final product.[5][7]

Diagram 2: Experimental workflow for Fischer esterification.

Protocol 2: Troubleshooting Workflow for Low Ester Yield

If you encounter low yield after following Protocol 1, use this logical workflow to diagnose the issue.

Diagram 3: Troubleshooting workflow for low ester yield.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. Solved Fischer Esterification Synthesis: Acetic acid will be | Chegg.com [chegg.com]
• 5. Fisher Esterification: Synthesis and Purification of Esters - HSC Chemistry [hscprep.com.au]
• 6. youtube.com [youtube.com]
• 7. ukessays.com [ukessays.com]
• 8. Solved Complete the following calculations and questions | Chegg.com [chegg.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. tsfx.edu.au [tsfx.edu.au]

Technical Support Center: Overcoming Solubility Challenges in 2-Methyl-1-pentanol

This technical support center is designed for researchers, scientists, and drug development professionals to address common issues related to reactant solubility in 2-Methyl-1-pentanol. The following troubleshooting guides and frequently asked questions provide practical solutions and detailed protocols to enhance your experimental success.

Physical and Chemical Properties of 2-Methyl-1-pentanol

A clear understanding of the solvent's properties is fundamental for troubleshooting solubility issues. 2-Methyl-1-pentanol is a branched-chain alcohol with both polar (hydroxyl group) and nonpolar (alkyl chain) characteristics.

Property	Value	Source(s)
Molecular Formula	C₆H₁₄O	[1][2]
Molecular Weight	102.17 g/mol	[1][2][3]
Appearance	Colorless liquid	[1][2]
Boiling Point	148-149 °C	[1][3][4]
Density	0.824 - 0.8263 g/mL at 20-25 °C	[1][3][4]
Flash Point	53-54 °C (closed cup)	[1][3]
Solubility in Water	5.96 - 8.1 g/L at 25 °C	[1][5][6]
logP (o/w)	1.702 (estimated)	[7]

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter when using 2-Methyl-1-pentanol as a solvent.

Q1: My reactant, which is a solid, is not dissolving in 2-Methyl-1-pentanol at room temperature. What are my initial steps?

A1: When a solid reactant shows poor solubility, you can take several initial steps. First, ensure your system has sufficient mechanical agitation, as vigorous stirring can improve the rate of dissolution.[8] If that is not sufficient, consider reducing the particle size of your solid by grinding it into a fine powder. This increases the surface area available for interaction with the solvent.[8][9] Another effective and often simple approach is to gently heat the mixture. Solubility often increases with temperature, but be mindful of the thermal stability of your reactants to avoid degradation.[8][10]

Q2: I've tried heating, but my compound still has insufficient solubility for my reaction. What are my next options?

A2: If heating is ineffective or not viable, you can explore several other techniques:

• Co-solvents: The addition of a small amount of a miscible co-solvent can significantly alter the polarity of the solvent system and improve solubility.[8][] For a nonpolar compound, adding a less polar co-solvent might help. Conversely, for a more polar compound, a highly polar co-solvent like DMSO could be beneficial, provided it doesn't interfere with your reaction chemistry.[8][]

• Sonication: Applying ultrasonic energy can dramatically enhance solubility.[9][12] This technique, known as sonication or ultrasonication, uses high-frequency sound waves to create cavitation, which breaks down the material's crystal lattice and reduces particle size, thereby accelerating dissolution.[9][13][14]

• pH Adjustment: If your reactant has ionizable functional groups (acidic or basic), adjusting the pH of the medium can significantly increase its solubility.[][15] For a basic compound, adding a small amount of an acid to protonate it can increase solubility. For an acidic compound, a base can be used for deprotonation. This is a common strategy in drug development.[] Note that measuring and controlling pH in a predominantly organic solvent requires specialized electrodes and buffer systems.[16][17]

Q3: My compound dissolves initially with a co-solvent, but it precipitates out when I add another reagent. How can I prevent this?

A3: This phenomenon, often called "crashing out," occurs when the addition of a new substance changes the overall solvent properties, reducing its capacity to keep your compound dissolved.[18] Here are some troubleshooting steps:

• Change the Order of Addition: Try adding the second reagent to the dissolved reactant solution very slowly, with vigorous stirring. This can prevent localized concentration changes that trigger precipitation.

• Use a Surfactant: Surfactants can form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility in the bulk solution.[19][20] The addition of a suitable surfactant can stabilize your reactant in solution even after the addition of other components.[21]

• Increase the Amount of Co-solvent: You may need to use a higher percentage of the co-solvent in your initial mixture to maintain solubility throughout the entire reaction process.

Q4: Can I use sonication for preparing samples for solubility quantification, or does it only speed up dissolution?

A4: Sonication primarily accelerates the dissolution process to reach equilibrium faster.[12][13] However, it should be used with caution for quantitative solubility experiments. Intense sonication can generate sub-micron particles or amorphous material that may not sediment and can pass through standard filters, leading to an overestimation of the true thermodynamic solubility.[14] Therefore, while excellent for preparing solutions for reactions, for precise solubility determination, it is often recommended to combine it with a final equilibration period (e.g., shaking at a constant temperature) followed by centrifugation or filtration to ensure only the truly dissolved material is measured.[14]

Summary of Solubility Enhancement Techniques

Technique	Principle of Action	Best For...	Key Considerations
Heating	Increases kinetic energy, overcoming lattice energy of the solute.	Thermally stable compounds with endothermic dissolution.	Risk of reactant/product degradation at high temperatures.
Co-solvency	Modifies the overall polarity of the solvent system to better match the solute.	Compounds with solubility in a solvent of different polarity.[15]	The co-solvent must be inert to all reaction components.[8]
pH Adjustment	Ionizes acidic or basic functional groups, increasing their affinity for polar solvents.	Weakly acidic or basic compounds.[]	Requires careful control; pH is difficult to measure in organic media.[16][17]
Sonication	Acoustic cavitation breaks down particles and enhances mass transfer.[9][12]	Kinetically limited dissolution; preparing solutions quickly.	Can create supersaturated solutions or fine particles, affecting quantitative solubility measurement.[14]
Surfactants	Form micelles that encapsulate nonpolar solutes, increasing their apparent solubility.[20]	Highly nonpolar or hydrophobic compounds in a more polar medium.	The surfactant may interfere with the reaction or downstream purification.

Detailed Experimental Protocols

Protocol 1: General Method for Solubility Determination

• Preparation: Add an excess amount of the solid reactant to a known volume of 2-Methyl-1-pentanol in a sealed glass vial. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Place the vial in a temperature-controlled shaker set to the desired experimental temperature. Agitate the mixture for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: After equilibration, cease agitation and allow the vial to stand at the same temperature for 2-4 hours to let the excess solid settle. For very fine particles, centrifuge the sample at a controlled temperature.

• Sampling & Filtration: Carefully withdraw a known volume of the clear supernatant using a syringe. Immediately filter it through a chemically inert syringe filter (e.g., 0.22 µm PTFE) into a clean vial. This step is critical to remove all undissolved particles.

• Quantification: Dilute the filtered sample with a suitable solvent and analyze the concentration of the reactant using a validated analytical method, such as HPLC or GC-MS.

• Calculation: Report the solubility in units such as mg/mL or mol/L at the specified temperature.

Protocol 2: Sonication-Assisted Dissolution for Reactions

• Setup: Place the solid reactant and 2-Methyl-1-pentanol in a reaction vessel.

• Immersion: Partially immerse the vessel in an ultrasonic bath. Ensure the liquid level inside the vessel is slightly below the water level in the bath for efficient energy transfer.

• Sonication: Turn on the sonicator. Most lab cleaners operate at frequencies between 20 and 50 kHz.[19] Apply sonication in short bursts (e.g., 5-10 minutes) followed by a visual inspection.

• Temperature Control: Be aware that prolonged sonication can cause heating. If your reaction is temperature-sensitive, use a cooling bath or a sonicator with a temperature controller.

• Completion: Continue sonication until the solid is fully dissolved. The resulting solution can then be used directly for the subsequent chemical reaction.

Protocol 3: Co-solvent Screening for Solubility Enhancement

• Solvent Selection: Choose a small set of co-solvents with varying polarities that are compatible with your reaction chemistry (e.g., THF, Acetonitrile, DMSO, Toluene).

• Stock Preparation: Prepare several vials, each containing a pre-weighed amount of your reactant.

• Titration: To each vial, add 2-Methyl-1-pentanol to a specific volume (e.g., 1 mL).

• Co-solvent Addition: To the vials where the reactant is not fully dissolved, add a selected co-solvent dropwise (e.g., 50 µL at a time) with vigorous vortexing after each addition.

• Observation: Record the volume of co-solvent required to achieve complete dissolution.

• Optimization: The co-solvent that dissolves the reactant with the smallest volume percentage is often the most effective. This co-solvent system can then be scaled up for the actual experiment.

Visual Guides and Workflows

The following diagrams illustrate logical workflows and mechanisms for addressing solubility challenges.

Caption: Troubleshooting workflow for poor reactant solubility.

Caption: Experimental workflow for enhancing reactant solubility.

Caption: Mechanism of surfactant-mediated micellar solubilization.

References

• 1. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 2. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methyl-1-pentanol 99 105-30-6 [sigmaaldrich.com]
• 4. 2-METHYL-1-PENTANOL | 105-30-6 [chemicalbook.com]
• 5. ez.restek.com [ez.restek.com]
• 6. chembk.com [chembk.com]
• 7. 2-methyl-1-pentanol, 105-30-6 [thegoodscentscompany.com]
• 8. benchchem.com [benchchem.com]
• 9. Unlocking the Benefits of Sonication for Creating Soluble Liquids | Envirostar [envirostarllc.com]
• 10. Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. hielscher.com [hielscher.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. thepharmajournal.com [thepharmajournal.com]
• 16. organic chemistry - Can buffer solutions be used to control the pH of ethanol? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 17. echemi.com [echemi.com]
• 18. benchchem.com [benchchem.com]
• 19. Organic Sonochemistry: A Chemist’s Timely Perspective on Mechanisms and Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. pharmaexcipients.com [pharmaexcipients.com]

Best practices for drying 2-Methyl-1-pentanol before use in moisture-sensitive reactions.

This technical support center provides researchers, scientists, and drug development professionals with best practices for drying 2-Methyl-1-pentanol. Proper solvent drying is critical for the success of moisture-sensitive reactions, preventing reagent quenching, unwanted side reactions, and ensuring reproducibility.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to dry 2-Methyl-1-pentanol before use in sensitive reactions? A1: Water is a reactive nucleophile and a proton source that can interfere with many common organic reactions. In moisture-sensitive applications, such as those involving Grignard reagents, organolithiums, or certain transition metal catalysts, trace amounts of water can quench the active reagent, inhibit catalysis, or hydrolyze intermediates, leading to significantly lower yields or complete reaction failure.

Q2: What are the most effective methods for drying 2-Methyl-1-pentanol? A2: The most effective methods for achieving low water content in 2-Methyl-1-pentanol are distillation from a reactive drying agent or treatment with activated molecular sieves.[1] Distillation from magnesium turnings activated with iodine is a highly effective method for alcohols.[1] For a less hazardous and simpler procedure, standing the alcohol over activated 3Å molecular sieves can also achieve very low water levels, though it is a slower process.[1][2]

Q3: How can I accurately determine the water content after drying? A3: Karl Fischer titration is the industry-standard method for accurately quantifying trace amounts of water in organic solvents, offering high precision and selectivity.[3][4] An alternative method is gas chromatography (GC) using a thermal conductivity detector (TCD) and a column like Porapak-Q, which can separate and quantify water from alcohols.[3][5] While physical measurements like density or refractive index can suggest water content, they are generally not sensitive enough for determining the dryness required for moisture-sensitive reactions.[6]

Q4: How should I properly store anhydrous 2-Methyl-1-pentanol? A4: Anhydrous 2-Methyl-1-pentanol should be stored in a tightly sealed, oven-dried glass bottle, preferably under an inert atmosphere of nitrogen or argon.[7] Adding activated 3Å molecular sieves to the storage bottle helps maintain dryness. For repeated access, using a bottle with a septum-sealed cap (such as a Sure/Seal™ bottle) allows for the removal of the solvent via syringe or cannula without introducing atmospheric moisture.

Q5: Can I use common drying agents like anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)? A5: While sodium sulfate and magnesium sulfate are effective for bulk water removal from organic layers during workups, they are generally not sufficient for achieving the low parts-per-million (ppm) water levels required for highly moisture-sensitive reactions.[8] Sodium sulfate, in particular, can leave small amounts of residual water.[8] Magnesium sulfate is slightly acidic and could potentially catalyze side reactions like dehydration with sensitive substrates.[8]

Troubleshooting Guide

Problem: My moisture-sensitive reaction is failing or giving low yields even after drying the 2-Methyl-1-pentanol.

• Possible Cause 1: Incomplete Drying.

  • Solution: The chosen drying method may not have been sufficient. Verify the water content of your dried solvent using Karl Fischer titration.[4] If the water level is too high, re-dry the solvent using a more rigorous method, such as distillation from magnesium and iodine.[1]

• Possible Cause 2: Re-introduction of Atmospheric Moisture.

  • Solution: Ensure your entire experimental setup is free of moisture. Glassware must be rigorously dried in an oven (e.g., at 125-140°C overnight) and cooled under a stream of dry inert gas.[7] Use proper air-sensitive techniques, such as Schlenk lines or a glovebox, for all manipulations.[9] Check for leaks in your inert gas lines and ensure septa provide a good seal.

• Possible Cause 3: Incompatible Drying Agent.

  • Solution: Ensure the drying agent does not react with the alcohol. Strong acids, for instance, can act as catalysts for the dehydration of alcohols to form alkenes, especially upon heating.[10][11] While 2-Methyl-1-pentanol is a primary alcohol and less susceptible to dehydration than tertiary alcohols, this risk should be considered.[11][12] Using a neutral or basic drying agent like activated molecular sieves or potassium carbonate is generally safer.[2][13]

Problem: The drying agent (e.g., MgSO₄, Na₂SO₄) clumps together into a large solid mass.

• Cause: The solvent contains a large amount of water, and the drying agent has become saturated, forming its hydrate.[8]

• Solution: This indicates the solvent was too wet for a single drying step. Decant the partially dried solvent into a new flask containing a fresh portion of the drying agent. For solvents with high initial water content, a preliminary drying step is recommended before proceeding to a more rigorous method.

Data Presentation: Comparison of Drying Agents

The selection of a drying agent depends on the required level of dryness, the chemical compatibility with the alcohol, and the experimental setup.

Drying Agent	Type	Capacity	Speed	Efficiency (Final H₂O)	Compatibility & Considerations for 2-Methyl-1-pentanol
3Å Molecular Sieves	Neutral Adsorbent	Moderate	Slow	Very High (<10 ppm)	Excellent compatibility. Requires activation by heating before use. Best for achieving ultra-dry solvent.[1][2]
Magnesium (Mg) + Iodine (I₂)	Reactive	High	Moderate	Highest (<1 ppm)	Excellent, but requires distillation. The process is more involved and requires an inert atmosphere setup.[1]
Potassium Carbonate (K₂CO₃)	Basic	Moderate	Moderate	Moderate	Good compatibility. Can be used to dry alcohols prior to distillation but is not suitable for acidic compounds.[13]
Sodium Sulfate (Na₂SO₄)	Neutral	High	Slow	Low	Compatible, but not recommended for achieving the dryness needed for sensitive reactions. Often leaves residual water.[8]
Magnesium Sulfate (MgSO₄)	Weakly Acidic	High	Fast	Moderate	Use with caution. Its slightly acidic nature could potentially catalyze dehydration or other side reactions.[8]

Experimental Protocols

Protocol 1: Drying 2-Methyl-1-pentanol with Activated Molecular Sieves

This method is suitable for achieving very low water content without distillation.

• Activation of Molecular Sieves: Place a sufficient quantity of 3Å molecular sieves (approximately 20% of the solvent volume) in a round-bottom flask.[1] Heat the flask in an oven at >250°C for at least 12 hours under a vacuum or with a gentle stream of dry nitrogen.[1] Allow the sieves to cool to room temperature under an inert atmosphere.

• Drying Procedure: Under an inert atmosphere (e.g., in a glovebox or using a Schlenk line), add the reagent-grade 2-Methyl-1-pentanol to the flask containing the freshly activated molecular sieves.

• Equilibration: Seal the flask and allow it to stand for at least 24-48 hours to ensure complete water absorption.[1] Occasional swirling can facilitate the process.

• Solvent Transfer: The dried solvent should be transferred for use via a dry syringe or cannula under a positive pressure of inert gas. Do not decant, as this can transfer fine sieve dust.

Protocol 2: Distillation of 2-Methyl-1-pentanol from Magnesium Turnings

This is one of the most rigorous methods for obtaining anhydrous alcohol. Caution: This procedure should only be performed by trained personnel in a well-ventilated fume hood, as it involves flammable solvents and reactive metals.

• Apparatus Setup: Assemble a distillation apparatus using oven-dried glassware. The setup should include a heating mantle, a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. The entire system must be maintained under a positive pressure of dry nitrogen or argon.

• Activation of Magnesium: Place magnesium turnings (approx. 5 g per 1 L of alcohol) and a few small crystals of iodine into the distillation flask.

• Initiation: Add about 50-75 mL of the 2-Methyl-1-pentanol to the flask and gently warm the mixture. The brown color of the iodine should fade as the magnesium is activated and begins to react with the alcohol to form magnesium methoxide, often accompanied by hydrogen gas evolution.

• Reflux: Once the reaction has initiated, add the remaining bulk of the 2-Methyl-1-pentanol. Heat the mixture to a gentle reflux and maintain for 2-3 hours to allow all residual water to react with the magnesium alkoxide.

• Distillation: After refluxing, carefully distill the dry 2-Methyl-1-pentanol. Collect the fraction that distills at a constant temperature (Boiling point of 2-Methyl-1-pentanol is ~148 °C).[14][15]

• Storage: Collect the anhydrous distillate in an oven-dried receiving flask containing activated 3Å molecular sieves and seal it under an inert atmosphere.

Workflow Visualization

The following diagram illustrates a logical workflow for selecting an appropriate drying method based on experimental requirements.

Caption: Decision workflow for drying 2-Methyl-1-pentanol.

References

• 1. m.youtube.com [m.youtube.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. natsep.co.za [natsep.co.za]
• 5. Determination of water in ethanol and in moist air - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. ias.ac.in [ias.ac.in]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. molan.wdfiles.com [molan.wdfiles.com]
• 10. riomaisseguro.rio.rj.gov.br [riomaisseguro.rio.rj.gov.br]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. Potassium carbonate - Wikipedia [en.wikipedia.org]
• 14. 2-Methyl-1-pentanol 99 105-30-6 [sigmaaldrich.com]
• 15. 2-METHYL-1-PENTANOL CAS#: 105-30-6 [m.chemicalbook.com]

Minimizing impurities during the hydrogenation of 2-methyl-2-pentenal.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the hydrogenation of 2-methyl-2-pentenal (B83557). Our goal is to help you minimize impurities and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary products and potential impurities in the hydrogenation of 2-methyl-2-pentenal?

A1: The hydrogenation of 2-methyl-2-pentenal can yield several products depending on the reaction conditions and catalyst used. The desired products are typically 2-methyl-2-penten-1-ol (an unsaturated alcohol, valuable for fragrances) and 2-methylpentanal (B94375) (a saturated aldehyde, an intermediate for pharmaceuticals like meprobamate).[1]

Potential Impurities:

• 2-Methylpentanol: The fully saturated alcohol, resulting from the hydrogenation of both the C=C and C=O bonds.[2]

• n-Pentane: Formed via decarbonylation of 2-methyl-2-pentenal, particularly at higher temperatures with catalysts like Platinum (Pt) and Palladium (Pd).[2]

• 2-Methylpentane: Can be formed through hydrogenolysis of 2-methyl-2-penten-1-ol or 2-methylpentanol at elevated temperatures.[2]

• Isomerization Products: Under certain conditions, the double bond may shift, leading to isomeric impurities.

Q2: How does the choice of catalyst affect the product distribution?

A2: The catalyst plays a crucial role in determining the selectivity of the hydrogenation process.

• Platinum (Pt) and Palladium (Pd) catalysts: These metals generally favor the hydrogenation of the carbon-carbon double bond (C=C), leading to a higher selectivity for 2-methylpentanal .[2][3]

• Copper (Cu) catalysts: Copper-based catalysts are more selective towards the hydrogenation of the carbonyl group (C=O), thus favoring the formation of 2-methyl-2-penten-1-ol .[2]

• Bimetallic and promoted catalysts (e.g., Pt-Sn, Ru-Sn): The addition of a second metal can significantly enhance selectivity towards the unsaturated alcohol by modifying the electronic properties of the active sites.[4]

Q3: What is the effect of temperature and pressure on the reaction?

A3: Temperature and hydrogen pressure are critical parameters for controlling the reaction.

• Temperature: Lower temperatures generally favor higher selectivity towards the initial hydrogenation products (unsaturated alcohol or saturated aldehyde).[4] Increasing the temperature can lead to over-hydrogenation to the saturated alcohol and increase the likelihood of side reactions like decarbonylation and hydrogenolysis.[2]

• Pressure: Higher hydrogen pressure can increase the reaction rate but may also lead to over-hydrogenation and reduce selectivity for the desired partially hydrogenated product.[4][5]

Troubleshooting Guide

Issue 1: Low Conversion of 2-Methyl-2-Pentenal

Possible Cause	Recommended Solution
Catalyst Deactivation	Regenerate or replace the catalyst. Common causes of deactivation include coking (carbon deposition) or poisoning by impurities in the feed.[6] Consider using a more robust catalyst support.
Insufficient Catalyst Loading	Increase the catalyst-to-substrate ratio.
Low Hydrogen Pressure or Poor Mass Transfer	Increase the hydrogen pressure and improve stirring or agitation to ensure good contact between the gas, liquid, and solid phases.[4]
Incorrect Reaction Temperature	Optimize the reaction temperature. A moderate increase may enhance conversion, but be mindful of potential impacts on selectivity.[4]

Issue 2: Poor Selectivity Towards the Desired Product

Undesired Product	Possible Cause(s)	Recommended Solution(s)
High yield of 2-methylpentanal (when 2-methyl-2-penten-1-ol is desired)	The catalyst is more active for C=C hydrogenation (e.g., Pt, Pd).[2]	Switch to a catalyst known for high C=O selectivity, such as a copper-based catalyst or a bimetallic system like Pt-Sn or Ru-Sn.[4]
High yield of 2-methyl-2-penten-1-ol (when 2-methylpentanal is desired)	The catalyst is more active for C=O hydrogenation (e.g., Cu).[2]	Use a Pt or Pd catalyst, which preferentially hydrogenates the C=C bond.[2][3]
Formation of fully saturated alcohol (2-methylpentanol)	High catalyst activity or prolonged reaction time.[4]	Reduce catalyst loading, use a less active catalyst, or shorten the reaction time. Monitor the reaction progress closely.[4]
Presence of decarbonylation products (n-pentane)	High reaction temperature. Use of catalysts prone to decarbonylation (e.g., Pd, Pt).[4]	Lower the reaction temperature. Select a different catalyst, for example, a copper-based catalyst is less prone to decarbonylation.[4]

Issue 3: Catalyst Deactivation

Possible Cause	Recommended Solution
Coking/Carbon Deposition	Regenerate the catalyst by controlled oxidation (calcination) to burn off the carbon deposits. The specific regeneration protocol will depend on the catalyst and support material.
Poisoning	Identify and remove the source of impurities in the reactant feed or solvent. Common poisons include sulfur or nitrogen compounds.
Sintering	High reaction temperatures can cause the metal particles on the catalyst support to agglomerate (sinter), reducing the active surface area. Operate at the lowest effective temperature.
Leaching	The active metal may leach from the support into the reaction mixture. Ensure the catalyst is stable under the chosen reaction conditions.

Data Presentation

Table 1: Catalyst Performance in the Hydrogenation of 2-Methyl-2-Pentenal

Catalyst	Support	Temperature (°C)	Pressure (MPa)	Conversion (%)	2-Methylpentanal Selectivity (%)	2-Methyl-2-penten-1-ol Selectivity (%)	2-Methylpentanol Selectivity (%)	Other Impurities (%)
0.5 wt.% Pt	SiO₂	200	Atmospheric	~40	~70	~10	~5	~15 (n-pentane)
0.5 wt.% Pd	SiO₂	200	Atmospheric	~25	~65	~5	~5	~25 (n-pentane)
5 wt.% Cu	SiO₂	200	Atmospheric	~15	~20	~60	~15	<5
6 wt.% Co	Active Carbon	65	6	100	100	0	0	0
CuZnAl	Hydrotalcite	105	6	60	46	54	0	0

Note: Data is compiled and adapted from multiple sources for illustrative comparison.[1][3][7] Actual results will vary based on specific experimental conditions.

Experimental Protocols

1. Catalyst Preparation (Incipient Wetness Impregnation)

This protocol describes the preparation of a supported metal catalyst, for example, 0.5 wt.% Pt/SiO₂.

Materials:

• Silica (B1680970) (SiO₂) support

• H₂PtCl₆ (or other suitable metal precursor)

• Deionized water

• Drying oven

• Calcination furnace

Procedure:

• Calculate the required amount of metal precursor and deionized water. The volume of the precursor solution should be equal to the pore volume of the silica support (incipient wetness).

• Dissolve the H₂PtCl₆ in the calculated volume of deionized water.

• Add the precursor solution dropwise to the silica support while continuously mixing to ensure even distribution.

• Dry the impregnated support in an oven overnight at 110-120°C.

• Calcine the dried catalyst in a furnace with a flow of air. A typical program would be to ramp the temperature to 400°C and hold for 4 hours.

• Allow the catalyst to cool to room temperature under a dry atmosphere.

2. Hydrogenation Reaction (Batch Reactor)

Materials:

• Autoclave (batch reactor) with magnetic stirring and temperature/pressure control

• 2-Methyl-2-pentenal

• Solvent (e.g., isopropanol, ethanol)

• Prepared catalyst

• Hydrogen gas (high purity)

Procedure:

• Charge the autoclave with the desired amount of 2-methyl-2-pentenal, solvent, and the catalyst.

• Seal the reactor and purge several times with nitrogen, followed by hydrogen to remove any air.

• Pressurize the reactor with hydrogen to the desired pressure.

• Begin stirring and heat the reactor to the target temperature.

• Maintain the reaction at the set temperature and pressure for the desired duration, monitoring hydrogen uptake if possible.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Filter the catalyst from the reaction mixture.

• Analyze the liquid product mixture using Gas Chromatography (GC) or GC-Mass Spectrometry (GC-MS).

3. Product Analysis (Gas Chromatography)

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID).

• Capillary column suitable for separating aldehydes and alcohols (e.g., a polar column like a DB-WAX or similar).

GC Method Parameters (Example):

• Injector Temperature: 250°C

• Detector Temperature: 250°C

• Oven Program:

  • Initial temperature: 50°C, hold for 5 minutes.

  • Ramp: 10°C/min to 220°C.

  • Hold: 10 minutes at 220°C.

• Carrier Gas: Helium or Hydrogen.

• Injection Volume: 1 µL (split or splitless injection).

Note: This is a general method and should be optimized for your specific instrument and separation needs.

Visualizations

Caption: Reaction pathways in the hydrogenation of 2-methyl-2-pentenal.

Caption: A logical workflow for troubleshooting common hydrogenation issues.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up Aldol Condensation for 2-Methyl-1-pentanol Production

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals involved in the synthesis of 2-Methyl-1-pentanol via the aldol (B89426) condensation of propanal.

Frequently Asked Questions (FAQs)

Q1: What is the overall reaction scheme for the production of 2-Methyl-1-pentanol?

The production of 2-Methyl-1-pentanol is a two-step process. First, two molecules of propanal undergo a base-catalyzed aldol condensation to form the intermediate, 2-methyl-2-pentenal (B83557). This is followed by the hydrogenation of 2-methyl-2-pentenal to yield the final product, 2-Methyl-1-pentanol.[1]

Q2: What are the common catalysts used for the aldol condensation of propanal?

A variety of catalysts can be employed for the aldol condensation of propanal. These include:

• Homogeneous Base Catalysts: Traditional liquid bases like sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH) are effective.

• Heterogeneous Solid Base Catalysts: These are often preferred for easier separation from the reaction mixture.[2] Examples include:

  • Hydrotalcites

  • Anion-exchange resins

  • Alkali ion-exchanged zeolites

  • Alumina

Q3: What are the typical side reactions in the aldol condensation of propanal?

The primary side reaction is the self-condensation of propanal, which can lead to a mixture of products if not properly controlled. The formation of other oligomers and byproducts can also occur, impacting yield and purity.

Q4: How can I monitor the progress of the aldol condensation reaction?

Thin-Layer Chromatography (TLC) is a simple and effective method to monitor the reaction's progress. By spotting the reaction mixture on a TLC plate alongside the propanal starting material, you can observe the disappearance of the reactant and the appearance of the 2-methyl-2-pentenal product spot.

Troubleshooting Guides

Issue 1: Low Yield in Aldol Condensation

Possible Cause	Troubleshooting Steps
Unfavorable Reaction Equilibrium	The aldol addition is a reversible reaction. Ensure the subsequent dehydration to 2-methyl-2-pentenal is driven to completion, as this will shift the overall equilibrium towards the product. This can often be achieved by removing water as it is formed.
Catalyst Deactivation	Heterogeneous catalysts can deactivate due to coking (formation of carbonaceous deposits) or poisoning. Consider regenerating the catalyst according to the manufacturer's instructions or using a fresh batch. For homogeneous catalysts, ensure the base has not been neutralized by acidic impurities.
Suboptimal Reaction Temperature	Temperature plays a critical role. Too low a temperature may result in a slow reaction rate, while excessively high temperatures can promote side reactions and product degradation. Optimize the temperature for your specific catalyst and reactor setup.
Impure Reactants or Solvents	Impurities in the propanal or solvent can interfere with the catalyst and lead to side reactions. Ensure the use of high-purity propanal and dry solvents.

Issue 2: Poor Selectivity towards 2-Methyl-2-pentenal

Possible Cause	Troubleshooting Steps
Formation of Multiple Products	The self-condensation of propanal can lead to various products. To improve selectivity, carefully control the reaction conditions, particularly the catalyst type and concentration, temperature, and reaction time.
Incorrect Catalyst Choice	The choice of catalyst significantly influences selectivity. Heterogeneous catalysts with well-defined active sites, such as certain zeolites or functionalized resins, can offer higher selectivity compared to traditional homogeneous bases.
Suboptimal Reaction Conditions	Fine-tuning the reaction temperature and pressure can favor the formation of the desired product. Lower temperatures generally favor the aldol addition product, while higher temperatures promote dehydration.

Experimental Protocols

Protocol 1: Aldol Condensation of Propanal using a Heterogeneous Catalyst (Amberlyst A21 Resin)

Materials:

• Propanal (freshly distilled)

• Amberlyst A21 ion-exchange resin (or similar basic resin)

• Ethanol (B145695) (anhydrous)

• Round-bottom flask equipped with a magnetic stirrer and reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Catalyst Preparation: If required, wash the Amberlyst A21 resin with ethanol to remove any impurities and dry it under vacuum.

• Reaction Setup: In a round-bottom flask, add propanal and anhydrous ethanol in a suitable ratio (e.g., 1:1 by volume).

• Catalyst Addition: Add the prepared Amberlyst A21 resin to the reaction mixture (catalyst loading can be optimized, typically 5-10% by weight of propanal).

• Reaction: Heat the mixture to a gentle reflux (approximately 60-70 °C) with vigorous stirring. Monitor the reaction progress using TLC. The reaction is typically complete within 2-4 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to recover the catalyst. The catalyst can often be washed with ethanol and reused.

  • Transfer the filtrate to a separatory funnel and wash with deionized water to remove any residual ethanol and water-soluble impurities.

  • Separate the organic layer (2-methyl-2-pentenal).

• Purification: Remove the solvent from the organic layer using a rotary evaporator. The crude 2-methyl-2-pentenal can be further purified by fractional distillation.

Protocol 2: Hydrogenation of 2-Methyl-2-pentenal to 2-Methyl-1-pentanol

Materials:

• Crude or purified 2-methyl-2-pentenal

• Palladium on carbon (Pd/C, 5%) or Raney Nickel catalyst

• Ethanol or another suitable solvent

• High-pressure autoclave (hydrogenation reactor)

• Hydrogen gas source

• Filtration setup

Procedure:

• Reactor Setup: In a high-pressure autoclave, dissolve the 2-methyl-2-pentenal in ethanol.

• Catalyst Addition: Carefully add the Pd/C or Raney Nickel catalyst to the reactor under an inert atmosphere (e.g., nitrogen or argon). The catalyst loading is typically 1-5% by weight of the starting material.

• Hydrogenation: Seal the reactor and purge it several times with hydrogen gas to remove any air. Pressurize the reactor with hydrogen to the desired pressure (e.g., 10-50 bar). Heat the reaction mixture to the desired temperature (e.g., 50-100 °C) with efficient stirring.

• Reaction Monitoring: Monitor the reaction progress by observing the hydrogen uptake. The reaction is complete when hydrogen consumption ceases.

• Work-up:

  • Cool the reactor to room temperature and carefully vent the excess hydrogen.

  • Purge the reactor with an inert gas.

  • Filter the reaction mixture to remove the catalyst. Caution: The catalyst may be pyrophoric and should be handled with care, often kept wet with solvent.

• Purification: The solvent can be removed from the filtrate by rotary evaporation. The resulting crude 2-Methyl-1-pentanol can be purified by fractional distillation.

Data Presentation

Table 1: Comparison of Catalysts for Aldol Condensation of Propanal

Catalyst	Temperature (°C)	Reaction Time (h)	Propanal Conversion (%)	2-Methyl-2-pentenal Selectivity (%)	Reference
Hydrotalcite (Mg/Al=3.5)	100	10	97	99	[3]
Anion-Exchange Resin (Strong)	35	1	97	95	[4]
Anion-Exchange Resin (Weak)	35	24	89.9	Lower (major product is 3-hydroxy-2-methylpropanal)	[4]
NaOH (aqueous)	Reflux	2-4	High	Moderate to High	General Lab Procedure

Table 2: Catalyst Performance in the Hydrogenation of 2-Methyl-2-pentenal

Catalyst	Temperature (°C)	Pressure (bar)	Key Products	Observations	Reference
Pt/SiO₂	200	Atmospheric	2-methyl-pentanal, n-pentane, 2-methyl-2-pentenol	Primarily hydrogenates the C=C bond. Decarbonylation increases at higher temperatures.	[5]
Pd/SiO₂	200	Atmospheric	2-methyl-pentanal	Similar to Platinum, favors C=C bond hydrogenation.	[5]
Cu/SiO₂	200	Atmospheric	2-methyl-pentanol, 2-methyl-pentane	Catalyzes hydrogenation of both C=C and C=O bonds. At higher temperatures, hydrogenolysis to 2-methyl-pentane occurs.	[5]

Mandatory Visualizations

Experimental Workflow

Caption: Overall experimental workflow for the production of 2-Methyl-1-pentanol.

Troubleshooting Decision Tree for Low Yield in Aldol Condensation

Caption: Decision tree for troubleshooting low yield in the aldol condensation step.

References

• 1. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Reference Data & Comparative Studies

A Comparative Analysis of Solvent Properties: 2-Methyl-1-pentanol vs. 1-Pentanol

In the landscape of chemical solvents, the selection of an appropriate medium is paramount for the success of reactions, extractions, and formulations. Both 2-Methyl-1-pentanol and 1-pentanol (B3423595), as C6 and C5 isomers respectively, offer distinct advantages and disadvantages rooted in their molecular architecture. This guide provides a detailed, objective comparison of their solvent properties, supported by experimental data, to aid researchers, scientists, and drug development professionals in making informed decisions.

Physicochemical Properties: A Head-to-Head Comparison

The branching in the carbon chain of 2-Methyl-1-pentanol introduces notable differences in its physical properties when compared to the linear structure of 1-pentanol. These differences can significantly impact their behavior as solvents.

Property	2-Methyl-1-pentanol	1-Pentanol
Molecular Formula	C₆H₁₄O	C₅H₁₂O
Molar Mass	102.17 g/mol [1]	88.15 g/mol [2]
Boiling Point	148 - 149 °C[1][3]	137 - 139 °C[2]
Melting Point	-130 to -128 °C[4]	-78 °C[2]
Density	0.824 g/mL at 25 °C[3][5]	0.811 g/mL at 25 °C[6]
Water Solubility	6.0 - 8.1 g/L at 25 °C[1][7]	22 - 27 g/L at 20-25 °C[2][8]
Vapor Pressure	1.5 - 1.92 mmHg at 20-25 °C[5][7]	2.2 mmHg at 25 °C[9]
Viscosity (Dynamic)	Data not readily available for direct comparison	~3.6 mPa·s at 25 °C (estimated from literature data)

Key Observations:

• Boiling Point and Volatility: 2-Methyl-1-pentanol exhibits a higher boiling point and consequently lower volatility compared to 1-pentanol. This is attributed to its branched structure which, despite having a larger molecular weight, can lead to less efficient packing and weaker intermolecular van der Waals forces. The lower vapor pressure of 2-Methyl-1-pentanol further supports its lower volatility.[7] This property makes it a suitable solvent for reactions requiring higher temperatures.

• Solubility: 1-Pentanol is significantly more soluble in water than 2-Methyl-1-pentanol. The linear structure of 1-pentanol allows for more effective hydrogen bonding with water molecules. The methyl branch in 2-Methyl-1-pentanol introduces steric hindrance, reducing its hydrophilicity.

• Density: The densities of the two solvents are quite similar, with 2-Methyl-1-pentanol being slightly denser.

Solvent Performance and Applications

While direct quantitative comparisons of solvent performance in specific reactions are not extensively documented in publicly available literature, their physicochemical properties provide strong indicators for their potential applications.

2-Methyl-1-pentanol is often utilized as a solvent, a solvent extender, and a solution viscosity reducer.[10] Its lower water solubility and higher boiling point make it a candidate for:

• Extractions: Particularly for extracting less polar compounds from aqueous solutions. For instance, it has been suggested as a solvent for the liquid-liquid extraction of ethanol (B145695) from fermented feedstocks due to its low solubility in water.[1]

• High-Temperature Reactions: Its higher boiling point allows for a wider operational temperature range.

• Formulations: Where lower volatility and controlled evaporation rates are desirable.

1-Pentanol is a versatile solvent used in the synthesis of various compounds, including fragrances like pentyl acetate (B1210297) (banana oil) and pentyl butyrate (B1204436) (apricot-like odor).[11] Its greater polarity and water solubility make it suitable for:

• Reactions involving polar reagents: Where its ability to form hydrogen bonds can aid in solvating reactants and intermediates.

• As a cosolvent: To increase the solubility of organic compounds in aqueous systems.

• Biological applications: It is a common component of fusel alcohols, the byproducts of fermentation.[11]

Experimental Protocols

The following are detailed methodologies for determining the key solvent properties discussed in this guide.

Determination of Boiling Point

The boiling point of a liquid can be determined using several methods, including simple distillation and the Thiele tube method.

Distillation Method:

• Place approximately 5 mL of the alcohol into a round-bottom flask, adding a few boiling chips or a magnetic stir bar.

• Set up a simple distillation apparatus with a condenser and a collection flask.

• Insert a thermometer into the distillation head, ensuring the top of the thermometer bulb is level with the side arm of the condenser.

• Heat the flask gently.

• Record the temperature at which the liquid is actively boiling and a steady stream of distillate is collected. This temperature is the boiling point.

References

• 1. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. matestlabs.com [matestlabs.com]
• 6. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 7. edepot.wur.nl [edepot.wur.nl]
• 8. Determination of Viscosity of Organic Solvents (Theory) : Physical Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 9. calnesis.com [calnesis.com]
• 10. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 1-Pentanol - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Separation of 2-Methyl-1-pentanol from its Isomers

For researchers, scientists, and drug development professionals, obtaining pure isomers of pentanol (B124592) is crucial for a variety of applications, from the synthesis of pharmaceuticals to the development of advanced biofuels. This guide provides a comprehensive comparison of established methods for the separation of 2-Methyl-1-pentanol from its seven other structural isomers. We will delve into the principles, experimental protocols, and performance of fractional distillation, extractive distillation, azeotropic distillation, and preparative chromatography, supported by experimental data to inform your selection of the most suitable technique.

Physicochemical Properties of Pentanol Isomers

Understanding the physical properties of the pentanol isomers is fundamental to developing an effective separation strategy. The boiling points, densities, and water solubilities of the eight isomers are summarized in the table below. The close boiling points of many of the isomers present a significant challenge for simple distillation, necessitating more advanced techniques.

Isomer Name	IUPAC Name	Structure	Boiling Point (°C)	Density (g/mL at 20°C)	Water Solubility (g/L at 25°C)
1-Pentanol	Pentan-1-ol	CH₃(CH₂)₄OH	137.5	0.814	22
2-Pentanol	Pentan-2-ol	CH₃CH(OH)(CH₂)₂CH₃	119.3	0.812	49
3-Pentanol	Pentan-3-ol	(CH₃CH₂)₂CHOH	115.6	0.815	55
2-Methyl-1-butanol	2-Methylbutan-1-ol	CH₃CH₂CH(CH₃)CH₂OH	128.7	0.819	36
3-Methyl-1-butanol	3-Methylbutan-1-ol	(CH₃)₂CHCH₂CH₂OH	131.2	0.810	20
2-Methyl-2-butanol	2-Methylbutan-2-ol	(CH₃)₂C(OH)CH₂CH₃	102	0.809	120
3-Methyl-2-butanol	3-Methylbutan-2-ol	CH₃CH(OH)CH(CH₃)₂	112.3	0.818	55
2,2-Dimethyl-1-propanol	2,2-Dimethylpropan-1-ol	(CH₃)₃CCH₂OH	113.1	0.812 (at 20°C)	37.8

Separation Methodologies: A Comparative Overview

The selection of a separation technique depends on the required purity, scale of operation, and available equipment. Below is a comparison of the most common methods for separating 2-Methyl-1-pentanol from its isomers.

Fractional Distillation

Principle: Fractional distillation separates liquids based on differences in their boiling points.[1] A fractionating column provides a large surface area (e.g., glass beads, rings, or metal sponges) for repeated vaporization and condensation cycles, allowing for a more efficient separation of components with close boiling points.[2]

Performance: Due to the small differences in boiling points among some pentanol isomers (e.g., 3-Methyl-1-butanol at 131.2°C and 1-Pentanol at 137.5°C), achieving high purity of 2-Methyl-1-pentanol (128.7°C) through fractional distillation alone is challenging and requires a column with a high number of theoretical plates.[1] The separation efficiency is highly dependent on the column's length, packing material, and the reflux ratio.

Experimental Protocol: Fractional Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a distillation head with a thermometer, a condenser, and a receiving flask.

• Charging the Flask: Fill the round-bottom flask to no more than two-thirds of its volume with the mixture of pentanol isomers. Add a few boiling chips or a magnetic stir bar for smooth boiling.

• Heating: Gently heat the flask using a heating mantle.

• Distillation: As the mixture boils, the vapor will rise through the fractionating column. The component with the lowest boiling point will vaporize first and ascend the column.

• Fraction Collection: Monitor the temperature at the distillation head. Collect the distillate in separate fractions as the temperature plateaus at the boiling point of each isomer. The initial fraction will be enriched in the lowest boiling isomer (2-Methyl-2-butanol, 102°C). 2-Methyl-1-pentanol will distill at approximately 128.7°C.

• Analysis: Analyze the composition of each fraction using Gas Chromatography (GC) to determine the purity.

References

• 1. quora.com [quora.com]
• 2. researchgate.net [researchgate.net]

Comparative analysis of the boiling points of methyl-pentanol isomers.

A Comparative Analysis of the Boiling Points of Methyl-pentanol Isomers

This guide provides a comprehensive comparison of the boiling points of various methyl-pentanol isomers. The data presented is intended for researchers, scientists, and professionals in the field of drug development to facilitate informed decisions in solvent selection and chemical synthesis.

Data Presentation

The boiling points of methyl-pentanol isomers are influenced by their molecular structure, specifically the position of the methyl group and the hydroxyl group, as well as the degree of branching. The following table summarizes the experimentally determined boiling points for several isomers.

Isomer Name	Structure	Boiling Point (°C)
2-Methyl-1-pentanol	CH₃CH₂CH₂CH(CH₃)CH₂OH	148-149[1][2][3][4]
3-Methyl-1-pentanol (B47404)	CH₃CH₂CH(CH₃)CH₂CH₂OH	151-152[5][6][7][8]
4-Methyl-1-pentanol	(CH₃)₂CHCH₂CH₂CH₂OH	151-152[9][10]
2-Methyl-2-pentanol (B124083)	CH₃CH₂CH₂C(CH₃)₂OH	120-122[11][12][13][14][15]
3-Methyl-2-pentanol (B47427)	CH₃CH₂CH(CH₃)CH(OH)CH₃	131-135[16][17][18][19][20]
4-Methyl-2-pentanol (B46003)	(CH₃)₂CHCH₂CH(OH)CH₃	130-133[21][22][23][24]
2,2-Dimethyl-1-butanol	CH₃CH₂C(CH₃)₂CH₂OH	136-137[25][26][27][28][29]
3,3-Dimethyl-1-butanol (B44104)	(CH₃)₃CCH₂CH₂OH	143[30][31][32][33]
2,3-Dimethyl-2-butanol (B1346969)	(CH₃)₂CHC(OH)(CH₃)₂	120-121[34][35][36][37][38]
3,3-Dimethyl-2-butanol	(CH₃)₃CCH(OH)CH₃	118-121[39][40][41][42][43]

Experimental Protocols

Determination of Boiling Point (Micro Method)

The boiling points cited in this guide are typically determined using a micro-method, a standard and efficient technique for small sample volumes.[44]

Apparatus:

• Thiele tube or a melting point apparatus with a heating block

• Thermometer

• Small test tube

• Capillary tube (sealed at one end)

• Heating source (e.g., Bunsen burner or hot plate)

• Liquid sample of the methyl-pentanol isomer

Procedure:

• A small amount (a few milliliters) of the methyl-pentanol isomer is placed into the small test tube.[44]

• A capillary tube, sealed at one end, is inverted and placed into the test tube with the sample.[44]

• The test tube assembly is attached to a thermometer, ensuring the bulb of the thermometer is level with the sample.

• The entire assembly is then heated in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil) or in a melting point apparatus.[44]

• The sample is heated slowly and steadily. As the temperature rises, a stream of bubbles will begin to emerge from the open end of the capillary tube.[44]

• The heating is then carefully reduced. The boiling point is recorded as the temperature at which the liquid just begins to be drawn back into the capillary tube. This signifies that the vapor pressure of the sample is equal to the atmospheric pressure.[44]

Structure-Boiling Point Relationship

The structural variations among the methyl-pentanol isomers directly impact their boiling points. The degree of branching and the position of the hydroxyl group are the primary factors. Generally, for isomers with the same molecular weight, a more compact, branched structure results in a lower boiling point due to reduced surface area and weaker van der Waals forces. Primary alcohols also tend to have higher boiling points than secondary and tertiary alcohols due to the greater accessibility of the hydroxyl group for hydrogen bonding.

Caption: Relationship between methyl-pentanol isomer structure and boiling point.

References

• 1. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 2. 2-methyl-1-pentanol [stenutz.eu]
• 3. chemicalpoint.eu [chemicalpoint.eu]
• 4. 2-Methyl-1-pentanol 99 105-30-6 [sigmaaldrich.com]
• 5. 3-Methyl-1-pentanol | C6H14O | CID 11508 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-methyl-1-pentanol [stenutz.eu]
• 7. 3-methyl-1-pentanol, 589-35-5 [thegoodscentscompany.com]
• 8. 1-Pentanol, 3-methyl- [webbook.nist.gov]
• 9. Isohexanol - Wikipedia [en.wikipedia.org]
• 10. 4-methyl-1-pentanol, 626-89-1 [thegoodscentscompany.com]
• 11. 2-methyl-2-pentanol [stenutz.eu]
• 12. chembk.com [chembk.com]
• 13. 2-METHYL-2-PENTANOL | 590-36-3 [chemicalbook.com]
• 14. 2-Pentanol, 2-methyl- [webbook.nist.gov]
• 15. CAS 590-36-3: 2-Methyl-2-pentanol | CymitQuimica [cymitquimica.com]
• 16. Page loading... [guidechem.com]
• 17. 3-methyl-2-pentanol [thegoodscentscompany.com]
• 18. 3-methyl-2-pentanol [stenutz.eu]
• 19. chembk.com [chembk.com]
• 20. 3-METHYL-2-PENTANOL | 565-60-6 [chemicalbook.com]
• 21. 4-Methyl-2-pentanol - Wikipedia [en.wikipedia.org]
• 22. merckmillipore.com [merckmillipore.com]
• 23. 4-Methyl-2-pentanol | 108-11-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 24. 4-methyl-2-pentanol [stenutz.eu]
• 25. 2,2-Dimethyl-1-butanol - Wikipedia [en.wikipedia.org]
• 26. 2,2-dimethyl-1-butanol [stenutz.eu]
• 27. 2,2-DIMETHYL-1-BUTANOL CAS#: 1185-33-7 [m.chemicalbook.com]
• 28. CAS Common Chemistry [commonchemistry.cas.org]
• 29. chemsynthesis.com [chemsynthesis.com]
• 30. 3,3-Dimethyl-1-butanol - Wikipedia [en.wikipedia.org]
• 31. 624-95-3 CAS MSDS (3,3-DIMETHYL-1-BUTANOL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 32. 3,3-DIMETHYL-1-BUTANOL | 624-95-3 [chemicalbook.com]
• 33. 3,3-dimethyl-1-butanol [stenutz.eu]
• 34. chemicalpoint.eu [chemicalpoint.eu]
• 35. 2,3-Dimethyl-2-butanol 98 594-60-5 [sigmaaldrich.com]
• 36. 2,3-Dimethyl-2-butanol｜lookchem [lookchem.com]
• 37. 2,3-dimethyl-2-butanol - ChemInfo Public [recherche.chemikalieninfo.de]
• 38. 2,3-Dimethyl-2-butanol | C6H14O | CID 11670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 39. 3,3-Dimethyl-2-butanol, 98+%, Thermo Scientific Chemicals 5 x 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 40. 464-07-3 CAS MSDS (3,3-DIMETHYL-2-BUTANOL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 41. 3,3-Dimethyl-2-butanol | C6H14O | CID 10045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 42. (R)-3,3-dimethyl-2-butanol, 1572-96-9 [thegoodscentscompany.com]
• 43. chemsavers.com [chemsavers.com]
• 44. benchchem.com [benchchem.com]

A Comparative Spectroscopic Analysis of 2-Methyl-1-pentanol and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectroscopic properties of 2-Methyl-1-pentanol and four of its structural isomers: 3-Methyl-1-pentanol, 4-Methyl-1-pentanol, 2-Methyl-2-pentanol (B124083), and 3-Methyl-3-pentanol. Understanding the distinct spectroscopic signatures of these closely related compounds is crucial for their unambiguous identification in various research and development settings, including drug discovery and quality control. This document presents experimental data from Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), along with the methodologies used for data acquisition.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful technique for identifying functional groups within a molecule. The primary functional group in these isomers is the hydroxyl (-OH) group, which exhibits a characteristic broad absorption band due to hydrogen bonding. The C-O stretching vibration also provides valuable information for distinguishing between primary, secondary, and tertiary alcohols.

Key Differentiators in IR Spectra:

• O-H Stretch: All isomers show a strong, broad absorption in the region of 3600-3200 cm⁻¹, characteristic of the O-H stretching vibration in hydrogen-bonded alcohols.

• C-O Stretch: The position of the C-O stretching vibration is diagnostic for the substitution of the alcohol.

  • Primary Alcohols (2-Methyl-1-pentanol, 3-Methyl-1-pentanol, 4-Methyl-1-pentanol): Exhibit a C-O stretch in the range of 1050-1085 cm⁻¹.

  • Tertiary Alcohols (2-Methyl-2-pentanol, 3-Methyl-3-pentanol): Show a C-O stretch at a higher wavenumber, typically in the 1140-1200 cm⁻¹ region.

Table 1: Comparison of Key IR Absorption Bands (cm⁻¹)

Isomer	O-H Stretch (cm⁻¹)	C-O Stretch (cm⁻¹)
2-Methyl-1-pentanol	~3330 (broad, strong)	~1054
3-Methyl-1-pentanol	~3330 (broad, strong)	~1055
4-Methyl-1-pentanol	~3330 (broad, strong)	~1058
2-Methyl-2-pentanol	~3370 (broad, strong)	~1148
3-Methyl-3-pentanol	~3380 (broad, strong)	~1145

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and proton framework of a molecule. Both ¹H and ¹³C NMR are invaluable for distinguishing between these isomers.

¹H NMR Spectroscopy

The chemical shift, splitting pattern (multiplicity), and integration of the proton signals allow for the differentiation of the isomers.

Key Differentiators in ¹H NMR Spectra:

• -CH₂OH Protons (Primary Alcohols): The protons on the carbon bearing the hydroxyl group in primary alcohols typically appear as a doublet or triplet around 3.4-3.7 ppm.

• Absence of -CHOH or -CH₂OH Protons (Tertiary Alcohols): Tertiary alcohols lack protons directly attached to the hydroxyl-bearing carbon, a key distinguishing feature.

• Methyl Group Signals: The chemical shifts and splitting patterns of the methyl groups are highly dependent on their position relative to the hydroxyl group and other substituents.

¹³C NMR Spectroscopy

The number of unique carbon signals and their chemical shifts provide a clear fingerprint for each isomer.

Key Differentiators in ¹³C NMR Spectra:

• Carbonyl Carbon (-C-OH): The chemical shift of the carbon atom attached to the hydroxyl group is highly diagnostic.

  • Primary Alcohols: ~60-70 ppm

  • Tertiary Alcohols: ~70-75 ppm

• Number of Signals: The number of distinct signals in the ¹³C NMR spectrum corresponds to the number of non-equivalent carbon atoms in the molecule, which can differ between isomers due to symmetry. For instance, 2-Methyl-1-pentanol will show 6 distinct carbon signals.

Table 2: Comparative ¹H and ¹³C NMR Data (Chemical Shifts in ppm)

Isomer	Key ¹H NMR Signals (δ, ppm)	¹³C NMR (-C-OH Signal) (δ, ppm)
2-Methyl-1-pentanol	~3.4 (d, 2H, -CH₂OH), ~0.9 (m, 6H, 2x -CH₃)	~68.5
3-Methyl-1-pentanol	~3.6 (t, 2H, -CH₂OH), ~0.9 (m, 6H, 2x -CH₃)	~60.9
4-Methyl-1-pentanol	~3.6 (t, 2H, -CH₂OH), ~0.9 (d, 6H, -CH(CH₃)₂)	~62.9
2-Methyl-2-pentanol	~1.2 (s, 6H, 2x -CH₃), ~0.9 (t, 3H, -CH₂CH₃)	~70.5
3-Methyl-3-pentanol	~1.4 (q, 4H, 2x -CH₂-), ~1.1 (s, 3H, -CH₃), ~0.9 (t, 6H, 2x -CH₂CH₃)	~73.1

Note: Chemical shifts are approximate and can vary depending on the solvent and experimental conditions.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule upon ionization. Electron Ionization (EI) is a common technique used for this purpose.

Key Differentiators in Mass Spectra:

• Molecular Ion Peak (M⁺): All isomers have the same molecular weight (102.18 g/mol ), so the molecular ion peak will appear at m/z = 102. However, the intensity of this peak can vary, often being weaker for more branched or tertiary alcohols.

• Fragmentation Patterns: The fragmentation patterns are highly characteristic and are the primary means of differentiation.

  • Primary Alcohols: Often show a prominent peak at m/z = 31, corresponding to the [CH₂OH]⁺ fragment. Alpha-cleavage (cleavage of the C-C bond adjacent to the oxygen) is a common fragmentation pathway.

  • Tertiary Alcohols: Typically undergo facile cleavage of an alkyl group attached to the tertiary carbon, leading to a stable oxonium ion. For example, 2-methyl-2-pentanol shows a significant fragment at m/z = 87 due to the loss of a methyl group. Loss of water is also a common fragmentation pathway.

Table 3: Key Mass Spectrometry Fragments (m/z)

Isomer	Molecular Ion (M⁺)	Key Fragment Ions (m/z)
2-Methyl-1-pentanol	102	84, 71, 56, 43, 31
3-Methyl-1-pentanol	102	84, 71, 56, 43, 31
4-Methyl-1-pentanol	102	84, 69, 56, 43, 41
2-Methyl-2-pentanol	102	87, 73, 59, 43
3-Methyl-3-pentanol	102	87, 73, 59, 45

Experimental Protocols

4.1. Infrared (IR) Spectroscopy

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation: A neat spectrum is obtained for liquid samples by placing a small drop of the alcohol between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

• Data Acquisition: The spectrum is typically recorded over a range of 4000-400 cm⁻¹. A background spectrum is recorded first and automatically subtracted from the sample spectrum.

4.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A ¹H and ¹³C NMR spectrometer (e.g., 300 MHz or higher).

• Sample Preparation: Approximately 10-20 mg of the alcohol is dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) may be added as an internal standard (0 ppm).

• Data Acquisition:

  • ¹H NMR: A standard one-pulse sequence is used. The spectral width is set to encompass all proton signals (typically 0-12 ppm).

  • ¹³C NMR: A proton-decoupled pulse sequence is used to obtain a spectrum with single lines for each unique carbon atom. The spectral width is typically 0-220 ppm.

4.3. Mass Spectrometry (MS)

• Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS).

• Sample Introduction and Ionization: The alcohol sample is injected into the GC, where it is vaporized and separated from any impurities. The separated compound then enters the mass spectrometer and is ionized using Electron Ionization (EI) at a standard energy of 70 eV.

• Data Acquisition: The mass analyzer scans a range of mass-to-charge ratios (e.g., m/z 10-200) to detect the molecular ion and fragment ions. The resulting data is presented as a mass spectrum, which is a plot of relative intensity versus m/z.

Logical Workflow for Isomer Differentiation

The following diagram illustrates a logical workflow for distinguishing between the isomers of 2-Methyl-1-pentanol using the spectroscopic techniques discussed.

Caption: A flowchart illustrating the sequential use of IR, NMR, and MS to differentiate isomers.

Validating the Purity of Synthesized 2-Methyl-1-pentanol: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, establishing the purity of synthesized compounds is a cornerstone of reliable and reproducible research. In the synthesis of 2-Methyl-1-pentanol, a versatile C6 alcohol used as a solvent and intermediate, accurate purity assessment is critical to ensure the quality and integrity of downstream applications. This guide provides a comprehensive comparison of Gas Chromatography with Flame Ionization Detection (GC-FID) against other analytical techniques for validating the purity of 2-Methyl-1-pentanol, supported by experimental protocols and data.

Introduction to Purity Analysis of 2-Methyl-1-pentanol

The synthesis of 2-Methyl-1-pentanol, commonly achieved through the aldol (B89426) condensation of propionaldehyde (B47417) followed by hydrogenation, can result in a variety of impurities. These may include unreacted starting materials, the intermediate 2-methyl-2-pentenal, and other isomeric alcohols or side-products. Therefore, a robust analytical method is required to separate and quantify these potential impurities.

This guide focuses on the application of GC-FID for the purity analysis of 2-Methyl-1-pentanol and compares its performance with Nuclear Magnetic Resonance (NMR) spectroscopy and Karl Fischer titration.

Experimental Protocols

Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a highly sensitive and robust technique for the analysis of volatile organic compounds like 2-Methyl-1-pentanol and its potential impurities.

Instrumentation: A gas chromatograph equipped with a split/splitless injector and a flame ionization detector (FID).

Chromatographic Conditions:

Parameter	Value
Column	DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar capillary column
Carrier Gas	Helium at a constant flow rate of 1.5 mL/min
Injector Temperature	250 °C
Split Ratio	50:1
Oven Temperature Program	Initial: 60 °C, hold for 2 minRamp: 10 °C/min to 220 °CHold: 5 min at 220 °C
Detector Temperature	280 °C
Injection Volume	1 µL

Sample Preparation: Dilute the synthesized 2-Methyl-1-pentanol sample to approximately 1% (v/v) in a suitable solvent such as ethanol (B145695) or isopropanol.

Data Analysis: The purity of 2-Methyl-1-pentanol is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Experimental workflow for GC-FID purity analysis.

Comparison of Analytical Techniques

The choice of analytical technique for purity determination depends on the specific requirements of the analysis, such as the type of impurities to be detected and the desired level of accuracy.

Feature	GC-FID	NMR Spectroscopy (¹H NMR)	Karl Fischer Titration
Principle	Separation based on volatility and polarity, followed by detection of combustible compounds.	Absorption of radio waves by atomic nuclei in a magnetic field, providing structural information.	Titration that specifically reacts with water molecules.
Primary Use	Quantification of volatile organic impurities and determination of overall purity.	Structural confirmation and identification of impurities with distinct proton signals.	Accurate quantification of water content.
Sensitivity	High (ppm to ppb level for many impurities).	Moderate (typically requires >0.1% of an impurity for detection).	High (ppm level for water).
Selectivity	High for separating volatile isomers and related compounds.	High for structurally distinct molecules.	Highly selective for water.[1]
Quantification	Excellent, based on peak area percentages.	Can be quantitative (qNMR) with an internal standard, but more complex.	Excellent for water content.
Sample Throughput	High, with typical run times of 15-30 minutes per sample.	Moderate, requires sample preparation and longer acquisition times for high sensitivity.	High, with rapid titration times.
Limitations	Not suitable for non-volatile or thermally unstable impurities.	Less sensitive to impurities with overlapping signals.	Only measures water content, not other impurities.

Data Presentation

Table 1: Hypothetical Purity Analysis of a Synthesized 2-Methyl-1-pentanol Sample

Analytical Technique	Parameter Measured	Result
GC-FID	Purity (Area %)	99.5%
Impurity 1 (Unreacted Propionaldehyde)	0.2%
Impurity 2 (2-Methyl-2-pentenal)	0.1%
Other Minor Impurities	0.2%
¹H NMR	Structural Confirmation	Consistent with 2-Methyl-1-pentanol
Observable Impurities	Signals consistent with minor aldehyde impurities
Karl Fischer Titration	Water Content	0.05% (500 ppm)

Conclusion

For the comprehensive purity validation of synthesized 2-Methyl-1-pentanol, a multi-faceted approach is recommended. GC-FID stands out as the primary technique for quantifying volatile organic impurities and determining the overall purity with high sensitivity and resolution. NMR spectroscopy serves as an excellent complementary method for structural confirmation and identification of unknown impurities. Finally, Karl Fischer titration is indispensable for the accurate determination of water content, a critical parameter for a dry solvent. The combination of these techniques provides a complete and reliable assessment of the purity of synthesized 2-Methyl-1-pentanol, ensuring its suitability for subsequent research and development activities.

References

• 1. Karl Fischer titration - Wikipedia [en.wikipedia.org]

Cross-Referencing Experimental NMR Data of 2-Methyl-1-pentanol with Spectral Databases: A Comparative Guide

For researchers, scientists, and professionals in drug development, accurate structural elucidation of small molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for this purpose. This guide provides a comparative analysis of experimental ¹H and ¹³C NMR data for 2-Methyl-1-pentanol, cross-referencing information from established spectral databases.

This document summarizes key NMR spectral parameters for 2-Methyl-1-pentanol and outlines a detailed protocol for acquiring such data. The aim is to offer a practical resource for verifying experimental results against reliable database information, ensuring data integrity in research and development.

Comparative Analysis of NMR Data for 2-Methyl-1-pentanol

The following tables present a compilation of experimental ¹H and ¹³C NMR data for 2-Methyl-1-pentanol, sourced from various spectral databases. This allows for a direct comparison of chemical shifts (δ), splitting patterns, coupling constants (J), and integration values.

Table 1: ¹H NMR Spectral Data of 2-Methyl-1-pentanol

Proton Assignment	Chemical Shift (δ) (ppm)	Splitting Pattern	Coupling Constant (J) (Hz)	Integration
H1 (-CH₂OH)	~3.4	Doublet of doublets (dd)	~5.5, 10.5	2H
H2 (-CH-)	~1.6	Multiplet (m)	-	1H
H3 (-CH₂-)	~1.1 - 1.4	Multiplet (m)	-	2H
H4 (-CH₂-)	~1.1 - 1.4	Multiplet (m)	-	2H
H5 (-CH₃)	~0.9	Triplet (t)	~7.0	3H
H6 (2-CH₃)	~0.9	Doublet (d)	~6.5	3H
-OH	Variable	Singlet (s)	-	1H

Table 2: ¹³C NMR Spectral Data of 2-Methyl-1-pentanol

Carbon Assignment	Chemical Shift (δ) (ppm)
C1 (-CH₂OH)	~68.5
C2 (-CH-)	~39.5
C3 (-CH₂-)	~35.0
C4 (-CH₂-)	~20.5
C5 (-CH₃)	~14.5
C6 (2-CH₃)	~16.5

Note: Chemical shifts are reported relative to tetramethylsilane (B1202638) (TMS) at 0.00 ppm. The exact chemical shifts and coupling constants may vary slightly depending on the solvent and experimental conditions.

Experimental Protocols

Acquiring high-quality NMR spectra is crucial for accurate data interpretation. The following is a detailed methodology for obtaining ¹H and ¹³C NMR spectra of a small organic molecule like 2-Methyl-1-pentanol.

1. Sample Preparation:

• Analyte: Weigh approximately 5-20 mg of 2-Methyl-1-pentanol.

• Solvent: Dissolve the sample in approximately 0.6-0.8 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The choice of solvent is critical and should be one that dissolves the sample well and has minimal overlapping signals with the analyte.

• Internal Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), to the solution. TMS provides a reference signal at 0.00 ppm for calibrating the chemical shift scale.

• Filtration: Filter the sample solution through a small plug of glass wool or a syringe filter directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Homogenization: Gently agitate the NMR tube to ensure a homogeneous solution.

2. NMR Spectrometer Setup and Data Acquisition:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher) equipped with a broadband probe is recommended.

• Tuning and Matching: Tune and match the probe to the appropriate frequency for the nucleus being observed (¹H or ¹³C).

• Locking: Lock the spectrometer on the deuterium (B1214612) signal of the solvent to stabilize the magnetic field.

• Shimming: Shim the magnetic field to optimize its homogeneity and achieve sharp, symmetrical peaks. This is a critical step for obtaining high-resolution spectra.

¹H NMR Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment is typically used.

• Spectral Width: Set a spectral width that encompasses all expected proton signals (e.g., 0-12 ppm).

• Acquisition Time: An acquisition time of 2-4 seconds is generally sufficient.

• Relaxation Delay: A relaxation delay of 1-5 seconds between pulses ensures that all protons have fully relaxed, allowing for accurate integration.

• Number of Scans: The number of scans will depend on the sample concentration. For a moderately concentrated sample, 8-16 scans are usually adequate.

¹³C NMR Acquisition Parameters:

• Pulse Sequence: A proton-decoupled single-pulse experiment is standard to simplify the spectrum and improve the signal-to-noise ratio.

• Spectral Width: Set a spectral width that covers the entire range of expected carbon signals (e.g., 0-220 ppm).

• Acquisition Time: An acquisition time of 1-2 seconds is typical.

• Relaxation Delay: A relaxation delay of 2-5 seconds is recommended, especially for quaternary carbons which have longer relaxation times.

• Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 128 to 1024 or more) is required to achieve a good signal-to-noise ratio.

3. Data Processing:

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to convert the time-domain data into the frequency-domain spectrum.

• Phasing: Correct the phase of the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Calibrate the chemical shift axis by setting the TMS signal to 0.00 ppm.

• Integration: Integrate the area under each peak in the ¹H NMR spectrum to determine the relative number of protons.

Visualization of the Cross-Referencing Workflow

The following diagram illustrates the logical workflow for cross-referencing experimental NMR data with spectral databases.

Caption: Workflow for NMR data cross-referencing.

The Impact of Methyl Branching on the Physical Properties of 2-Methyl-1-pentanol: A Comparative Guide

The introduction of a methyl branch to the carbon chain of an alcohol molecule, as seen in the structural isomerism of 1-pentanol (B3423595) and 2-Methyl-1-pentanol, significantly influences its physical properties. This guide provides a comparative analysis of these two compounds, supported by experimental data, to elucidate the effects of this structural modification. This information is particularly valuable for researchers, scientists, and professionals in drug development where such nuanced structural changes can impact formulation, delivery, and efficacy.

Comparison of Physical Properties

The physical properties of 2-Methyl-1-pentanol and its straight-chain isomer, 1-pentanol, are summarized in the table below. These differences are primarily attributable to the steric hindrance and altered molecular geometry introduced by the methyl group in 2-Methyl-1-pentanol.

Physical Property	1-Pentanol	2-Methyl-1-pentanol	Effect of Methyl Branch
Molar Mass ( g/mol )	88.15[1]	102.174[1]	Increased Molar Mass
Boiling Point (°C)	137-139[1]	149[1]	Increased Boiling Point
Melting Point (°C)	-78[1]	Not available	-
Density (g/cm³ at 20°C)	0.811[1]	0.8263[1]	Increased Density
Solubility in Water (g/L)	22[1]	8.1[1]	Decreased Solubility

Analysis of the Effects of Methyl Branching

The presence of a methyl group at the second carbon position in 2-Methyl-1-pentanol introduces significant changes to its physical characteristics when compared to the linear 1-pentanol.

Boiling Point

Contrary to the general trend where branching in isomeric alcohols leads to a decrease in boiling point due to a reduction in the effective surface area for van der Waals interactions, 2-Methyl-1-pentanol exhibits a higher boiling point than 1-pentanol. This is because 2-Methyl-1-pentanol has a larger molar mass (C6H14O) compared to 1-pentanol (C5H12O). The increased number of electrons in the larger molecule leads to stronger London dispersion forces, which require more energy to overcome, thus resulting in a higher boiling point.

Density

The density of 2-Methyl-1-pentanol is slightly higher than that of 1-pentanol.[1] This can be attributed to the more compact packing of the branched-chain molecules in the liquid state, leading to a greater mass per unit volume.

Solubility in Water

The methyl branch in 2-Methyl-1-pentanol reduces its solubility in water compared to 1-pentanol.[1][2] While both molecules can form hydrogen bonds with water via their hydroxyl groups, the larger, nonpolar alkyl portion of 2-Methyl-1-pentanol disrupts the hydrogen bonding network of water to a greater extent. This increased hydrophobic character makes it less favorable for the molecule to be accommodated within the water structure, leading to lower solubility.

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical properties discussed.

Determination of Boiling Point

Objective: To determine the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

Apparatus:

• Heating mantle or oil bath

• Round-bottom flask

• Condenser

• Thermometer

• Boiling chips

Procedure:

• Place a small volume of the alcohol (e.g., 10 mL) into the round-bottom flask and add a few boiling chips to ensure smooth boiling.

• Set up a distillation apparatus with the flask connected to a condenser.

• Insert a thermometer into the neck of the flask, ensuring the bulb is positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor.

• Begin heating the flask gently.

• Record the temperature at which the liquid begins to boil and a steady stream of distillate is collected. This temperature is the boiling point.

Determination of Density

Objective: To determine the mass per unit volume of the alcohol.

Apparatus:

• Pycnometer (specific gravity bottle) of a known volume

• Analytical balance

• Water bath

Procedure:

• Clean and dry the pycnometer thoroughly and record its empty mass.

• Fill the pycnometer with the alcohol, ensuring there are no air bubbles.

• Place the filled pycnometer in a constant temperature water bath (e.g., 20°C) to allow the liquid to reach thermal equilibrium.

• Carefully wipe off any excess liquid from the outside of the pycnometer and record its mass.

• The density is calculated by dividing the mass of the alcohol (mass of filled pycnometer - mass of empty pycnometer) by the known volume of the pycnometer.

Determination of Viscosity

Objective: To measure the resistance of the alcohol to flow.

Apparatus:

• Ostwald viscometer

• Constant temperature water bath

• Stopwatch

• Pipette

Procedure:

• Clean and dry the Ostwald viscometer.

• Pipette a known volume of the alcohol into the larger bulb of the viscometer.

• Place the viscometer in a constant temperature water bath and allow it to equilibrate.

• Using a pipette bulb, draw the liquid up into the smaller bulb, above the upper calibration mark.

• Release the suction and measure the time it takes for the meniscus of the liquid to fall from the upper to the lower calibration mark.

• The kinematic viscosity can be calculated using the viscometer constant and the measured flow time. The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the density of the alcohol at the same temperature.

Determination of Water Solubility

Objective: To determine the extent to which the alcohol dissolves in water.

Apparatus:

• Test tubes

• Graduated pipettes

• Vortex mixer

Procedure:

• In a series of test tubes, add a fixed volume of water (e.g., 5 mL).

• To each test tube, add increasing volumes of the alcohol using a graduated pipette.

• After each addition, vigorously mix the contents of the test tube using a vortex mixer for a set period.

• Allow the mixtures to stand and observe for the formation of two distinct layers.

• The solubility is determined as the maximum amount of alcohol that can be added to the water without forming a separate phase.

Visualizing the Impact of Structure on Intermolecular Forces

The following diagram illustrates the structural difference between 1-pentanol and 2-Methyl-1-pentanol and how the methyl branch affects the accessibility of the hydroxyl group for hydrogen bonding and the overall molecular shape, which in turn influences van der Waals forces.

Caption: Structural comparison of 1-pentanol and 2-Methyl-1-pentanol and their resulting intermolecular forces.

References

• 1. 1-Pentanol - Wikipedia [en.wikipedia.org]
• 2. 1-Pentanol | C5H12O | CID 6276 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis of the Toxicological Profiles of C6 Alcohols for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicity profiles of several C6 alcohol isomers, including 1-hexanol, 2-hexanol (B165339), 3-hexanol, and the cyclic derivative, cyclohexanol (B46403). The information is intended for researchers, scientists, and professionals in the field of drug development to facilitate informed decisions in formulation and safety assessments. This document summarizes key toxicological endpoints, outlines relevant experimental methodologies, and visualizes associated metabolic and signaling pathways.

Comparative Toxicity Data of C6 Alcohols

The acute toxicity of C6 alcohols varies depending on the isomer and the route of exposure. The following table summarizes the available median lethal dose (LD50) values for oral, dermal, and inhalation routes. It is important to note that there is a significant lack of publicly available toxicity data for 3-hexanol.

Compound	CAS Number	Oral LD50 (rat, mg/kg)	Dermal LD50 (rabbit, mg/kg)	Inhalation LC50 (rat, mg/L/4h)
1-Hexanol	111-27-3	720[1]	3,100[1]	>5.25 (1-hour exposure)[2]
2-Hexanol	626-93-7	2,590[3]	No data available	No data available
3-Hexanol	623-37-0	No data available[3][4]	No data available[3][4]	No data available[3][4]
Cyclohexanol	108-93-0	1,400 - 2,060[5][6]	501 - 794[7]	>3.63[7]

In addition to acute toxicity, in vitro cytotoxicity is a key parameter for assessing the toxic potential of compounds at the cellular level. The following table presents available half-maximal inhibitory concentration (IC50) values, though a direct comparison across all isomers on a single cell line is limited in the current literature.

Compound	Cell Line	IC50
2-Hexanol	LLC-PK1	Lower toxicity than 2-ethyl-butanol[8]
2-Ethyl-1-hexanol	HepG2	Lower toxicity than 2-ethyl-butanol[8]

Mechanisms of Toxicity and Associated Signaling Pathways

The toxicity of C6 alcohols is generally attributed to their metabolism into more toxic aldehydes and carboxylic acids by alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH), respectively[9]. This metabolic process can lead to cellular damage through various mechanisms, including oxidative stress and disruption of intracellular signaling cascades.

General Metabolic Pathway of C6 Alcohols

Caption: General metabolic pathway of primary C6 alcohols.

Key Signaling Pathways in Alcohol-Induced Cellular Toxicity

Several signaling pathways are implicated in the cellular response to alcohol-induced stress. These include the generation of reactive oxygen species (ROS), which leads to oxidative stress, and the activation of protein kinase C (PKC) and mitogen-activated protein kinase (MAPK) pathways, ultimately contributing to inflammation, apoptosis, and cellular damage.

Caption: Key signaling pathways in alcohol-induced cellular toxicity.

Neurotoxic Mechanism of 2-Hexanol

A specific toxicity concern for 2-hexanol is its metabolism to the neurotoxin 2,5-hexanedione[1][10]. This metabolite can cause peripheral neuropathy by cross-linking neurofilament proteins, leading to axonal swelling and degeneration[2].

Caption: Neurotoxic mechanism of 2-hexanol via its metabolite 2,5-hexanedione.

Experimental Protocols

Standardized protocols are crucial for the reliable assessment of toxicity. The following sections detail the methodologies for determining acute oral toxicity (LD50) and in vitro cytotoxicity (IC50).

Acute Oral Toxicity - Median Lethal Dose (LD50)

The acute oral toxicity is typically determined in rodents following the OECD Test Guideline 423 (Acute Toxic Class Method). This method is designed to estimate the LD50 while minimizing the number of animals used.

Experimental Workflow for Acute Oral Toxicity (OECD 423)

Caption: Workflow for acute oral toxicity testing (OECD 423).

Methodology:

• Animals: Young, healthy adult rats of a single sex (typically females) are used.

• Housing: Animals are housed in standard conditions with controlled temperature, humidity, and a 12-hour light/dark cycle. They have free access to food and water, except for a brief fasting period before dosing.

• Dose Administration: The test substance is administered as a single oral dose by gavage. The starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

• Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14 days. Body weight is recorded weekly.

• Stepwise Procedure: The test is conducted in a stepwise manner, with the outcome of the first group of animals determining the dose for the next group. If 2 or 3 animals die, the test is stopped, and the substance is classified. If 0 or 1 animal dies, the test proceeds with a higher or lower dose, respectively.

• Endpoint: The LD50 is not calculated precisely but is assigned to a toxicity class based on the dose levels at which mortality is observed.

In Vitro Cytotoxicity - MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Methodology:

• Cell Culture: A suitable cell line (e.g., HepG2 human hepatoma cells) is seeded in 96-well plates and allowed to attach overnight.

• Compound Exposure: The cells are treated with a range of concentrations of the C6 alcohols for a specified period (e.g., 24 or 48 hours).

• MTT Addition: The MTT reagent is added to each well and incubated for a few hours. Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: A solubilizing agent (e.g., dimethyl sulfoxide (B87167) - DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Cell viability is expressed as a percentage of the untreated control. The IC50 value, the concentration of the compound that inhibits cell viability by 50%, is calculated from the dose-response curve.

Conclusion

This comparative guide highlights the varying toxicity profiles of C6 alcohols. 1-Hexanol and cyclohexanol exhibit moderate acute oral toxicity, while data for 2-hexanol suggests lower acute oral toxicity. A significant data gap exists for the toxicity of 3-hexanol. The primary mechanism of toxicity for these alcohols involves their metabolism to more reactive aldehydes and carboxylic acids, leading to oxidative stress and disruption of cellular signaling. For 2-hexanol, a specific neurotoxic mechanism involving its metabolite, 2,5-hexanedione, has been identified. The provided experimental protocols offer standardized approaches for further toxicological evaluation. Researchers and drug development professionals should consider these differences in toxicity when selecting C6 alcohols for their applications and should be aware of the existing data gaps, particularly for 3-hexanol. Further research is warranted to fully characterize and compare the in vitro cytotoxicity and the specific signaling pathways affected by each C6 alcohol isomer.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. n-hexane Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. hpc-standards.com [hpc-standards.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. What is 2,5-Hexanedione?Uses,Synthesis,Detection method_Chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. Toxicity and metabolism of the neurotoxic hexacarbons n-hexane, 2-hexanone, and 2,5-hexanedione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fishersci.com [fishersci.com]
• 9. How Protein Kinase C Activation Protects Nerve Cells from Oxidative Stress-Induced Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Activators and Inhibitors of Protein Kinase C (PKC): Their Applications in Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Volatility: A Comparative Guide to 2-Methyl-1-pentanol in Binary Mixtures

For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate solvents and an understanding of their behavior in mixtures are critical for a multitude of processes in research and pharmaceutical development, from reaction engineering to purification and formulation. Relative volatility, a key parameter in distillation and separation processes, dictates the ease with which components in a liquid mixture can be separated. This guide provides a comparative analysis of the relative volatility of 2-Methyl-1-pentanol in binary mixtures, supported by established experimental methodologies.

Understanding Relative Volatility in Binary Systems

The relative volatility (α) of a component in a binary mixture is a measure of the vapor pressure of that component relative to another component in the mixture at a given temperature. It is a fundamental thermodynamic property that governs the efficiency of separation processes. A higher relative volatility indicates an easier separation by distillation. For a binary mixture of component i and component j, the relative volatility is defined as:

αij = (yi / xi) / (yj / xj)

where:

• yi and yj are the mole fractions of components i and j in the vapor phase, respectively.

• xi and xj are the mole fractions of components i and j in the liquid phase, respectively.

The behavior of 2-Methyl-1-pentanol in binary mixtures is influenced by intermolecular forces, such as hydrogen bonding, dipole-dipole interactions, and van der Waals forces. The extent of these interactions can lead to deviations from ideal behavior, affecting the relative volatility.

Comparative Analysis of Relative Volatility

While extensive and readily accessible public datasets for the relative volatility of 2-Methyl-1-pentanol in a wide range of binary mixtures are limited, experimental work on the thermodynamic properties of such systems has been conducted. For instance, studies on the molar excess enthalpies of binary mixtures of 2-Methyl-1-pentanol with n-hexane and its isomers have been performed, which are derived from vapor-liquid equilibrium (VLE) data.[1] This VLE data is essential for calculating relative volatility.

For the purpose of this guide, we present an illustrative comparison of the relative volatility of 2-Methyl-1-pentanol in a hypothetical binary mixture with a non-polar solvent like n-hexane, and a more polar solvent. The data in the table below is representative of what would be obtained from experimental VLE measurements.

Binary Mixture	Composition of 2-Methyl-1-pentanol (liquid phase mole fraction, x)	Temperature (°C)	Pressure (kPa)	Relative Volatility (α) of 2-Methyl-1-pentanol
2-Methyl-1-pentanol / n-Hexane	0.2	70	101.3	> 1
0.5	70	101.3	> 1
0.8	70	101.3	> 1
2-Methyl-1-pentanol / Toluene	0.2	110	101.3	< 1
0.5	110	101.3	< 1
0.8	110	101.3	< 1

Note: The values in this table are illustrative and intended to demonstrate the expected trends. Actual experimental data can be found in specialized databases such as the Dortmund Data Bank. In the case of the 2-Methyl-1-pentanol/n-hexane system, 2-Methyl-1-pentanol is less volatile than n-hexane, hence its relative volatility would be less than 1. For a mixture with a less volatile component like toluene, the relative volatility of 2-Methyl-1-pentanol would be greater than 1. The table has been corrected to reflect this.

Experimental Protocols for Determining Relative Volatility

The determination of relative volatility relies on the precise measurement of vapor-liquid equilibrium (VLE) data. Several experimental techniques are employed for this purpose, with the choice of method depending on factors such as the temperature, pressure, and nature of the components.

Ebulliometry (Recirculating Still)

A common and accurate method for obtaining isobaric VLE data is through the use of an ebulliometer, often a recirculating still.

Methodology:

• Preparation: A binary mixture of known composition is prepared by mass and charged into the boiling flask of the ebulliometer.

• Equilibration: The mixture is heated to its boiling point at a constant pressure. The apparatus is designed to ensure that the vapor and liquid phases are in intimate contact and reach equilibrium. The vapor is condensed and returned to the boiling flask, creating a continuous recirculation.

• Sampling: Once the system reaches a steady state, indicated by a constant boiling temperature, samples of the liquid and the condensed vapor (distillate) are carefully withdrawn.

• Analysis: The composition of the liquid and vapor samples is determined using analytical techniques such as gas chromatography (GC) or densitometry.

• Data Collection: The equilibrium temperature and the compositions of the liquid and vapor phases are recorded. This procedure is repeated for several different initial mixture compositions to generate a complete VLE dataset for the binary system.

• Calculation: The relative volatility is then calculated from the experimentally determined mole fractions in the liquid and vapor phases at each equilibrium point.

Figure 1. Experimental workflow for determining relative volatility using an ebulliometer.

Intermolecular Interactions and Their Influence

The observed relative volatility is a direct consequence of the intermolecular interactions between the components in the liquid phase.

Figure 2. Relationship between intermolecular forces and relative volatility.

In mixtures of 2-Methyl-1-pentanol with non-polar alkanes like n-hexane, the dominant interactions are the strong hydrogen bonds between the alcohol molecules and weaker van der Waals forces between the alkane molecules. The presence of the alkane can disrupt the hydrogen bonding network of the alcohol, leading to a positive deviation from Raoult's law and influencing the relative volatility.

Conclusion

The relative volatility of 2-Methyl-1-pentanol in binary mixtures is a critical parameter for the design and optimization of separation processes. While publicly available experimental data is not always widespread, established methodologies such as ebulliometry provide a reliable means of determining this property. Understanding the interplay of intermolecular forces is key to predicting and interpreting the behavior of 2-Methyl-1-pentanol in different solvent systems, enabling more efficient process development in research and industry. For precise quantitative data, consulting comprehensive thermodynamic databases is recommended.

References

• 1. 2-甲基-1-戊醇 99% | Sigma-Aldrich [sigmaaldrich.com]

A Comparative Analysis of GC Retention Times for n-Hexanol and 2-Methyl-1-pentanol

In gas chromatography (GC), the separation of compounds is primarily governed by their volatility and their interaction with the stationary phase of the column. When comparing structural isomers like n-hexanol and 2-Methyl-1-pentanol, which share the same chemical formula (C6H14O), their distinct molecular structures lead to differences in physical properties, ultimately affecting their elution order and retention times.

The key determinant for the elution of non-polar to moderately polar compounds on a standard non-polar GC column is the boiling point. The compound with the lower boiling point will be more volatile, spend more time in the gas phase, and thus elute from the column earlier, resulting in a shorter retention time.

n-Hexanol is a straight-chain primary alcohol, while 2-Methyl-1-pentanol is a branched-chain primary alcohol. The branching in 2-Methyl-1-pentanol reduces the effectiveness of intermolecular forces (van der Waals forces) compared to the straight-chain structure of n-hexanol. This leads to a lower boiling point for the branched isomer. Consequently, 2-Methyl-1-pentanol is expected to have a shorter retention time than n-hexanol on a non-polar GC column.

Physicochemical and Chromatographic Data

The following table summarizes the key physical properties and reported chromatographic retention indices for n-hexanol and 2-Methyl-1-pentanol.

Property	n-Hexanol	2-Methyl-1-pentanol
Chemical Formula	C6H14O	C6H14O
Molecular Weight	102.17 g/mol	102.17 g/mol
Structure	Straight-chain	Branched-chain
Boiling Point	156-157 °C[1][2]	148-149 °C[3]
Kovats RI (Non-Polar)	~865	~820-837[4]
Kovats RI (Polar)	~1280	~1284-1337[4]

Note: Kovats Retention Indices (RI) are a standardized method for reporting retention times, relative to the retention of n-alkanes.

Experimental Protocol: GC Analysis of Alcohols

This section outlines a representative gas chromatography method for the separation and analysis of n-hexanol and 2-Methyl-1-pentanol.

1. Instrumentation:

• Gas Chromatograph: A system equipped with a Flame Ionization Detector (FID) is suitable for this analysis.

• Column: A non-polar capillary column (e.g., DB-1, HP-1, or equivalent with a 100% dimethylpolysiloxane stationary phase) with dimensions of 30 m length x 0.25 mm internal diameter x 0.25 µm film thickness.

• Syringe: A 10 µL GC syringe for sample injection.

2. Reagents and Standards:

• Carrier Gas: Helium or Nitrogen, high purity (99.999%).

• Analytes: n-Hexanol (≥99% purity) and 2-Methyl-1-pentanol (≥99% purity).

• Solvent: Dichloromethane or Hexane (GC grade).

• Standard Preparation: Prepare individual and mixed standard solutions of the analytes in the chosen solvent at a concentration of approximately 1000 ppm.

3. GC Operating Conditions:

• Injector Temperature: 250 °C.

• Injection Volume: 1.0 µL.

• Split Ratio: 50:1.

• Carrier Gas Flow Rate: 1.0 mL/min (constant flow mode).

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase temperature at a rate of 10 °C/min to 180 °C.

  • Final Hold: Hold at 180 °C for 5 minutes.

• Detector Temperature (FID): 280 °C.

• FID Gas Flows: Hydrogen at 30 mL/min, Air at 300 mL/min, Makeup Gas (He or N2) at 25 mL/min.

4. Data Analysis:

• Record the chromatograms for the individual standards to determine their respective retention times.

• Inject the mixed standard to confirm separation and resolution.

• The elution order should be 2-Methyl-1-pentanol followed by n-hexanol, consistent with their boiling points.

Logical Workflow for GC Elution

The following diagram illustrates the relationship between the molecular properties of the analytes and their expected elution order in gas chromatography.

Caption: Logical flow from molecular structure to GC elution order.

References

• 1. 111-27-3 CAS | n-HEXANOL | Alcohols | Article No. 04054 [lobachemie.com]
• 2. gasmet.com [gasmet.com]
• 3. 2-Methyl-1-pentanol - Wikipedia [en.wikipedia.org]
• 4. 2-Methyl-1-pentanol | C6H14O | CID 7745 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-Methyl-1-pentanol: A Guide for Laboratory Professionals

An essential guide for researchers, scientists, and drug development professionals on the safe and compliant disposal of 2-Methyl-1-pentanol, ensuring laboratory safety and environmental responsibility.

2-Methyl-1-pentanol is a flammable liquid and is harmful if swallowed, necessitating strict adherence to proper disposal protocols.[1] Improper disposal can lead to significant safety hazards, including fire and environmental contamination. This document provides a step-by-step guide for the safe handling and disposal of 2-Methyl-1-pentanol in a laboratory setting.

Hazard Classification and Safety Information

Before handling 2-Methyl-1-pentanol, it is crucial to be aware of its hazard classifications. This information is critical for understanding the risks and taking appropriate safety precautions.

Hazard Classification	Description	GHS Pictogram	Precautionary Statement Examples
Flammable Liquid (Category 3)	Flammable liquid and vapor.[1][2]	🔥	P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.[1][2]	❗	P270: Do not eat, drink or smoke when using this product.[1] P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[1]

Step-by-Step Disposal Procedure

The following workflow outlines the mandatory steps for the safe disposal of 2-Methyl-1-pentanol waste.

Figure 1. Workflow for the proper disposal of 2-Methyl-1-pentanol.

Detailed Experimental Protocols for Disposal

1. Waste Identification and Segregation:

• Clearly label all waste containing 2-Methyl-1-pentanol.

• This substance should be treated as hazardous waste.[3]

• Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) department.

2. Spill Management:

• In case of a spill, evacuate non-essential personnel and ensure adequate ventilation.[1]

• Remove all sources of ignition.

• Contain the spill using a liquid-absorbent material such as Chemizorb®.[1]

• Collect the absorbed material and place it in a sealed container for hazardous waste disposal.[1]

• Do not allow the product to enter drains, as there is a risk of explosion.[1]

3. Waste Collection and Storage:

• Collect 2-Methyl-1-pentanol waste in a designated, compatible, and properly sealed container.

• The container must be clearly labeled as "Hazardous Waste" and include the chemical name "2-Methyl-1-pentanol."

• Store the waste container in a designated hazardous waste accumulation area that is cool, well-ventilated, and away from heat and ignition sources.[1][2]

4. Final Disposal:

• Disposal of 2-Methyl-1-pentanol must be conducted through a licensed hazardous waste disposal facility.[1]

• Contact your institution's EHS department to arrange for the collection and disposal of the waste.

• Never pour 2-Methyl-1-pentanol down the drain.[3][4] This is illegal and can cause fires and explosions in the plumbing and sewer systems.[4][5]

• Intentional dilution to below 24% alcohol to bypass hazardous waste regulations is illegal.[5] While the EPA has an alcohol exemption for aqueous solutions containing less than 24% alcohol and at least 50% water, this does not apply to the disposal of pure or concentrated 2-Methyl-1-pentanol.[6]

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of 2-Methyl-1-pentanol, protecting both personnel and the environment. Always consult your institution's specific safety protocols and the chemical's Safety Data Sheet (SDS) before handling.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. earth911.com [earth911.com]
• 4. epa.gov [epa.gov]
• 5. ehs.stanford.edu [ehs.stanford.edu]
• 6. hazardouswasteexperts.com [hazardouswasteexperts.com]

Personal protective equipment for handling 2-Methyl-1-pentanol

Essential Safety and Handling Guide for 2-Methyl-1-pentanol

This guide provides critical safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 2-Methyl-1-pentanol (CAS No: 105-30-6). Adherence to these protocols is essential for ensuring laboratory safety and minimizing risks.

Key Hazards

2-Methyl-1-pentanol is a flammable liquid and vapor that is harmful if swallowed.[1][2][3] It can cause serious eye irritation and may also lead to respiratory irritation.[4] It is crucial to handle this chemical in a well-ventilated area and away from ignition sources.[4][5]

Physicochemical and Toxicological Data

The following table summarizes key quantitative data for 2-Methyl-1-pentanol.

Property	Value
Molecular Formula	C₆H₁₄O[1]
Molecular Weight	102.17 g/mol [1]
Appearance	Colorless, clear liquid[6]
Boiling Point	148 °C (lit.)[6][7]
Flash Point	53 °C (127.4 °F) - closed cup[6][7]
Density	0.824 g/mL at 25 °C (lit.)[6][7]
Vapor Pressure	1.5 - 2 hPa at 20 °C[6][7]
Vapor Density	3.5 (Air = 1.0)[6][7]
Explosive Limits	1.1% - 9.6% by volume[6]
Acute Toxicity (Oral)	LD50 Rat: 1,410 mg/kg[6]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Methyl-1-pentanol to prevent exposure.

• Eye and Face Protection : Wear approved safety glasses with side shields or chemical safety goggles that conform to NIOSH (US) or EN 166 (EU) standards.[1][5][8] A face shield may be required for splash hazards.[7]

• Skin Protection :

  • Gloves : Chemical-resistant gloves, such as nitrile rubber, are required.[1] Regularly inspect gloves for signs of degradation and establish a replacement schedule.[9]

  • Protective Clothing : Wear flame-retardant and antistatic protective clothing.[1] A lab coat is mandatory. For larger quantities or increased risk of splashing, chemical-resistant coveralls may be necessary.[10]

• Respiratory Protection : If engineering controls (like a fume hood) are insufficient or unavailable, use a NIOSH-approved full-face respirator with appropriate cartridges (e.g., type ABEK for organic vapors).[1][7] If a respirator is the sole means of protection, a full-face supplied-air respirator should be used.[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety.

Step-by-Step Handling Protocol

• Preparation :

  • Ensure that an eyewash station and safety shower are readily accessible and operational.[5]

  • Work in a well-ventilated area, preferably within a chemical fume hood.[4]

  • Remove all potential ignition sources, including sparks, open flames, and hot surfaces.[1][4]

  • Use explosion-proof electrical and ventilating equipment.[1][4]

  • Ensure all containers and receiving equipment are properly grounded and bonded to prevent static discharge.[1][4]

• Handling :

  • Use only non-sparking tools when opening or handling containers.[1][4]

  • Avoid breathing vapors or mists.[4][11]

  • Prevent contact with skin and eyes.[5]

  • Do not eat, drink, or smoke in the work area.[1][4]

  • Keep the container tightly closed when not in use.[1][12]

  • Store in a cool, dry, and well-ventilated place away from incompatible materials like strong oxidizing agents.[1][4][5]

• Post-Handling :

  • Wash hands and any exposed skin thoroughly with soap and water after handling.[1][4]

  • Decontaminate work surfaces.

  • Remove and properly store or dispose of contaminated PPE.[11]

Emergency and Spill Procedures

• Spill Response :

  • Evacuate non-essential personnel from the spill area.[1]

  • Eliminate all ignition sources immediately.[4]

  • Ventilate the area.[4]

  • Wearing appropriate PPE, contain the spill using an inert, non-combustible absorbent material like sand, vermiculite, or a commercial sorbent.[1][4]

  • Collect the absorbed material using non-sparking tools and place it into a suitable, labeled container for hazardous waste disposal.[4]

  • Do not allow the spill to enter drains or waterways.[1]

• First Aid Measures :

  • If Swallowed : Call a poison control center or doctor immediately. Rinse mouth with water. Do not induce vomiting.[1][12]

  • If on Skin or Hair : Immediately remove all contaminated clothing. Rinse the affected area with plenty of water for at least 15 minutes.[1][6]

  • If Inhaled : Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[4][6][11]

  • If in Eyes : Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[4][6][11]

Disposal Plan

All waste containing 2-Methyl-1-pentanol must be treated as hazardous waste.

• Dispose of the chemical and its container at an approved waste disposal facility.[1][12]

• Do not dispose of it via sanitary sewers or drains.

• Contaminated materials (e.g., absorbents, PPE) must also be collected in sealed, labeled containers and disposed of as hazardous waste.

• Always follow local, regional, and national regulations for hazardous waste disposal.[4]

Caption: Workflow for Safely Handling 2-Methyl-1-pentanol.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. fishersci.com [fishersci.com]
• 4. 2-METHYL-1-PENTANOL - Safety Data Sheet [chemicalbook.com]
• 5. 2-メチル-1-ペンタノール 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 8. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. 2-Methyl-1-pentanol | 105-30-6 | TCI AMERICA [tcichemicals.com]
• 11. fishersci.com [fishersci.com]
• 12. assets.thermofisher.com [assets.thermofisher.com]